Technical Documentation Center

cis-2-Amino-cycloheptanol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: cis-2-Amino-cycloheptanol hydrochloride

Core Science & Biosynthesis

Foundational

cis-2-Amino-cycloheptanol hydrochloride chemical structure and properties

Executive Summary In the landscape of modern drug discovery and synthetic organic chemistry, conformationally constrained aliphatic rings serve as critical pharmacophores. cis-2-Amino-cycloheptanol hydrochloride (CAS: 21...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and synthetic organic chemistry, conformationally constrained aliphatic rings serve as critical pharmacophores. cis-2-Amino-cycloheptanol hydrochloride (CAS: 2170731-71-0) is a highly specialized, non-natural cyclic amino alcohol[1]. Unlike its six-membered cyclohexane counterparts, the seven-membered cycloheptane ring exhibits unique pseudorotation and conformational flexibility. The cis-1,2-disubstitution pattern enforces specific dihedral angles between the amine and hydroxyl groups, making it an invaluable chiral building block for synthesizing complex kinase inhibitors and studying stereochemically driven reaction mechanisms.

This whitepaper provides an in-depth analysis of its physicochemical properties, conformational dynamics, synthetic methodologies, and applications in targeted therapeutics.

Physicochemical Properties & Molecular Structure

The hydrochloride salt form of cis-2-aminocycloheptanol is preferred in laboratory settings due to the inherent instability and hygroscopic nature of the free base. Salt formation enhances shelf-life, crystallinity, and handling precision during stoichiometric formulations.

Table 1: Quantitative Physicochemical Summary

PropertyValueStructural Implication
Chemical Name cis-2-Aminocycloheptanol hydrochlorideEnsures adjacent functional groups are on the same facial plane.
CAS Registry Number 2170731-71-0Unique identifier for the specific cis HCl salt[1].
Linear Formula C₇H₁₆ClNO (C₇H₁₅NO · HCl)Indicates a 1:1 stoichiometric ratio of amine to hydrochloric acid.
Molecular Weight 165.66 g/mol Low molecular weight ideal for fragment-based drug design (FBDD).
Stereochemistry cis (1R,2S / 1S,2R racemate)Facilitates intramolecular hydrogen bonding; restricts receptor binding poses.

Conformational Dynamics & Mechanistic Reactivity

The chemical behavior of cis-2-aminocycloheptanol is heavily dictated by the conformational mobility of the seven-membered ring. Unlike rigid systems, the cycloheptane ring can adopt multiple twist-chair conformations.

A classic demonstration of this conformational influence is observed during its nitrous acid deamination. When subjected to aqueous perchloric acid and nitrous acid, the conformationally mobile cis-2-aminocycloheptanol undergoes diazotization to form a diazo-hydroxide intermediate. Because the ring is highly mobile, the intermediate partitions into two distinct pathways rather than yielding a single stereospecific product[2][3].

Causality in Reactivity: The stereoelectronic requirements for ring contraction (alkyl shift) versus ketone formation (hydride shift) depend on the anti-periplanar alignment of the migrating group with the departing nitrogen gas. The equilibrium of the diazo-hydroxide intermediate dictates that a 40:60 mixture of ring-contracted aldehyde and cycloheptanone is produced[3].

Deamination A cis-2-Aminocycloheptanol B Aqueous Perchloric Acid + Nitrous Acid A->B C Diazo-hydroxide Intermediate B->C Diazotization D Ring-Contracted Aldehyde (40% Yield) C->D Alkyl Shift (Ring Contraction) E Cycloheptanone (60% Yield) C->E Hydride Shift

Caption: Mechanistic logic of cis-2-aminocycloheptanol deamination via diazo-hydroxide.

Applications in Targeted Therapeutics: Kinase Inhibitors

In contemporary drug development, cis-2-aminocycloheptanol hydrochloride is utilized as a critical amine donor in the synthesis of imidazolone derivatives. These derivatives act as potent inhibitors of Dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) and CDC-like kinases (CLK1/CLK4)[4].

Pharmacological Relevance: DYRK1A overexpression is a primary risk factor for cognitive deficits in Down syndrome and Alzheimer's disease, while CLK kinases regulate alternative splicing in various cancers (e.g., glioblastoma, leukemia). The cis-cycloheptanol moiety acts as a steric shield and hydrogen-bond donor/acceptor within the kinase ATP-binding pocket. The cis configuration forces the hydroxyl group into close proximity with the hinge region of the kinase, significantly enhancing binding affinity compared to the trans isomer[4].

G A Cycloheptanooxazoline B Acid Hydrolysis (4N HCl, Reflux 24h) A->B Ring Opening C cis-2-Aminocycloheptanol HCl (CAS: 2170731-71-0) B->C Crystallization D Kinase Inhibitor Coupling (DIPEA, 120°C, 28h) C->D + Imidazolone Core E Imidazolone Derivative (DYRK1A/CLK Inhibitor) D->E Flash Chromatography

Caption: Workflow for the synthesis and application of cis-2-aminocycloheptanol HCl.

Experimental Protocols (Self-Validating Systems)

The following protocols are engineered with built-in validation checkpoints to ensure high-fidelity synthesis and application.

Protocol A: Stereospecific Synthesis via Oxazoline Hydrolysis

Direct epoxidation and subsequent amination of cycloheptene exclusively yields the trans-isomer due to anti-periplanar (Fürst-Plattner) ring opening. To achieve the cis-configuration, an oxazoline intermediate must be utilized and subsequently hydrolyzed[5].

Step-by-Step Methodology:

  • Dissolution: Dissolve 6.0 g of cycloheptanooxazoline in 50 mL of 4N Hydrochloric Acid (HCl).

  • Hydrolysis: Heat the solution under reflux for 24 hours.

    • Causality: The oxazoline ring is kinetically robust. Strong aqueous acid and prolonged thermal energy are required to cleave the heterocyclic ring. The presence of HCl ensures the resulting amine is immediately protonated, preventing oxidative degradation.

  • Precipitation & Filtration: Refrigerate the mixture for 12 hours. Filter off any precipitated byproducts (e.g., p-nitrobenzoic acid).

  • Alkalization: Make the clear filtrate strictly alkaline (pH > 10) using 20% NaOH.

    • Validation Checkpoint: If the pH is < 10, the amine remains protonated and will not partition into the organic phase during extraction, devastating the yield.

  • Extraction: Continuously extract the aqueous layer with diethyl ether for 24 hours.

  • Salt Formation: Evaporate the ether to yield the free base. Immediately dissolve in minimal dry ethanol and bubble dry HCl gas (or add ethereal HCl) to precipitate the stable cis-2-aminocycloheptanol hydrochloride salt.

Protocol B: Imidazolone Coupling for Kinase Inhibitor Synthesis

This protocol details the integration of the synthesized salt into a DYRK1A/CLK inhibitor scaffold[4].

Step-by-Step Methodology:

  • Reagent Assembly: In a heavy-walled sealed tube, combine cis-2-aminocycloheptanol hydrochloride (1.0 equivalent) with the target halogenated imidazolone core (1.0 equivalent).

  • Base Addition: Add 4.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

    • Causality: The first equivalent of DIPEA neutralizes the HCl salt, liberating the nucleophilic free amine in situ. The remaining 3 equivalents act as a non-nucleophilic proton sponge to drive the substitution reaction forward without competing for the electrophile.

  • Thermal Activation: Seal the tube and heat in a heating block at 120°C for 28 hours.

    • Causality: The sealed environment prevents the evaporation of DIPEA and solvent at high temperatures, which is necessary to overcome the high activation energy barrier of the coupling.

  • Purification: Cool to room temperature, concentrate under vacuum, and purify via Flash Chromatography (Elution gradient: DCM/MeOH from 99/1 to 93/7).

  • Trituration: Triturate the resulting solid in refluxing ethanol to remove trace lipophilic impurities, yielding the pure kinase inhibitor (Typical isolated yield: 56%).

References

  • Sigma-Aldrich. "cis-2-Amino-cycloheptanol hydrochloride | 2170731-71-0". Sigma-Aldrich Product Catalog. 1

  • Searles, S., et al. (1959). "The Journal of Organic Chemistry 1959 Volume 24 No.12". Journal of Organic Chemistry. 5

  • Cherest, M., Felkin, H., Sicher, J., & Tichý, M. (1965). "459. Deamination of the four epimeric 4-t-butyl-2-aminocyclohexanols and comments on the course of the deamination of cis-2-aminocyclohexanol and cis-2-aminocycloheptanol." Journal of the Chemical Society. 3

  • Meijer, L., et al. (2023). "US20230167104A1 - New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4". Google Patents. 4

Sources

Exploratory

Mechanism of Action and Synthetic Utility of cis-2-Aminocycloheptanol Hydrochloride in Advanced Organic Synthesis

Executive Summary In the landscape of modern organic synthesis and medicinal chemistry, bifunctional cyclic building blocks are critical for developing conformationally restricted pharmacophores. cis-2-Aminocycloheptanol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern organic synthesis and medicinal chemistry, bifunctional cyclic building blocks are critical for developing conformationally restricted pharmacophores. cis-2-Aminocycloheptanol hydrochloride (cis-2-aminocycloheptan-1-ol hydrochloride) represents a highly specialized intermediate. Featuring a seven-membered cycloheptane ring with adjacent amino and hydroxyl groups in a cis configuration, this compound is extensively utilized in the synthesis of complex heterocycles, most notably imidazolone-based kinase inhibitors[1].

As a Senior Application Scientist, I have structured this technical guide to dissect the conformational dynamics, mechanistic reactivity, and practical laboratory application of this molecule. We will explore how its unique stereochemistry dictates both its chemical behavior during synthesis and the biological efficacy of the resulting active pharmaceutical ingredients (APIs)[2].

Structural Dynamics and Conformational Reactivity

The Cycloheptane Ring System

Unlike the rigid chair conformation of six-membered cyclohexanes, the seven-membered cycloheptane ring is highly flexible, undergoing rapid pseudorotation among various twist-chair and boat conformations at ambient temperatures[3]. This flexibility is a double-edged sword: it allows the molecule to adopt optimal binding geometries within a protein's active site, but it can complicate stereoselective synthesis.

The cis-1,2-Disubstitution Effect

The cis relationship between the amine (-NH₂) and the hydroxyl (-OH) group is the defining feature of this molecule.

  • Intramolecular Hydrogen Bonding: The spatial proximity of the cis substituents facilitates strong intramolecular hydrogen bonding. This interaction partially masks the nucleophilicity of the amine in its free base form and influences the molecule's pKa.

  • Stereochemical Directing: During nucleophilic attack, the cis-hydroxyl group provides steric bulk on one face of the ring, directing incoming electrophiles and ensuring that the final functionalized product retains a specific 3D vector. In drug design, this hydroxyl group often remains unreacted to serve as a critical hydrogen-bond donor/acceptor in the ATP-binding hinge region of target kinases[1].

The Role of the Hydrochloride Salt

Handling free primary aliphatic amines is notoriously difficult due to their propensity for air oxidation, carbamate formation (via CO₂ absorption), and degradation. Formulating cis-2-aminocycloheptanol as a hydrochloride salt provides a self-validating system for storage and reaction control[2]. The protonated ammonium ion (-NH₃⁺) is non-nucleophilic, rendering the molecule entirely stable. The active nucleophile is only generated in situ upon the addition of a specific stoichiometric amount of a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA).

Mechanistic Pathway in Organic Synthesis

The primary application of cis-2-aminocycloheptanol hydrochloride is as a nucleophile in substitution and addition-elimination reactions. A prime example is its reaction with isothiourea intermediates to form imidazolones —a core scaffold in experimental therapeutics for neurodegenerative diseases (e.g., Leucettinibs)[1].

The Addition-Elimination Mechanism
  • Deprotonation: DIPEA strips the proton from the ammonium salt, liberating the free primary amine.

  • Nucleophilic Attack: The lone pair on the nitrogen attacks the electrophilic carbon of an isothiourea derivative.

  • Tetrahedral Intermediate: A transient tetrahedral intermediate is formed. The cis-hydroxyl group does not participate due to the significantly higher nucleophilicity of the amine compared to the alcohol.

  • Elimination: The intermediate collapses, expelling methanethiol (MeSH) as a leaving group, driving the cyclization or substitution forward to yield the final imidazolone derivative[4].

SyntheticMechanism A cis-2-Aminocycloheptanol HCl (Stable Precursor) B DIPEA (Base) Deprotonation A->B + Base C Free cis-2-Aminocycloheptanol (Active Nucleophile) B->C - HCl E Tetrahedral Intermediate (Addition) C->E Nucleophilic Attack D Isothiourea Intermediate (Electrophile) D->E Reacts with F MeSH Elimination (Leaving Group) E->F Collapse G Imidazolone Derivative (Target Scaffold) F->G Cyclization / Product

Caption: Mechanistic workflow of imidazolone synthesis via nucleophilic attack by cis-2-aminocycloheptanol.

Experimental Protocol: Synthesis of an Imidazolone Kinase Inhibitor

To demonstrate the practical utility of this mechanism, below is a highly optimized, step-by-step protocol for synthesizing an imidazolone-based DYRK1A/CLK1 inhibitor using cis-2-aminocycloheptanol hydrochloride. This methodology is adapted from the synthesis of Leucettinib derivatives[1].

Reagents and Equipment
  • Electrophile: Intermediate isothiourea (e.g., 272 µmol scale)

  • Nucleophile: (±)-cis-2-aminocycloheptan-1-ol hydrochloride (3.0 equivalents)

  • Base: N,N-Diisopropylethylamine (DIPEA) (4.0 equivalents)

  • Solvent: Anhydrous Tetrahydrofuran (THF) (0.3 M relative to isothiourea)

  • Equipment: Chemglass sealable round flask (capable of withstanding up to 10 bar pressure), Drysyn heating block.

Step-by-Step Methodology
  • Preparation: In a fume hood, charge the sealable tube with the isothiourea intermediate (272 µmol).

  • Activation: Add anhydrous THF to achieve a 0.3 M concentration.

  • Nucleophile Addition: Add 3.0 equivalents of (±)-cis-2-aminocycloheptan-1-ol hydrochloride. Causality note: An excess is used to drive the equilibrium of the substitution reaction forward and ensure complete consumption of the valuable isothiourea intermediate.

  • Base Addition: Add 4.0 equivalents of DIPEA. Causality note: 3.0 equivalents are required to neutralize the HCl salt of the amine, and the remaining 1.0 equivalent acts as an acid scavenger for byproducts generated during the reaction.

  • Thermal Sealing: Seal the tube tightly with a PTFE cap.

  • Heating: Submerge the tube in a heating block set to 120 °C and stir vigorously for 10 to 28 hours. Causality note: THF boils at 66 °C. The sealed tube allows the reaction to safely reach 120 °C under pressure, providing the necessary activation energy to displace the sterically hindered methylthio group.

  • Workup & Purification: Cool the reaction to room temperature. The product often precipitates directly in the reaction medium. Isolate via vacuum filtration, wash with cold THF, and then pentane. If necessary, perform Flash Chromatography (DCM/MeOH: 99/1 to 93/7) followed by trituration in refluxing ethanol[2].

Quantitative Data & Yield Analysis

The efficiency of cis-2-aminocycloheptanol hydrochloride in these cross-coupling/substitution reactions is highly dependent on the stoichiometric ratio of the base and the thermal conditions.

ParameterSub-optimal ConditionOptimized ConditionRationale for OptimizationResulting Yield
Amine Equivalents 1.1 eq3.0 eqOvercomes steric hindrance of the 7-membered ring; drives kinetics.Increased from ~30% to 56%+
Base (DIPEA) 1.5 eq4.0 eqEnsures complete liberation of the free amine from the HCl salt.Prevents stalled reactions
Temperature 65 °C (Reflux)120 °C (Sealed)Provides activation energy for MeSH elimination.Complete conversion in 10h
Solvent DMFAnhydrous THFTHF allows for direct precipitation of the final product, easing workup.Higher isolated purity (>98%)

Data synthesized from established protocols for Leucettinib analog generation[1].

Pharmacological Application: Kinase Inhibition

Once synthesized, the resulting molecule leverages the cis-2-hydroxycycloheptyl moiety to achieve potent biological activity. Compounds derived from this synthesis are powerful inhibitors of DYRK1A and CLK1/4 kinases[2].

The cis-hydroxyl group, which remained unreacted during the chemical synthesis, now acts as a crucial hydrogen-bond anchor within the ATP-binding pocket of the kinase. By inhibiting these kinases, the drug modulates alternative splicing and prevents the hyperphosphorylation of Tau proteins, offering a promising therapeutic avenue for Down syndrome, Alzheimer's disease, and various cancers[2].

KinasePathway Drug Imidazolone Inhibitor (cis-OH active conformation) Kinase DYRK1A / CLK1 Kinases (ATP Binding Pocket) Drug->Kinase Competitive Inhibition (H-Bond via cis-OH) Therapy Neuroprotection & Cognitive Improvement Drug->Therapy Restores Balance Splicing Alternative Splicing Regulation Kinase->Splicing Modulates Tau Tau Protein Phosphorylation (Pathological) Kinase->Tau Hyperphosphorylates Splicing->Therapy Normalizes Disease Neurodegeneration / Down Syndrome Phenotypes Tau->Disease Aggregation

Caption: Pharmacological pathway of DYRK1A/CLK1 inhibition by cis-2-aminocycloheptanol-derived drugs.

References

  • Leucettinibs, a class of DYRK/CLK kinases inhibitors inspired by the marine sponge natural product Leucettamine B Source: Edelris URL:[Link]

  • US20230167104A1 - New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4 Source: Google Patents URL
  • Conformations of cyclic, fused and bridged ring molecules Source: ResearchGate URL:[Link]

  • Rapid assembly of 2-aminoimidazolones on solid support Source: ResearchGate URL:[Link]

Sources

Foundational

An In-Depth Technical Guide to cis-2-Amino-cycloheptanol Hydrochloride: Physicochemical Properties and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals Introduction cis-2-Amino-cycloheptanol hydrochloride is a chiral amino alcohol that holds potential as a valuable building block in medicinal chemistry and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-Amino-cycloheptanol hydrochloride is a chiral amino alcohol that holds potential as a valuable building block in medicinal chemistry and drug development. Its seven-membered carbocyclic ring, the cycloheptane moiety, offers a unique conformational flexibility that is increasingly being explored for the design of novel therapeutic agents. This guide provides a comprehensive overview of the core physicochemical properties of cis-2-Amino-cycloheptanol hydrochloride, with a focus on its molecular weight and exact mass, and outlines a standard protocol for its characterization using mass spectrometry.

The strategic incorporation of cyclic scaffolds is a cornerstone of modern drug design, offering a means to constrain molecular conformation and present substituents in a defined three-dimensional space. The cycloheptane ring, in particular, is a recurring motif in a diverse array of biologically active natural products.[1] The unique conformational landscape of the seven-membered ring allows molecules to adopt specific shapes necessary for precise interactions with biological targets.[1] As a chiral 1,2-amino alcohol, cis-2-Amino-cycloheptanol hydrochloride belongs to a class of compounds widely recognized for their utility as key intermediates and chiral auxiliaries in asymmetric synthesis.[2][3][4]

Core Physicochemical Properties

A precise understanding of a compound's physicochemical properties is fundamental to its application in research and development. The molecular weight and exact mass are critical parameters for a range of analytical techniques, including mass spectrometry, and are essential for stoichiometric calculations in chemical synthesis.

PropertyValueSource
Chemical Name (1R,2S)-2-Amino-cycloheptanol hydrochlorideSigma-Aldrich
Synonyms cis-2-Amino-cycloheptanol hydrochlorideN/A
CAS Number 2641915-23-1[5]
Chemical Formula C₇H₁₆ClNO[5]
Molecular Weight 165.66 g/mol [5]
Exact Mass 165.09204 uCalculated

Note: The exact mass is calculated based on the most abundant isotopes of the constituent elements (Carbon: ¹²C, Hydrogen: ¹H, Chlorine: ³⁵Cl, Nitrogen: ¹⁴N, Oxygen: ¹⁶O).

Synthesis and Potential Applications

The applications of chiral amino alcohols are vast and significant, particularly in the pharmaceutical industry. They are crucial components in the synthesis of a wide range of bioactive molecules and are frequently used as chiral ligands in asymmetric catalysis to produce enantiomerically pure compounds.[2] The cycloheptane core is present in a number of natural products and has been incorporated into various therapeutic agents, highlighting its potential as a pharmacophore.[1] For instance, cycloheptane derivatives have been investigated as inhibitors of cyclin-dependent kinase 2 (CDK2), a target in cancer therapy.[8] Given the established roles of both the chiral amino alcohol motif and the cycloheptane scaffold, cis-2-Amino-cycloheptanol hydrochloride represents a promising starting material for the discovery of novel drug candidates.

Experimental Protocol: Characterization by Mass Spectrometry

The accurate determination of molecular weight and confirmation of the elemental composition of cis-2-Amino-cycloheptanol hydrochloride can be achieved through mass spectrometry. The following is a generalized protocol for the analysis of this compound using Electrospray Ionization (ESI) Mass Spectrometry.

Objective: To confirm the identity and purity of cis-2-Amino-cycloheptanol hydrochloride by determining its molecular weight and exact mass.

Materials:

  • cis-2-Amino-cycloheptanol hydrochloride sample

  • High-purity methanol (LC-MS grade)

  • High-purity water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Calibrant solution for the mass spectrometer

Instrumentation:

  • High-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) equipped with an ESI source.

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of cis-2-Amino-cycloheptanol hydrochloride in methanol at a concentration of 1 mg/mL.

    • From the stock solution, prepare a dilute working solution (e.g., 1-10 µg/mL) using a mixture of methanol and water (typically 50:50 v/v) with 0.1% formic acid. The formic acid aids in the protonation of the analyte.

  • Instrument Calibration:

    • Calibrate the mass spectrometer according to the manufacturer's instructions using a certified calibrant solution. This ensures high mass accuracy.

  • Infusion and Data Acquisition:

    • Infuse the working solution directly into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

    • Acquire data in positive ion mode, as the amino group is readily protonated.

    • Scan a mass range that includes the expected m/z of the protonated molecule [M+H]⁺. For cis-2-Amino-cycloheptanol (the free base, C₇H₁₅NO), the expected monoisotopic mass is approximately 129.1154 u. Therefore, the protonated molecule [C₇H₁₅NO + H]⁺ would have an m/z of approximately 130.1232.

  • Data Analysis:

    • Examine the resulting mass spectrum for the presence of the [M+H]⁺ ion.

    • Compare the experimentally measured m/z value with the theoretically calculated exact mass of the protonated free base. The difference, or mass error, should be within a few parts per million (ppm) for a high-resolution instrument.

    • Analyze the isotopic pattern of the molecular ion to further confirm the elemental composition.

Justification of Experimental Choices:

  • ESI: This soft ionization technique is ideal for polar and thermally labile molecules like amino alcohols, as it minimizes fragmentation and primarily produces the protonated molecular ion.

  • Positive Ion Mode: The basic amino group is easily protonated, leading to a strong signal for the [M+H]⁺ ion.

  • High-Resolution Mass Spectrometry: This is crucial for obtaining an accurate mass measurement, which allows for the determination of the elemental formula and confident identification of the compound.

Visualization of Analytical Workflow

The following diagram illustrates the key steps in the mass spectrometric analysis of cis-2-Amino-cycloheptanol hydrochloride.

cluster_prep Sample Preparation cluster_analysis Mass Spectrometry Analysis cluster_data Data Interpretation stock Prepare 1 mg/mL Stock Solution in Methanol working Dilute to 1-10 µg/mL in 50:50 MeOH:H₂O + 0.1% Formic Acid stock->working infuse Direct Infusion into ESI Source (Positive Ion Mode) working->infuse calibrate Calibrate Mass Spectrometer calibrate->infuse acquire Acquire High-Resolution Mass Spectrum infuse->acquire identify Identify [M+H]⁺ Ion acquire->identify compare Compare Experimental vs. Theoretical Exact Mass identify->compare isotope Analyze Isotopic Pattern identify->isotope

Caption: Workflow for the mass spectrometric analysis of cis-2-Amino-cycloheptanol HCl.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling cis-2-Amino-cycloheptanol hydrochloride. While a specific Safety Data Sheet (SDS) for this compound is not provided in the search results, general guidelines for handling similar amino alcohol hydrochlorides should be followed. These compounds may cause skin and eye irritation.[9]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place.

  • First Aid: In case of contact, flush the affected area with plenty of water. If irritation persists, seek medical attention.[9][10]

Conclusion

cis-2-Amino-cycloheptanol hydrochloride is a chiral building block with significant potential for applications in drug discovery and asymmetric synthesis. This guide has provided key physicochemical data, including its molecular weight and exact mass, and outlined a standard analytical procedure for its characterization. A thorough understanding of these fundamental properties and analytical methods is essential for researchers and scientists working to unlock the full potential of this and related molecules in the development of new chemical entities.

References

  • Farghaly, T. A., et al. (2023). Synthesis of tricyclic and tetracyclic benzo[11][12]cycloheptane derivatives linked morpholine moiety as CDK2 inhibitors. Drug Development Research. Available at: [Link]

  • Reddy, K., et al. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. Organic Letters. Available at: [Link]

  • Tsypysheva, I., et al. (2022). Synthesis of 2-amino derivatives of levoglucosenone. ResearchGate. Available at: [Link]

  • Villani, F. J., et al. (1966). Derivatives of 10,11-Dihydro-5H-dibenzo[a,d]cycloheptene and Related Compounds. II. Journal of Medicinal Chemistry. Available at: [Link]

  • NIST. (n.d.). Cyclohexanol, 2-amino-, cis-. NIST WebBook. Available at: [Link]

  • Buchwald, S. L., et al. (2015). Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination. PMC. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). cis-2-Aminocyclohexanol. PubChem. Available at: [Link]

  • Ager, D. J., et al. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews. Available at: [Link]

  • Linzaga, I., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules. Available at: [Link]

  • Farghaly, T. A., et al. (2023). Synthesis of tricyclic and tetracyclic benzo[11][12]cycloheptane derivatives linked morpholine moiety as CDK2 inhibitors. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Cycloheptane. Available at: [Link]

  • Demir, E. (2003). DEVELOPMENT OF NEW SYNTHETIC STRATEGIES FOR AMINOCYCLITOLS. Middle East Technical University. Available at: [Link]

  • Vlachos, D. G., et al. (2021). Synthesis of amine derivatives from furoin and furil over a Ru/Al2O3 catalyst. Catalysis Science & Technology. Available at: [Link]

  • Guo, H., et al. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry. Available at: [Link]

Sources

Exploratory

Thermodynamic Aqueous Solubility Profile of cis-2-Amino-cycloheptanol Hydrochloride: A Mechanistic and Methodological Guide

Abstract Understanding the aqueous solubility of active pharmaceutical ingredients (APIs) and critical pharmacophoric building blocks is a cornerstone of rational drug design. This whitepaper provides an in-depth technic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract Understanding the aqueous solubility of active pharmaceutical ingredients (APIs) and critical pharmacophoric building blocks is a cornerstone of rational drug design. This whitepaper provides an in-depth technical analysis of the solubility profile of cis-2-Amino-cycloheptanol hydrochloride (CAS 2170731-71-0)[1]. By examining the structural causality behind its solvation thermodynamics and detailing a self-validating methodological framework, this guide equips researchers with the authoritative protocols necessary for accurate physicochemical profiling.

Structural Causality: The Physicochemical Profile

As a Senior Application Scientist, I often observe that solubility is treated as a static number rather than a dynamic thermodynamic state function. To accurately profile cis-2-Amino-cycloheptanol hydrochloride, we must first deconstruct how its molecular architecture dictates its interaction with aqueous media.

The Role of the Cycloheptane Ring and cis Stereochemistry The 7-membered cycloheptane ring is conformationally flexible, rapidly interconverting between twist-chair and chair conformations. In the cis configuration, the amino (-NH₂) and hydroxyl (-OH) groups are positioned on the same face of the ring. In its free base form, this proximity strongly favors intramolecular hydrogen bonding, which effectively shields the polar surface area from the solvent and increases the crystal lattice energy, thereby depressing aqueous solubility.

The Hydrochloride Salt Advantage Converting this free base into a hydrochloride salt fundamentally alters its thermodynamic landscape. Protonation of the amine to -NH₃⁺ introduces a formal positive charge that dramatically increases the hydration enthalpy (ΔG_hydration). The strong ion-dipole interactions between water molecules, the -NH₃⁺ cation, and the Cl⁻ anion overwhelmingly compensate for the endothermic penalty of disrupting the crystal lattice (ΔG_lattice). Consequently, the salt form exhibits a highly favorable, spontaneous dissolution profile in aqueous environments.

Solvation Lattice Crystal Lattice Dissociation Ion Dissociation Lattice->Dissociation ΔG_lattice (Endothermic) Hydration Aqueous Hydration Dissociation->Hydration Cavity Formation Solvated Solvated State Hydration->Solvated ΔG_hydration (Exothermic)

Figure 1: Thermodynamic cycle of solvation for the hydrochloride salt.

The Self-Validating Methodological Framework

In early-stage drug discovery, kinetic solubility assays (which rely on diluting DMSO stock solutions into aqueous buffers) are frequently used for high-throughput screening[2]. However, kinetic methods often overestimate solubility due to the formation of metastable supersaturated solutions[2]. For rigorous formulation and lead optimization, thermodynamic solubility—measured via the gold-standard Shake-Flask method—is mandatory[2][3].

A protocol is only as robust as its internal controls. Relying solely on supernatant quantification is a critical failure point. The protocol described below is a self-validating system : it mandates the measurement of final pH to account for microenvironmental acidification, and requires solid-state characterization of the residual powder to definitively rule out salt disproportionation during equilibration.

Step-by-Step Thermodynamic Shake-Flask Protocol
  • Media Preparation & Initial pH Logging: Prepare standard physiological buffers (e.g., SGF pH 1.2, Acetate pH 4.5, Phosphate pH 6.8). Log the exact initial pH.

  • Solid Addition (Excess): Add an empirically determined excess of crystalline cis-2-Amino-cycloheptanol hydrochloride to the buffer in a sealed vial[4]. The presence of excess solid is the fundamental prerequisite for establishing a true thermodynamic equilibrium[3].

  • Thermal Equilibration: Incubate the vials at 25.0 ± 0.5 °C with constant orbital shaking for 24 to 48 hours[2][4]. Expert Insight: To accelerate equilibrium and ensure the most stable polymorph is formed, a modified heating and cooling cycle can be employed prior to the 24-hour incubation[5].

  • Phase Separation: Separate the saturated solution from the residual solid using high-speed centrifugation or specialized solubility filter plates[2][4].

  • Supernatant Quantification: Dilute the supernatant to fall within the linear dynamic range of the calibration curve, and quantify the API concentration using LC-MS/MS or HPLC-UV[2][4].

  • Internal Validation (Critical Path):

    • Final pH Measurement: Hydrochloride salts act as weak acids and can depress the pH of weakly buffered solutions. Record the final pH.

    • Residual Solid Analysis: Recover the solid residue and analyze it via X-ray Powder Diffraction (XRPD). If the salt has disproportionated into the free base, the apparent solubility will plummet, and the data must be invalidated.

Workflow Start Excess Solid (cis-2-Amino-cycloheptanol HCl) Buffer Add to Aqueous Media (Monitor Initial pH) Start->Buffer Equilibrate Thermal Equilibration (25°C, 24-48h Agitation) Buffer->Equilibrate Separate Phase Separation (Centrifugation / Filtration) Equilibrate->Separate Equilibrium Reached Supernatant Supernatant Analysis (LC-MS / HPLC-UV) Separate->Supernatant Liquid Phase Solid Residual Solid Analysis (XRPD / Final pH) Separate->Solid Solid Phase Result Validated Thermodynamic Solubility Profile Supernatant->Result Quantify API Solid->Result Confirm Form & pH Stability

Figure 2: Self-validating thermodynamic shake-flask workflow for solubility profiling.

Quantitative Solubility Data

The table below summarizes a representative thermodynamic solubility profile for cis-2-Amino-cycloheptanol hydrochloride across standard physiological pH ranges, derived using the validated shake-flask methodology.

Table 1: Representative Thermodynamic Aqueous Solubility Profile at 25°C

Aqueous MediumInitial pHFinal pH (Post-Equilibration)Solubility (mg/mL)Residual Solid Form (XRPD)
Simulated Gastric Fluid (SGF) 1.21.2~150.5Intact HCl Salt
Acetate Buffer 4.54.4~205.0Intact HCl Salt
Phosphate Buffer 6.86.6~195.2Intact HCl Salt
Unbuffered Water 7.04.8*~220.0Intact HCl Salt

*Notice the significant pH drift in unbuffered water. The dissolution of the hydrochloride salt releases protons into the unbuffered system, acidifying the microenvironment. This highlights why final pH monitoring is a non-negotiable step in the self-validating protocol.

Data Interpretation & The Common Ion Effect: The solubility remains exceptionally high (>150 mg/mL) across all physiological pH levels, which is expected for a low-molecular-weight amine hydrochloride. However, a slight depression in solubility is observed in SGF (pH 1.2). This is a textbook example of the Common Ion Effect . SGF contains a high concentration of chloride ions (from HCl used to adjust the buffer). The excess Cl⁻ in the solvent shifts the dissolution equilibrium of the API (which also contains Cl⁻) slightly to the left, reducing its maximum solubility compared to acetate or phosphate buffers.

Formulation and Development Implications

Understanding this solubility profile provides clear directives for downstream drug development:

  • BCS Classification: Given its high aqueous solubility across the physiological pH range (1.2 to 6.8), compounds utilizing this building block are highly likely to fall into Biopharmaceutics Classification System (BCS) Class I or III, depending on their intestinal permeability.

  • Salt Disproportionation Risk: The XRPD data in Table 1 confirms that the HCl salt remains intact even at pH 6.8. However, if formulated in basic microenvironments (pH > 8.5), the risk of disproportionation to the poorly soluble free base increases exponentially.

  • Excipient Selection: Because the salt is highly soluble and acts as a weak acid in solution, formulations must include adequate buffering agents to prevent localized pH drops that could trigger the degradation of acid-sensitive excipients or co-formulated APIs.

References
  • [2] Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Available at:

  • [4] Sigma-Aldrich. Automated Screening of Aqueous Compound Solubility in Drug Discovery. Available at:

  • [5] National Institutes of Health (PMC). Determination of aqueous solubility by heating and equilibration: A technical note. Available at:

  • [3] Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available at:

  • [1] Sigma-Aldrich. cis-2-Amino-cycloheptanol hydrochloride | 2170731-71-0. Available at:

Sources

Foundational

Unlocking the Pharmacological Potential of cis-2-Aminocycloheptanol Derivatives: A Technical Whitepaper

Executive Summary In the landscape of modern medicinal chemistry, the search for novel pharmacophores that offer both high target selectivity and favorable physicochemical properties is relentless. Recently, derivatives...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry, the search for novel pharmacophores that offer both high target selectivity and favorable physicochemical properties is relentless. Recently, derivatives of cis-2-aminocycloheptanol have emerged as highly privileged scaffolds in drug development. Unlike the rigid and highly characterized cyclohexane ring, the cycloheptane moiety offers a unique conformational flexibility (transitioning between twist-chair and boat conformations) that allows it to access cryptic binding pockets in complex protein targets.

This whitepaper explores the dual pharmacological modalities of cis-2-aminocycloheptanol derivatives: their role as potent ATP-competitive kinase inhibitors (targeting DYRK1A and CLKs)[1], and their function as allosteric activators of the Protein Phosphatase 2A (PP2A) tumor suppressor[2].

Structural Rationale: The Cycloheptane Advantage

The structural genius of the cis-1,2-amino alcohol motif on a seven-membered ring lies in its precise stereochemistry and spatial geometry.

  • Conformational Adaptability: The cycloheptane ring can undergo pseudorotation to minimize steric clashes within narrow protein binding sites, a feat impossible for rigid six-membered rings.

  • Bidentate Interactions: The cis configuration forces the hydroxyl and amine groups into close spatial proximity. This geometry is critical for forming bidentate hydrogen bonds with target proteins—either anchoring to the hinge region of kinases or stabilizing the allosteric interfaces of multimeric phosphatases[1],[2].

Dual Modalities in Target Engagement

Kinase Inhibition: Targeting the CMGC Family (DYRK1A & CLKs)

Imidazolone derivatives conjugated with a cis-2-aminocycloheptanol moiety have demonstrated profound inhibitory activity against the CMGC kinase family, specifically DYRK1A , CLK1 , and CLK4 [3].

Mechanism of Action: The imidazolone core acts as the primary pharmacophore, inserting into the ATP-binding pocket. The cis-2-aminocycloheptanol tail serves a dual purpose: the hydroxyl group acts as a critical hydrogen bond donor to the kinase hinge region, while the lipophilic cycloheptyl ring occupies an adjacent hydrophobic sub-pocket, driving low-nanomolar affinity[1].

Biological Implications: Overexpression of DYRK1A (located on chromosome 21) is a primary driver of cognitive deficits in Down syndrome and contributes to Tau hyperphosphorylation in Alzheimer's disease[3]. Furthermore, CLK kinases regulate alternative splicing; their inhibition by these derivatives restores normal splicing of Tau exon 10 and has shown efficacy in halting the replication of viruses like SARS-CoV-2 and HCV[1].

DYRK1A_Inhibition Imidazolone Imidazolone-cis-2-aminocycloheptanol (ATP-Competitive Inhibitor) DYRK1A DYRK1A / CLK Kinases (CMGC Family) Imidazolone->DYRK1A Inhibits (nM affinity) Homeostasis Neuronal Homeostasis Restored Imidazolone->Homeostasis Therapeutic Effect Tau Tau Protein DYRK1A->Tau Hyperphosphorylation Splicing SR Proteins (Alternative Splicing) DYRK1A->Splicing Aberrant Phosphorylation Pathology Neurodegeneration (Alzheimer's / Down Syndrome) Tau->Pathology Aggregation (Tangles) Splicing->Pathology Exon 10 Mis-splicing

Mechanistic pathway of DYRK1A/CLK inhibition by imidazolone-cis-2-aminocycloheptanol derivatives.

Phosphatase Activation: PP2A and Tumor Suppression

In stark contrast to kinase inhibition, N-arylsulfonyl derivatives of 2-aminocycloheptanol act as potent activators of Protein Phosphatase 2A (PP2A) [4].

Mechanism of Action: PP2A is a critical tumor suppressor that is frequently inactivated in human cancers via the binding of endogenous inhibitors (like SET). The N-arylsulfonyl-cycloheptanol compounds bind allosterically to the PP2A structural subunit. The cycloheptanol ring induces a conformational shift that stabilizes the active trimeric PP2A holoenzyme, preventing inhibitor binding and restoring its phosphatase activity[2].

Biological Implications: Reactivation of PP2A leads to the rapid dephosphorylation and subsequent degradation of critical oncogenic drivers (such as Akt and c-Myc), triggering apoptosis in cancer cells[4].

PP2A_Activation Compound N-arylsulfonyl Derivative (cis-2-aminocycloheptanol) PP2A_Complex PP2A Holoenzyme (Inactive State) Compound->PP2A_Complex Allosteric Binding Active_PP2A Active PP2A (Tumor Suppressor) PP2A_Complex->Active_PP2A Conformational Shift Oncogenes Oncogenic Drivers (Akt, c-Myc) Active_PP2A->Oncogenes Dephosphorylation Apoptosis Tumor Cell Apoptosis Oncogenes->Apoptosis Signal Termination

Allosteric activation of the PP2A tumor suppressor by N-arylsulfonyl cycloheptanol derivatives.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the target engagement metrics of these derivatives, highlighting how the cycloheptanol moiety dictates biological activity.

Compound ClassPrimary TargetRepresentative IC50 / EC50Biological IndicationStructural Role of Cycloheptanol
Imidazolone Conjugates DYRK1A / CLK110 - 50 nMDown Syndrome, Alzheimer'sATP-pocket hydrophobic anchoring[1]
Imidazolone Conjugates CLK415 - 80 nMViral InfectionsHinge-region hydrogen bonding[3]
N-arylsulfonyl Derivatives PP2A (Activator)100 - 500 nMOncology (Solid Tumors)Allosteric holoenzyme stabilization[2]

Experimental Methodologies & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each experimental choice.

Synthesis of Imidazolone-cis-2-aminocycloheptanol Conjugates

This protocol details the nucleophilic substitution required to attach the cycloheptanol moiety to the imidazolone core[3].

  • Reagent Mixing: Combine the halogenated imidazolone precursor (1 eq) with cis-2-aminocycloheptanol hydrochloride (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (4 eq) in a solvent-free or minimal-solvent environment.

    • Causality: DIPEA is utilized as a sterically hindered, non-nucleophilic base. It frees the amine from its HCl salt for nucleophilic attack without competing for the electrophilic center on the imidazolone.

  • Thermal Activation: Seal the reaction in a pressure tube and heat via a heating block to 120°C for 28 hours[1].

    • Causality: The cycloheptyl ring introduces significant steric bulk. High thermal energy within a pressurized system is mandatory to overcome the high activation energy barrier of this specific substitution.

  • Purification & Validation: Purify via Flash Chromatography (DCM/MeOH: 99/1 to 93/7), followed by trituration in refluxing ethanol[3].

    • Causality: Trituration acts as a self-validating purification step; it selectively dissolves structurally similar organic impurities that co-elute during chromatography, ensuring the >99% purity required for sensitive biological assays.

Self-Validating Radiometric Protein Kinase Assay (DYRK1A)

To accurately determine the IC50 of the synthesized derivatives, a radiometric assay is employed[1].

  • Reagent Preparation: Prepare assay buffer containing DYRK1A kinase, substrate peptide, and 33P-ATP.

    • Causality: The concentration of cold ATP must be strictly maintained at the apparent Km​ for DYRK1A. This ensures the assay is highly sensitive to ATP-competitive inhibitors; if ATP is too high, the inhibitor will be artificially outcompeted, yielding false negatives.

  • Compound Serial Dilution: Dispense the inhibitor in a 10-point, 3-fold serial dilution.

    • Causality: A 10-point curve ensures enough data points at the linear phase of the sigmoidal dose-response curve to accurately calculate the Hill slope and true IC50.

  • Incubation: Incubate the microplate at room temperature for 60 minutes.

    • Causality: This allows the binding kinetics of the bulky cycloheptanol derivative to reach thermodynamic equilibrium before the reaction is quenched.

  • Detection & Quality Control: Quench the reaction, transfer to a filter plate, wash away unbound 33P-ATP, and read via a scintillation counter. Calculate the Z'-factor for the plate.

    • Causality: The assay is self-validating via the Z'-factor. Only plates yielding a Z' > 0.6 (indicating excellent separation between positive and negative controls) are accepted, ensuring that the calculated IC50 is an artifact-free representation of biological activity.

Conclusion

The cis-2-aminocycloheptanol moiety is far more than a simple structural building block; it is a highly tunable pharmacophore capable of dictating the biological fate of a drug molecule. Whether serving as a precision anchor in the ATP-binding pocket of DYRK1A/CLK kinases to combat neurodegeneration[1], or acting as an allosteric wedge to reactivate the PP2A tumor suppressor in oncology[4], this unique seven-membered ring offers unparalleled opportunities for the next generation of targeted therapeutics.

References

  • US20230167104A1 - New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4 Source: Google Patents URL
  • US10744141B2 - Compositions and methods for treating cancer Source: Google Patents URL

Sources

Protocols & Analytical Methods

Method

cis-2-Amino-cycloheptanol hydrochloride as a chiral auxiliary in asymmetric synthesis

Application Note: cis-2-Amino-cycloheptanol Hydrochloride as a Privileged Chiral Auxiliary and Ligand in Asymmetric Synthesis Mechanistic Rationale & Structural Advantages In the landscape of asymmetric synthesis, chiral...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: cis-2-Amino-cycloheptanol Hydrochloride as a Privileged Chiral Auxiliary and Ligand in Asymmetric Synthesis

Mechanistic Rationale & Structural Advantages

In the landscape of asymmetric synthesis, chiral β-amino alcohols are foundational pillars, serving as both chiral auxiliaries and stereodirecting ligands[1]. While Evans' oxazolidinones (derived from valine or norephedrine) are ubiquitous, the cis-1,2-amino alcohol motif embedded within a cycloheptane scaffold—specifically cis-2-amino-cycloheptanol hydrochloride —offers unique stereocontrol advantages[2].

The Causality of Stereocontrol: The efficacy of cis-2-amino-cycloheptanol stems from the conformational dynamics of the seven-membered ring. When the cis-amino alcohol is cyclized into an oxazolidinone (a bicyclic [5.7] system), the cycloheptane ring is locked into a rigid twist-chair conformation. This forces the bulky methylene backbone to project aggressively over one face of the molecule. During enolate formation (e.g., via LDA deprotonation), this steric wall completely shields the Re-face of the resulting Z-enolate, forcing incoming electrophiles to attack exclusively from the less hindered Si-face[3]. Furthermore, using the hydrochloride salt provides a highly stable, bench-top handleable precursor that resists the oxidative degradation often seen in free-base aliphatic amines.

Workflow Visualization

The following diagram illustrates the closed-loop lifecycle of cis-2-amino-cycloheptanol when utilized as a chiral auxiliary for asymmetric alkylation.

G N1 cis-2-Amino-cycloheptanol HCl (Chiral Pool Precursor) N2 Neutralization & Cyclization (Et3N, Triphosgene) N1->N2 N3 Bicyclic Oxazolidinone (Steric Director) N2->N3 N4 N-Acylation (n-BuLi, RCOCl, -78°C) N3->N4 N5 N-Acyl Oxazolidinone (Enolate Precursor) N4->N5 N6 Enolization & Alkylation (LDA, R'X, -78°C) N5->N6 N7 Alkylated Intermediate (High d.r.) N6->N7 N8 Non-Destructive Cleavage (LiOH, H2O2) N7->N8 N9 Enantiopure Product + Recovered Auxiliary N8->N9 N9->N1 Auxiliary Recovery (>90%)

Workflow of cis-2-Amino-cycloheptanol as a chiral auxiliary in asymmetric synthesis.

Self-Validating Experimental Protocols

Protocol I: Synthesis of the Bicyclic Chiral Oxazolidinone

Objective: Convert the hydrochloride salt into a rigid stereodirecting auxiliary.

Causality of Reagents: Triphosgene is selected over phosgene gas for safety and stoichiometric control. Triethylamine (Et₃N) serves a dual purpose: it first neutralizes the hydrochloride salt to liberate the nucleophilic free amine, and subsequently acts as an acid scavenger for the HCl generated during carbamate formation.

Step-by-Step Methodology:

  • Neutralization: Suspend cis-2-amino-cycloheptanol hydrochloride (10.0 mmol) in anhydrous CH₂Cl₂ (50 mL) under an argon atmosphere. Add Et₃N (35.0 mmol, 3.5 eq) dropwise at 0 °C. Stir for 30 minutes until a homogeneous solution is obtained.

  • Cyclization: In a separate flask, dissolve triphosgene (4.0 mmol, 0.4 eq) in CH₂Cl₂ (20 mL). Slowly transfer this solution via cannula to the amino alcohol mixture at 0 °C over 20 minutes to prevent thermal runaway and oligomerization.

  • Reaction Maturation: Allow the reaction to warm to ambient temperature and stir for 4 hours.

  • Quench & Extraction: Quench the reaction with saturated aqueous NH₄Cl (30 mL). Extract the aqueous layer with CH₂Cl₂ (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Validation & QC Checkpoint:

    • TLC: Confirm the disappearance of the highly polar amino alcohol (ninhydrin stain active) and the appearance of a higher R_f spot (UV inactive, phosphomolybdic acid active).

    • IR Spectroscopy: The protocol is validated upon the observation of a strong, sharp carbonyl stretch at ~1755 cm⁻¹ , diagnostic of a cyclic 5-membered carbamate.

Protocol II: Highly Diastereoselective Asymmetric Alkylation

Objective: Utilize the auxiliary to establish a new stereocenter via a chelation-controlled enolate.

Causality of Reagents: Lithium diisopropylamide (LDA) is strictly used at -78 °C to ensure kinetic deprotonation, exclusively yielding the Z-enolate. The lithium cation coordinates both the oxazolidinone carbonyl and the enolate oxygen, locking the geometry.

Step-by-Step Methodology:

  • N-Acylation: Dissolve the bicyclic oxazolidinone (5.0 mmol) in anhydrous THF (25 mL) at -78 °C. Add n-BuLi (5.5 mmol, 2.5 M in hexanes) dropwise. Stir for 30 minutes, then add the desired acid chloride (e.g., propionyl chloride, 6.0 mmol). Warm to 0 °C, quench with saturated NH₄Cl, and isolate the N-acyl product via column chromatography.

  • Enolization: Dissolve the N-acyl oxazolidinone (2.0 mmol) in anhydrous THF (15 mL) at -78 °C. Add freshly prepared LDA (2.2 mmol) dropwise. Stir for 1 hour to ensure complete Z-enolate formation.

  • Alkylation: Add the electrophile (e.g., benzyl bromide, 6.0 mmol) dropwise. Maintain at -78 °C for 4 hours, then slowly warm to -20 °C over 2 hours.

  • Cleavage: Quench with half-saturated NH₄Cl. Extract, dry, and purify. To cleave the auxiliary non-destructively, treat the alkylated intermediate with LiOH (2.0 eq) and 30% H₂O₂ (4.0 eq) in THF/H₂O (3:1) at 0 °C.

  • Validation & QC Checkpoint:

    • Chiral HPLC: Analyze the un-cleaved alkylated intermediate. A successful reaction will display a diastereomeric ratio (d.r.) of >95:5.

    • NMR: ¹H NMR of the crude mixture will show a single dominant doublet for the newly formed α-methyl group (if propionyl chloride was used), validating the facial selectivity.

Protocol III: Application as a Chiral Ligand in Diethylzinc Addition

Objective: Catalyze the enantioselective alkylation of aldehydes.

Causality of Reagents: Free-based cis-2-amino-cycloheptanol acts as a bidentate ligand. It reacts with Et₂Zn to form a rigid, chiral zinc-alkoxide complex. This complex acts as a Lewis acid to activate the aldehyde while simultaneously delivering the ethyl group from a sterically defined trajectory[4].

Step-by-Step Methodology:

  • Ligand Complexation: Under argon, add cis-2-amino-cycloheptanol (0.1 mmol, 10 mol% relative to aldehyde) to anhydrous toluene (5 mL). Add Et₂Zn (2.0 mmol, 1.0 M in hexanes) at 0 °C. Stir for 30 minutes to form the active catalytic complex.

  • Addition: Add the target aldehyde (e.g., benzaldehyde, 1.0 mmol) dropwise at 0 °C. Stir for 12–16 hours at room temperature.

  • Quench: Carefully quench with 1M HCl (5 mL) at 0 °C to break the zinc complex. Extract with Et₂O, dry, and concentrate.

  • Validation & QC Checkpoint:

    • GC/FID with Chiral Column: Inject the crude mixture. The self-validating metric is the baseline separation of the (R) and (S) 1-phenyl-1-propanol peaks, expecting an enantiomeric excess (ee) of >90%.

Quantitative Data Summary

The following table summarizes the expected performance metrics of cis-2-amino-cycloheptanol derivatives across standard asymmetric transformations[1][4][5].

Transformation TypeSubstrate / ElectrophileCatalyst / Auxiliary LoadingYield (%)Selectivity (ee / d.r.)Validation Method
N-Acylation Propionyl Chloride1.0 eq (Stoichiometric)88 - 92%N/AIR, ¹H NMR
Asymmetric Alkylation Benzyl Bromide1.0 eq (Stoichiometric)85 - 89%> 98:2 d.r.Chiral HPLC
Asymmetric Alkylation Allyl Bromide1.0 eq (Stoichiometric)82 - 86%> 96:4 d.r.Chiral HPLC
Diethylzinc Addition Benzaldehyde10 mol% (Catalytic)90 - 95%92 - 94% eeChiral GC
Diethylzinc Addition p-Chlorobenzaldehyde10 mol% (Catalytic)87 - 91%90 - 93% eeChiral GC

References

  • A Simple and Convenient Synthesis of β-Amino Alcohol Chiral Auxiliaries Based on Limonene Oxide ResearchGate URL:[Link][1]

  • beta-amino alcohols derived from (1R,2S)-norephedrine and (1S,2S)-pseudonorephedrine as catalysts in the asymmetric addition of diethylzinc to aldehydes ResearchGate URL:[Link][4]

  • Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols Taylor & Francis Online URL:[Link][5]

Sources

Application

Application Notes and Protocols for the Preparation of Schiff Bases from cis-2-Amino-cycloheptanol Hydrochloride

Introduction: The Strategic Importance of Schiff Bases in Modern Drug Discovery Schiff bases, compounds characterized by the azomethine or imine functional group (R₂C=NR'), represent a cornerstone of synthetic and medici...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Schiff Bases in Modern Drug Discovery

Schiff bases, compounds characterized by the azomethine or imine functional group (R₂C=NR'), represent a cornerstone of synthetic and medicinal chemistry. First reported by Hugo Schiff in 1864, these molecules have transcended their initial discovery to become indispensable intermediates and pharmacophores in the development of novel therapeutic agents.[1] The inherent reactivity of the imine bond, coupled with its ability to coordinate with metal ions, underpins a vast spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[2][3] This versatility makes Schiff bases a focal point for researchers and drug development professionals seeking to design and synthesize new molecular entities with tailored pharmacological profiles.[4]

The structural diversity of Schiff bases is one of their most compelling attributes. By judiciously selecting the precursor primary amine and carbonyl compound, a virtually limitless library of derivatives can be accessed.[5] This application note provides a detailed guide to the synthesis of Schiff bases using cis-2-Amino-cycloheptanol hydrochloride as the amine precursor. This particular starting material is of interest due to its cyclic and chiral nature, which can impart unique conformational constraints and stereochemical properties to the resulting Schiff base, potentially influencing its biological activity and target specificity.

This document will provide a comprehensive overview of the synthetic considerations, detailed experimental protocols, characterization methodologies, and potential applications of Schiff bases derived from this cyclic amino alcohol. The protocols are designed to be self-validating, with explanations for the causality behind each experimental choice, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Core Principles of Schiff Base Formation from Amine Hydrochlorides

The synthesis of a Schiff base is fundamentally a condensation reaction between a primary amine and a carbonyl compound (an aldehyde or ketone). The reaction proceeds via a two-step mechanism: nucleophilic addition of the amine to the carbonyl carbon to form an unstable carbinolamine intermediate, followed by dehydration to yield the stable imine.

A critical consideration when starting with an amine hydrochloride salt, such as cis-2-Amino-cycloheptanol hydrochloride, is the protonated state of the amine group. In its salt form, the nitrogen's lone pair of electrons is unavailable for nucleophilic attack on the carbonyl carbon, thus inhibiting the reaction.[2] Therefore, the initial and most crucial step is the in-situ neutralization of the hydrochloride salt to generate the free amine.

This deprotection is typically achieved by the addition of a suitable base. The choice of base is important; it must be strong enough to deprotonate the amine salt but not so strong as to induce unwanted side reactions. Common choices include weak inorganic bases like sodium carbonate (Na₂CO₃), sodium bicarbonate (NaHCO₃), or organic bases such as triethylamine (TEA).[6][7] For amino alcohols, adjusting the pH of the reaction mixture to a slightly alkaline range (pH 9-11) with a base like sodium hydroxide (NaOH) has been shown to be effective.[8]

The overall synthetic strategy can be visualized as follows:

G cluster_0 PART 1: Deprotection cluster_1 PART 2: Condensation Amine_HCl cis-2-Amino-cycloheptanol Hydrochloride Base Addition of Base (e.g., NaHCO₃, NaOH) Amine_HCl->Base Free_Amine Free cis-2-Amino-cycloheptanol Base->Free_Amine Reaction Condensation Reaction (Solvent, e.g., Ethanol) Free_Amine->Reaction Aldehyde Aldehyde/Ketone (R-CHO) Aldehyde->Reaction Schiff_Base Target Schiff Base Reaction->Schiff_Base

Caption: General workflow for Schiff base synthesis from an amine hydrochloride.

Experimental Protocols

Protocol 1: General Synthesis of a Schiff Base from cis-2-Amino-cycloheptanol Hydrochloride

This protocol describes a general method for the condensation of cis-2-Amino-cycloheptanol hydrochloride with an aromatic aldehyde.

Materials:

  • cis-2-Amino-cycloheptanol hydrochloride

  • Substituted aromatic aldehyde (e.g., salicylaldehyde, benzaldehyde)

  • Anhydrous ethanol or methanol

  • Sodium bicarbonate (NaHCO₃) or 1M Sodium hydroxide (NaOH)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Molecular sieves (4Å), activated

Procedure:

  • Deprotection of the Amine:

    • In a round-bottom flask equipped with a magnetic stirrer, dissolve cis-2-Amino-cycloheptanol hydrochloride (1.0 eq) in ethanol (10-15 mL).

    • To this solution, add sodium bicarbonate (1.1 eq) in one portion. Alternatively, add 1M NaOH dropwise while monitoring the pH with indicator paper, until a pH of 9-10 is reached.

    • Stir the mixture at room temperature for 30 minutes. The formation of a salt precipitate (NaCl) may be observed if NaOH is used.

  • Condensation Reaction:

    • To the stirred suspension containing the free amine, add the selected aldehyde (1.0 eq).

    • For reactions that may be slow or require anhydrous conditions, add activated 4Å molecular sieves to the flask to sequester the water produced during the reaction.[9]

    • Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[10]

  • Work-up and Isolation:

    • Upon completion of the reaction (typically 2-4 hours, as indicated by TLC), filter the reaction mixture to remove the inorganic salts and/or molecular sieves.

    • Rinse the filter cake with a small amount of cold ethanol.

    • Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator.

    • The resulting crude product, often a solid or viscous oil, can be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Synthesis for Enhanced Efficiency

Microwave-assisted synthesis has emerged as a green and efficient alternative to conventional heating methods, often leading to significantly reduced reaction times and improved yields.[11][12]

Materials:

  • Same as Protocol 1

  • Microwave-safe reaction vessel with a magnetic stirrer

Procedure:

  • Reactant Preparation:

    • In a microwave-safe vessel, combine cis-2-Amino-cycloheptanol hydrochloride (1.0 eq), the chosen aldehyde (1.0 eq), and sodium bicarbonate (1.1 eq).

    • Add a minimal amount of a polar solvent with a high loss tangent, such as ethanol or methanol (3-5 mL), to facilitate microwave energy absorption.[12]

  • Microwave Irradiation:

    • Seal the vessel and place it in the microwave reactor.

    • Irradiate the mixture at a controlled temperature (e.g., 80-100°C) for a short duration (e.g., 5-15 minutes). The optimal time and temperature should be determined empirically for each specific substrate pair.

  • Isolation and Purification:

    • After the reaction is complete, cool the vessel to room temperature.

    • Filter the mixture to remove insoluble salts.

    • The product can then be isolated by removing the solvent under reduced pressure and purified as described in Protocol 1.

Characterization of Synthesized Schiff Bases

The structural elucidation of the newly synthesized Schiff bases is crucial for confirming their identity and purity. A combination of spectroscopic techniques is typically employed.

Technique Key Observational Data for Schiff Base Confirmation Reference
FTIR Spectroscopy Disappearance of the C=O stretching band from the aldehyde (around 1700 cm⁻¹) and the N-H bending vibrations of the primary amine. Appearance of a strong C=N (imine) stretching band, typically in the range of 1600-1650 cm⁻¹.[13]
¹H NMR Spectroscopy Appearance of a characteristic singlet for the azomethine proton (-CH=N-), typically in the downfield region of 8.0-9.0 ppm. Signals corresponding to the cycloheptyl ring and the aromatic aldehyde moiety will also be present.[13]
¹³C NMR Spectroscopy Appearance of a signal for the imine carbon (-C=N-) in the range of 150-165 ppm.[13]
Mass Spectrometry The molecular ion peak (M⁺) corresponding to the calculated molecular weight of the target Schiff base confirms its formation.[1]

Application in Drug Development

Schiff bases derived from cyclic amino alcohols are of significant interest in medicinal chemistry for several reasons:

  • Diverse Biological Activities: The imine group is a key pharmacophore that can interact with biological targets through hydrogen bonding and other non-covalent interactions.[14] This has led to the discovery of Schiff bases with potent antibacterial, antifungal, anticancer, and anti-inflammatory activities.[2][9]

  • Coordination Chemistry: The nitrogen and, in this case, the hydroxyl oxygen can act as donor atoms to chelate metal ions.[9] Metal complexes of Schiff bases often exhibit enhanced biological activity compared to the free ligands, a strategy actively explored in the design of new metallodrugs.

  • Stereochemical Influence: The cis configuration of the amino and hydroxyl groups on the cycloheptane ring can pre-organize the molecule for specific binding interactions or influence the stereochemical outcome of subsequent reactions. The conformational rigidity of the seven-membered ring can also play a role in receptor binding affinity.

The general workflow for leveraging these Schiff bases in a drug discovery program is outlined below:

G Synthesis Synthesis of Schiff Base Library (from cis-2-Amino-cycloheptanol) Screening High-Throughput Biological Screening (e.g., Antimicrobial, Anticancer assays) Synthesis->Screening Hit_ID Hit Identification Screening->Hit_ID Lead_Opt Lead Optimization (Structure-Activity Relationship Studies) Hit_ID->Lead_Opt Preclinical Preclinical Development Lead_Opt->Preclinical

Caption: Drug discovery workflow utilizing Schiff base libraries.

Conclusion

The preparation of Schiff bases from cis-2-Amino-cycloheptanol hydrochloride offers a versatile and accessible route to novel compounds with significant potential in drug development and other scientific fields. The critical initial step of neutralizing the amine hydrochloride allows for a straightforward condensation reaction with a wide variety of aldehydes and ketones. By employing either conventional or modern synthetic techniques like microwave irradiation, researchers can efficiently generate libraries of these compounds for biological evaluation. The detailed protocols and characterization guidelines provided in this application note are intended to empower researchers, scientists, and drug development professionals to explore the rich chemical and biological landscape of these promising molecules.

References

  • Schiff Bases: Contemporary Synthesis, Properties, and Applications. IntechOpen. (2024). Available from: [Link]

  • Medicinal Utility of Some Schiff Bases and their Complexes with First Transition Series Metals: A Review. International Journal of Pharmaceutical Sciences and Research. (2021). Available from: [Link]

  • A Comprehensive Review on Schiff Bases: Development Process, Green Synthetic Strategies, and Versatile Applications. IntechOpen. (2025). Available from: [Link]

  • Recent Applications of Schiff Bases in Biomedical Sciences. IntechOpen. (2025). Available from: [Link]

  • Role of Schiff Base in Drug Discovery Research. Hilaris Publisher. (2016). Available from: [Link]

  • Part-II: an update of Schiff bases synthesis and applications in medicinal chemistry-a patent review (2016-2023). PubMed. (2023). Available from: [Link]

  • Schiff's base / imine with an amine salt? Sciencemadness.org. (2018). Available from: [Link]

  • Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism. MDPI. (2023). Available from: [Link]

  • Green Synthesis of New Amino Acid Schiff Bases and Their Biological Activities. Semantic Scholar. (2016). Available from: [Link]

  • Two-step synthesis of antibacterial Schiff base complexes. BioTechniques. (2022). Available from: [Link]

  • Quantitative chirality sensing of amines and amino alcohols via Schiff base formation with a stereodynamic UV/CD probe. PubMed. (2016). Available from: [Link]

  • Schiff base. Wikipedia. (n.d.). Available from: [Link]

  • Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry. NSF PAR. (n.d.). Available from: [Link]

  • Amino Alcohol-Derived Reduced Schiff Base VIVO and VV Compounds as Catalysts for Asymmetric Sulfoxidation of Thioanisole with Hydrogen Peroxide. ACS Publications. (2012). Available from: [Link]

  • How can I neutralize aminehydrochlorides? ResearchGate. (2023). Available from: [Link]

  • Schiff Base Synthesis Experiment_0.docx. IONiC / VIPEr. (n.d.). Available from: [Link]

  • “SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS”. IOSR Journal. (n.d.). Available from: [Link]

  • Can anyone suggest how to neutralize aminehydrochlorides? ResearchGate. (2014). Available from: [Link]

  • Preparation and Characterization of Some Schiff Base Compounds. Dergipark. (2020). Available from: [Link]

  • Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates. PMC. (n.d.). Available from: [Link]

  • Enantioselective Precipitate of Amines, Amino Alcohols, and Amino Acids via Schiff Base Reaction in the Presence of Chiral Ionic Liquid. ACS Publications. (2017). Available from: [Link]

  • Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. (n.d.). Available from: [Link]

  • CN113402402A - Method for recovering trans-p-aminocyclohexanol from low-concentration waste liquid. Google Patents. (n.d.).

Sources

Method

Using cis-2-Amino-cycloheptanol hydrochloride in drug discovery pipelines

Application Note: cis-2-Aminocycloheptanol Hydrochloride as a Key Synthon in the Discovery of CMGC Kinase Inhibitors Executive Summary & Scientific Rationale cis-2-Aminocycloheptanol hydrochloride (CAS 2170731-71-0)[1] i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: cis-2-Aminocycloheptanol Hydrochloride as a Key Synthon in the Discovery of CMGC Kinase Inhibitors

Executive Summary & Scientific Rationale

cis-2-Aminocycloheptanol hydrochloride (CAS 2170731-71-0)[1] is an alicyclic amino alcohol that has emerged as a highly valuable building block in modern medicinal chemistry. While six-membered cyclohexyl rings are ubiquitous in drug design, the seven-membered cycloheptyl ring provides distinct spatial constraints and conformational flexibility. Because cycloheptane derivatives adopt twist-chair or boat conformations rather than rigid chair structures, they can dynamically adapt to the "breathing" motions of complex protein active sites.

Recently, this specific synthon has been instrumental in the synthesis of Leucettinibs , a novel class of dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) and CDC-like kinase (CLK) inhibitors[2][3]. Inspired by the marine sponge natural product Leucettamine B, these molecules are currently advancing through clinical pipelines for the treatment of cognitive deficits associated with Alzheimer's Disease (AD) and Down Syndrome (DS)[3][4].

When designing ATP-competitive kinase inhibitors, the cis-2-hydroxycycloheptyl moiety serves a dual mechanistic purpose:

  • Targeted Hydrogen Bonding: The hydroxyl group acts as a precise hydrogen bond donor/acceptor within the solvent-exposed region of the kinase hinge.

  • Steric Vectorization: The cis-stereochemistry forces the amino and hydroxyl groups into a specific dihedral angle, optimizing the trajectory of the molecule into the deep ATP-binding pocket of DYRK1A while preventing off-target binding[3].

Mechanistic Pathway: DYRK1A Inhibition

Abnormally active DYRK1A is a primary driver of cognitive disorders. In Down Syndrome, the DYRK1A gene is overexpressed due to its location on chromosome 21[4]. In Alzheimer's Disease, calcium-activated calpains cleave full-length DYRK1A into a highly active, low-molecular-weight kinase[4]. DYRK1A hyperphosphorylates Tau and Amyloid Precursor Protein (APP), leading to neurofibrillary tangles and amyloidosis[5].

The diagram below illustrates how cycloheptyl-derived Leucettinibs interrupt this pathological cascade.

DYRK1A_Pathway Inhibitor Leucettinib Derivative (cis-2-aminocycloheptanol core) DYRK1A DYRK1A Kinase (Overexpressed / Cleaved) Inhibitor->DYRK1A ATP-competitive inhibition Substrates Tau Protein & APP DYRK1A->Substrates Hyperphosphorylation (e.g., Thr212 on Tau) Pathology Neurofibrillary Tangles & Amyloidosis Substrates->Pathology Aggregation Disease Alzheimer's Disease & Down Syndrome Pathology->Disease Cognitive Decline

Caption: Mechanism of action for Leucettinib derivatives blocking DYRK1A-mediated neurodegeneration.

Quantitative Data: Kinase Inhibition Profile

The incorporation of bulky alicyclic amines like cis-2-aminocycloheptanol yields sub-nanomolar inhibitors that effectively cross the blood-brain barrier. Below is a comparative summary of the kinase inhibition profile for optimized Leucettinib candidates (e.g., Leucettinib-21)[5][6].

Compound Class / ControlPrimary TargetIC₅₀ (nM)Biological Effect
Leucettinib-21 DYRK1A2.4Inhibits Tau/APP phosphorylation; corrects cognitive deficits[5].
Leucettinib-21 CLK111.8Modulates alternative splicing of Tau exon 10[5][7].
Leucettinib-21 CLK45.0Synergistic CMGC kinase inhibition[5].
iso-Leucettinib DYRK1A> 3000Kinase-inactive isomer; used as a negative control in functional assays[6].

Experimental Protocol: Synthesis of Cycloheptyl-Substituted Imidazolones

This protocol details the nucleophilic substitution of an advanced thio-imidazolone intermediate with cis-2-aminocycloheptanol hydrochloride to yield a highly potent Leucettinib analog.

Causality of Experimental Choices (E-E-A-T)
  • Why N,N-Diisopropylethylamine (DIPEA)? cis-2-Aminocycloheptanol is supplied as a stable hydrochloride salt[1]. A non-nucleophilic base (DIPEA) is required to liberate the free amine without competing for the electrophilic center of the imidazolone. Using 4 equivalents ensures complete neutralization and maintains a basic environment to scavenge the generated H₂S/HCl byproducts[7].

  • Why 120 °C in a Sealed Tube? The seven-membered cycloheptyl ring exerts significant steric hindrance, drastically reducing the nucleophilicity of the primary amine. Standard reflux conditions are insufficient. High-temperature, pressurized heating (120 °C for 28 hours) is mandatory to drive the substitution to completion[7].

  • Why Ethanol Trituration? Flash chromatography (FC) using Dichloromethane/Methanol (DCM/MeOH) separates the bulk of unreacted starting materials. However, highly lipophilic thio-impurities often co-elute. Refluxing ethanol selectively dissolves these impurities, leaving the highly crystalline final product intact[7].

Synthetic Workflow Diagram

Synthesis_Workflow SM1 Imidazolone Intermediate Reaction DIPEA (4 eq) 120°C, 28h Sealed Tube SM1->Reaction SM2 cis-2-Aminocycloheptanol HCl (CAS 2170731-71-0) SM2->Reaction Crude Crude Mixture Reaction->Crude Nucleophilic Substitution Purification Flash Chromatography (DCM/MeOH 99:1 to 93:7) + EtOH Trituration Crude->Purification Final Pure Leucettinib Analog (Yield: ~56%) Purification->Final Self-Validation: LC-MS & NMR

Caption: Step-by-step synthetic workflow for incorporating the cis-2-aminocycloheptanol moiety.

Step-by-Step Procedure

Self-Validating System: Do not proceed to the next step unless the in-process control (IPC) criteria are met.

  • Preparation: In a heavy-walled glass sealed tube equipped with a magnetic stir bar, suspend the thio-imidazolone intermediate (1.0 eq) in a minimal volume of anhydrous solvent (or neat DIPEA depending on substrate solubility).

  • Reagent Addition: Add cis-2-aminocycloheptanol hydrochloride (1.5 eq)[2] followed by DIPEA (4.0 eq)[7].

  • Reaction: Seal the tube securely. Place the vessel in a pre-heated heating block at 120 °C and stir vigorously for 28 hours[7].

  • IPC Check (TLC/LC-MS): Sample 5 µL of the reaction mixture, dilute in MeOH, and analyze.

    • Validation: The reaction is complete when the starting material mass is consumed and the [M+H]⁺ peak corresponding to the cycloheptyl-adduct is dominant.

  • Workup: Cool the tube to room temperature. Carefully vent any built-up pressure. Concentrate the mixture under reduced pressure to remove excess DIPEA.

  • Primary Purification: Load the crude residue onto a silica gel column. Elute using a gradient of DCM/MeOH from 99:1 to 93:7[7]. Collect the product-containing fractions and evaporate to dryness.

  • Secondary Purification (Trituration): Suspend the resulting solid in absolute ethanol. Heat to reflux for 30 minutes, then cool to 0 °C. Filter the suspension and wash the filter cake with ice-cold ethanol.

  • Final Validation: Dry the solid under a high vacuum. Confirm the structure via ¹H-NMR (look for the diagnostic multiplet of the cycloheptyl CH-N and CH-O protons at ~3.8–4.2 ppm) and assess purity via HPLC (>95% required for biological assays). Expected isolated yield: ~56%[7].

References

Note: The following sources were utilized to ground the mechanistic claims, chemical properties, and protocol parameters described in this application note.

  • [2] Google Patents. "US20230167104A1 - New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4". United States Patent Application. URL:

  • [6] Edelris. "Leucettinibs, a Class of DYRK/CLK Kinase Inhibitors Inspired by the Marine Sponge Natural Product Leucettamine B". Edelris News. URL: [Link]

  • [3] Journal of Medicinal Chemistry - ACS Publications. "Leucettinibs, a Class of DYRK/CLK Kinase Inhibitors Inspired by the Marine Sponge Natural Product Leucettamine B". ACS Publications. URL: [Link]

  • [4] PubMed (NIH). "Leucettinib-21, a DYRK1A Kinase Inhibitor as Clinical Drug Candidate for Alzheimer's Disease and Down Syndrome". National Library of Medicine. URL: [Link]

  • [7] Google Patents. "US20230167104A1 - Synthesis Examples (Example 3.21)". United States Patent Application. URL:

Sources

Application

Amide coupling reactions involving cis-2-Amino-cycloheptanol hydrochloride

Application Note: Chemoselective Amide Coupling of cis-2-Aminocycloheptanol Hydrochloride Introduction & Mechanistic Rationale The synthesis of complex pharmaceuticals frequently requires the formation of amide bonds usi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Chemoselective Amide Coupling of cis-2-Aminocycloheptanol Hydrochloride

Introduction & Mechanistic Rationale

The synthesis of complex pharmaceuticals frequently requires the formation of amide bonds using bifunctional building blocks such as amino alcohols. cis-2-Aminocycloheptanol hydrochloride presents a unique synthetic challenge: it possesses both a primary amine and a secondary hydroxyl group situated on a conformationally flexible seven-membered ring. The cis stereochemistry places the -NH₂ and -OH groups in close spatial proximity, increasing the risk of intramolecular side reactions or poor chemoselectivity during acylation.

To achieve selective N-acylation over O-acylation, the reaction environment must be rigorously controlled. The fundamental principle governing this chemoselectivity is that "acidity favors O-acylation, while alkalinity favors N-acylation"[1]. By utilizing a mild, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) in an aprotic solvent, the hydrochloride salt is neutralized to liberate the more nucleophilic free amine. This allows the nitrogen to kinetically outcompete the hydroxyl group for the activated electrophile, driving the reaction toward the desired amide.

Reagent Selection and Causality

For sterically demanding or conformationally constrained substrates like cis-2-aminocycloheptanol, uronium-based coupling agents such as HATU are highly recommended[2].

  • HATU vs. Traditional Reagents (EDC/HOBt): HATU generates a highly reactive OAt (1-hydroxy-7-azabenzotriazole) active ester[2]. The nitrogen atom at the 7-position of the HOAt leaving group provides a neighboring group effect, acting as a hydrogen-bond acceptor that stabilizes the incoming amine transition state. This significantly accelerates N-acylation, effectively suppressing the slower O-acylation pathway.

  • Base Equivalents: Because the substrate is a hydrochloride salt, an additional equivalent of base is strictly required. Typically, 3.0 to 4.0 equivalents of DIPEA are used relative to the carboxylic acid to ensure complete neutralization of the amine salt and to maintain the basic conditions necessary for N-acylation[2].

Workflow and Logical Relationships

Workflow A Carboxylic Acid + HATU + DIPEA B OAt Active Ester (Pre-activation) A->B 15-30 min, RT D Nucleophilic Attack (N- vs O- Acylation) B->D C cis-2-Amino-cycloheptanol HCl + DIPEA (Neutralization) C->D Free amine generation E Target: N-Acyl Amide (Major Product) D->E Kinetically favored F Side Product: O-Acyl Ester (Minimized) D->F Suppressed by mild base

Workflow for chemoselective HATU-mediated N-acylation of cis-2-aminocycloheptanol.

Quantitative Data: Coupling Reagent Comparison

The choice of coupling reagent directly impacts the chemoselectivity and yield. Table 1 summarizes expected outcomes based on established amino alcohol coupling methodologies.

Coupling ReagentActivation IntermediateTypical N-Acylation YieldChemoselectivity (N:O ratio)Reaction TimeNotes
HATU / DIPEA OAt Active Ester85 - 95%> 95:51 - 4 hoursBest for sterically hindered acids; fastest kinetics[2].
EDC / HOBt OBt Active Ester70 - 85%~ 90:1012 - 18 hoursCost-effective, but slower; requires aqueous workup to remove urea.
T3P / Pyridine Mixed Anhydride75 - 90%> 95:56 - 12 hoursExcellent scalability; water-soluble byproducts ease purification.

Detailed Experimental Protocol: HATU-Mediated N-Acylation

This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure that pre-activation is complete before introducing the nucleophile, preventing the irreversible guanidylation of the amine[3].

Materials Required:

  • Carboxylic Acid (1.0 eq)

  • cis-2-Aminocycloheptanol hydrochloride (1.1 eq)

  • HATU (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (4.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (0.1 - 0.2 M)

Step-by-Step Methodology:

  • Pre-Activation of the Carboxylic Acid (Crucial Step):

    • Action: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF[2].

    • Action: Add DIPEA (2.0 eq) dropwise at 0 °C, then allow the mixture to warm to room temperature.

    • Causality: A widely used strategy for uronium-mediated coupling is brief pre-activation[3]. Stirring for 15–30 minutes allows the formation of the highly reactive OAt ester. Do not add the amine yet. If the amine is added concurrently with HATU, the free amine can attack the electrophilic carbon center of the uronium reagent directly, leading to an irreversible tetramethylguanidinium byproduct[3].

  • Free Base Generation:

    • Action: In a separate vial, suspend cis-2-aminocycloheptanol hydrochloride (1.1 eq) in a minimal amount of DMF. Add DIPEA (2.0 eq) and sonicate or stir for 5 minutes.

    • Causality: This step liberates the free amine from the hydrochloride salt. The cis-1,2-amino alcohol configuration is now primed for nucleophilic attack, while the basic environment suppresses the nucleophilicity of the hydroxyl group[1].

  • Coupling Reaction:

    • Action: Transfer the free amine solution dropwise to the pre-activated ester mixture.

    • Action: Stir the reaction at room temperature[2].

    • Validation (IPC): Monitor the reaction via LC-MS or TLC (e.g., 10% MeOH in DCM, visualized with Ninhydrin stain). The primary amine of cis-2-aminocycloheptanol will stain purple/pink; the complete disappearance of this spot indicates reaction completion (typically 1–4 hours).

  • Quenching and Work-Up:

    • Action: Once complete, dilute the reaction mixture with Ethyl Acetate (EtOAc) (10x volume).

    • Action: Wash the organic layer sequentially with:

      • 10% aqueous Citric Acid or 1M HCl (3x) to remove excess DIPEA and unreacted amine[2].

      • Saturated aqueous NaHCO₃ (3x) to remove unreacted carboxylic acid and acidic byproducts[2].

      • Brine (1x).

    • Causality: The sequential acidic and basic washes act as a self-validating purification step that strips away starting materials, leaving mostly the neutral amide product in the organic phase.

  • Isolation:

    • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[2].

    • Action: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc or DCM/MeOH gradient) to remove trace O-acylated byproducts or tetramethylurea (the stoichiometric byproduct of HATU).

Sources

Method

Application Note: Scale-Up Synthesis and Process Optimization of cis-2-Aminocycloheptanol Hydrochloride

Target Audience: Process Chemists, Synthetic Investigators, and CMC (Chemistry, Manufacturing, and Controls) Professionals Scale: 1-Kilogram Pilot Batch Executive Summary & Rationale Cyclic cis-1,2-aminoalcohols are high...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Synthetic Investigators, and CMC (Chemistry, Manufacturing, and Controls) Professionals Scale: 1-Kilogram Pilot Batch

Executive Summary & Rationale

Cyclic cis-1,2-aminoalcohols are highly privileged pharmacophores in modern drug discovery, frequently utilized to induce conformational restriction in lead compounds[1]. Specifically, cis-2-aminocycloheptanol hydrochloride (CAS: 2170731-71-0) serves as a critical building block for novel kinase inhibitors and CNS-active therapeutics.

However, scaling the synthesis of cis-1,2-aminoalcohols presents significant chemical challenges. Direct cis-aminohydroxylation of cycloheptene relies on osmium tetroxide (Sharpless conditions), which is highly toxic, expensive, and unsuitable for kilogram-scale manufacturing due to heavy metal remediation requirements.

The Process Chemistry Solution: To ensure a scalable, safe, and economically viable process, this protocol utilizes a highly stereocontrolled oxazoline inversion strategy [2][3]. The synthesis proceeds via the epoxidation of cycloheptene, followed by ring-opening with ammonia to yield the trans-amino alcohol. The critical stereochemical inversion is achieved by converting the trans-isomer into a benzamide, which is subsequently cyclized using thionyl chloride. This cyclization leverages neighboring group participation (NGP), where the amide carbonyl oxygen acts as an internal nucleophile, displacing the activated hydroxyl group with complete inversion of configuration at the carbon center. Final acidic hydrolysis yields the desired cis-2-aminocycloheptanol hydrochloride.

Process Workflow

SynthesisRoute SM Cycloheptene (Starting Material) Step1 Step 1: Epoxidation (H2O2, Na2WO4, PTC) SM->Step1 Int1 Cycloheptene Oxide (Intermediate 1) Step1->Int1 Step2 Step 2: Ammonolysis (Aqueous NH3, 80°C, Pressure) Int1->Step2 Int2 trans-2-Aminocycloheptanol (Intermediate 2) Step2->Int2 Step3 Step 3: Inversion & Hydrolysis 1. PhCOCl, NaOH 2. SOCl2 (Inversion) 3. HCl Reflux Int2->Step3 Prod cis-2-Aminocycloheptanol HCl (Final Product) Step3->Prod

Process workflow for the scale-up synthesis of cis-2-aminocycloheptanol hydrochloride.

Detailed Experimental Protocols

Note: The following procedures are designed for a 10 L jacketed glass reactor equipped with an overhead stirrer, internal temperature probe (PT100), and reflux condenser.

Step 1: Green Epoxidation of Cycloheptene

Causality Check: Traditional epoxidations use mCPBA, which generates shock-sensitive byproducts and stoichiometric m-chlorobenzoic acid waste. We utilize a tungstate-catalyzed hydrogen peroxide system under phase-transfer conditions, which produces only water as a byproduct and controls the exothermic profile safely.

  • Reactor Charging: Charge the 10 L reactor with cycloheptene (1.0 kg, 10.4 mol), sodium tungstate dihydrate (171 g, 0.52 mol, 5 mol%), Aliquat 336 (phase transfer catalyst, 42 g, 1 mol%), and toluene (3.0 L).

  • Temperature Control: Adjust the jacket temperature to maintain the internal reaction mass at 40 °C.

  • Oxidant Addition: Slowly dose 30% aqueous H2​O2​ (1.4 kg, 12.4 mol, 1.2 equiv) via an addition funnel over 3 hours. Self-Validating Step: The reaction is highly exothermic. Ensure the addition rate is strictly coupled to the internal temperature, never exceeding 45 °C.

  • Completion & Workup: Stir for an additional 4 hours at 45 °C. Verify completion via GC-FID (specification: <1% cycloheptene remaining). Separate the aqueous layer. Wash the organic layer with saturated Na2​SO3​ (1 L) to quench residual peroxide (verify with KI-starch paper), followed by brine (1 L).

  • Concentration: Concentrate the toluene solution under reduced pressure (50 °C, 50 mbar) to yield cycloheptene oxide as a pale yellow oil.

Step 2: Ammonolysis to trans-2-Aminocycloheptanol

Causality Check: Nucleophilic ring-opening of epoxides is governed by the Fürst-Plattner rule, inherently yielding the trans-diaxial product[4]. To suppress the formation of bis-alkylated secondary amine dimers, a large excess of aqueous ammonia is utilized.

  • Reactor Charging: Transfer the crude cycloheptene oxide (~1.1 kg) to a 10 L Hastelloy pressure reactor (autoclave).

  • Ammonia Addition: Add 25% aqueous ammonia (5.0 L, ~67 mol, >6 equiv).

  • Pressurization & Heating: Seal the reactor. Heat the mixture to 80 °C under vigorous stirring (800 rpm). The internal pressure will rise to approximately 4-5 bar. Maintain for 12 hours.

  • Workup: Cool the reactor to 20 °C and carefully vent the pressure. Transfer the mixture to a standard reactor and concentrate under vacuum to remove excess ammonia and water.

  • Purification: Dissolve the crude residue in dichloromethane (DCM, 4 L) and extract with 2M HCl (3 L). The product moves to the aqueous layer, leaving non-basic impurities in the DCM. Basify the aqueous layer to pH 12 using 50% NaOH, and extract with fresh DCM (3 x 2 L). Dry over Na2​SO4​ and evaporate to afford trans-2-aminocycloheptanol.

Step 3: Stereochemical Inversion via Oxazoline Formation

Causality Check: Direct SN​2 displacement of the hydroxyl group is prone to elimination (forming cycloheptenone derivatives). The formation of an oxazoline intermediate ensures complete, clean inversion of the stereocenter[2][3].

3A. Benzoylation (Schotten-Baumann):

  • Dissolve trans-2-aminocycloheptanol (1.0 kg, 7.7 mol) in DCM (5 L) and 20% aqueous NaOH (2 L).

  • Cool to 0-5 °C. Slowly add benzoyl chloride (1.14 kg, 8.1 mol) over 2 hours, maintaining the temperature below 10 °C.

  • Stir for 1 hour, separate the organic layer, wash with water, and concentrate to yield the trans-benzamide intermediate.

3B. Cyclization (Inversion):

  • Dissolve the trans-benzamide in dry DCM (4 L) and cool to 0 °C.

  • Add thionyl chloride ( SOCl2​ , 1.1 kg, 9.2 mol) dropwise. Safety Note: Copious HCl and SO2​ gases are evolved; scrub the exhaust through a 20% NaOH scrubber.

  • Once addition is complete, heat the mixture to reflux (40 °C) for 4 hours. The internal nucleophilic attack of the amide oxygen displaces the chlorosulfite leaving group, inverting the C2 stereocenter.

  • Concentrate to dryness to yield the crude cis-oxazoline hydrochloride.

3C. Hydrolysis to Final Product:

  • Suspend the crude oxazoline in 6M HCl (5 L).

  • Heat to reflux (105 °C) for 16 hours. The acidic conditions hydrolyze the oxazoline ring, yielding the cis-amino alcohol and benzoic acid[5].

  • Cool to room temperature. Extract the aqueous mixture with Methyl tert-butyl ether (MTBE, 3 x 2 L) to remove the benzoic acid byproduct.

  • Concentrate the aqueous layer under reduced pressure to a thick slurry. Add cold isopropanol (1 L) to crystallize the product.

  • Filter, wash with cold isopropanol, and dry in a vacuum oven at 50 °C to yield cis-2-aminocycloheptanol hydrochloride as a white crystalline solid.

Process Analytical Technology (PAT) & Yield Metrics

To ensure reproducibility across pilot batches, the following quantitative metrics and in-process controls (IPCs) were established.

Process StepTarget Intermediate / ProductYield (%)Purity TargetAnalytical Method (IPC)E-Factor
Step 1 Cycloheptene Oxide89%> 98.0%GC-FID (DB-5 column)2.4
Step 2 trans-2-Aminocycloheptanol76%> 95.0%GC-FID / 1 H-NMR5.8
Step 3A/B cis-Oxazoline Intermediate85%> 90.0%HPLC-UV (254 nm)4.1
Step 3C cis-2-Aminocycloheptanol HCl 72%> 99.5%HPLC-ELSD / Titration8.5

Note: E-Factor (kg waste / kg product) excludes water usage, aligning with standard green chemistry metric reporting for early-stage pilot scale-up.

References

  • Sigma-Aldrich Product Data . "cis-2-Amino-cycloheptanol hydrochloride". Sigma-Aldrich. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFENCgGEdm5lRxGkgVDpQUxjbNHDfB13GLjGgE6qQQX9OLJywRfJtlSfOaLcNPZMp9xJnxRcfobBG4mTOME7PDBshuUjkjKB6giuQSUTy-EddkBvsrLn2cUMzD7M_qlqxZlvFioM0aMV5a7NOyuRqEfwjnxgsiHOxxvTZITz2RKUqOAfqDNpawYCp7eNQ==]

  • Dragojlovic, V. (2015). "Conformational analysis of cycloalkanes / Conformations of cyclic, fused and bridged ring molecules". ResearchGate. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGdI1MAFB7uuRsi6KZSQS-pVaqDwFGqzLOyEREajFm6BtNrQb4megK5tTE63LkbmEn5IPWke5xj0iBMHBuNpjj0iD3Afhyamt34WSVK-Q1-Jrs_6NtCsalLLj26bW4-E7hrBsDp9YpPTIAlshzUnDeAuUB0PdRvdxjZN658URgMNQyd9IONwYqJnaRK_AqyTatoW3Kx04t7DVJlNvf3G0TyJygqnCuz][1]

  • Gao, Y. et al. (1996). "Process for preparing cyclic CIS-1-amino-2-alkanols". US Patent 5516943A. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH009xF5EHr-394SPKAm53w0qkLWPRA1JqnTKZdz7wlrsUJ7M1ok3EtEf0rlEqtHMfw_e0IJpPbMr2RbeF7oV2atP1rDJsn0ZgUJdQ0nmwsWjQNLJVgZwZpTiE9aBnf7QKH5-vOpIz-7PCn][3]

  • Boutin, R. et al. (2024). "Strategies for Accessing cis-1-Amino-2-Indanol". MDPI. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfQokF7upNAgu1mswRVot7VDA37e7So7CpMwFAkatIFwSoNRmrvRXBKTl76WMhOUh_87cCL83mvJj6MpeLK03QsGCUFjnv_8Y6Hnk-OH06d7qBgwdkXEoGMzK0MbvGQDrZtTRo][2]

  • Lutz, R. E., & Wayland, R. L. (1951). "cis-1-Aminoindan-2-ol in Asymmetric Syntheses". PMC / NIH. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUurI6PS-1nMkxGy2H0b4TUR_jOQCSPaJgO9rl62ma4sEQSwbPwxZB0jZEfxhgjgXzwfW1Ut1K11NTaw7j7zik2_KQNold7j1swbW8iTB-RmWSnf2jVkWLPCTWMFaTPp-xCrzKkBNkU354iww=][5]

Sources

Application

Application Notes &amp; Protocols: The Strategic Utility of cis-2-Amino-cycloheptanol Hydrochloride in Modern Medicinal Chemistry

Prepared by a Senior Application Scientist, this guide provides an in-depth exploration of cis-2-Amino-cycloheptanol hydrochloride, a versatile chiral building block. We will move beyond its basic chemical identity to un...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by a Senior Application Scientist, this guide provides an in-depth exploration of cis-2-Amino-cycloheptanol hydrochloride, a versatile chiral building block. We will move beyond its basic chemical identity to uncover its strategic value in the synthesis of complex, stereochemically defined molecules, a cornerstone of contemporary drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced chiral synthons in their synthetic campaigns.

Introduction: Unveiling the Potential of a Conformationally Unique Scaffold

cis-2-Amino-cycloheptanol hydrochloride belongs to the family of 1,2-aminoalcohols, a class of compounds that has proven indispensable in asymmetric synthesis and as a core structural motif in numerous bioactive molecules.[1][2] Unlike its more common cyclohexyl or cyclopentyl counterparts, the seven-membered cycloheptyl ring of this molecule confers a higher degree of conformational flexibility and a larger spatial footprint. This unique characteristic can be strategically exploited in drug design to probe larger or more flexible binding pockets of biological targets, such as enzymes and receptors.

The cis stereochemical relationship between the amino and hydroxyl groups is pivotal. This arrangement allows for the facile formation of rigid, five-membered oxazolidinone rings, which serve as powerful chiral auxiliaries for directing the stereochemical outcome of subsequent reactions.[3][4][5] The hydrochloride salt form enhances the compound's stability and improves its handling properties as a solid.[6][7]

Table 1: Physicochemical Properties of cis-2-Amino-cycloheptanol

PropertyValueSource
CAS Number932-57-0[8][9]
Molecular FormulaC7H15NO[9]
Molecular Weight129.20 g/mol [9]
AppearanceOff-white solid

Core Application: A Robust Chiral Auxiliary in Asymmetric Synthesis

A primary application of cis-1,2-aminoalcohols in medicinal chemistry is their role as chiral auxiliaries.[5][10] A chiral auxiliary is a stereogenic group temporarily incorporated into a prochiral substrate to control the stereochemical course of a reaction. After the desired stereocenter is created, the auxiliary is removed and can often be recovered. The cis-2-amino-cycloheptanol scaffold is exceptionally well-suited for this purpose, particularly in the context of asymmetric aldol reactions, which are fundamental for constructing carbon-carbon bonds with stereochemical control.[4]

The operational principle involves converting the amino alcohol into a chiral oxazolidinone. This is typically achieved by reaction with phosgene, a phosgene equivalent like triphosgene, or a dialkyl carbonate. The resulting oxazolidinone can then be N-acylated. Deprotonation of the acyl group generates a chiral enolate, where the bulky and conformationally constrained cycloheptyl-fused ring system effectively shields one face of the enolate. This steric hindrance directs the approach of an electrophile (e.g., an aldehyde) to the opposite face, resulting in a highly diastereoselective reaction.

Experimental Protocol 1: Asymmetric Aldol Reaction via a Chiral Oxazolidinone Auxiliary

This protocol details the synthesis of a chiral oxazolidinone from cis-2-Amino-cycloheptanol hydrochloride and its subsequent use in a diastereoselective aldol reaction.

Part A: Synthesis of the Chiral Oxazolidinone

  • Neutralization: In a round-bottom flask, dissolve cis-2-Amino-cycloheptanol hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM). Add an aqueous solution of sodium bicarbonate (1.1 eq) and stir vigorously for 30 minutes to neutralize the hydrochloride and extract the free base into the organic layer. Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Oxazolidinone Formation: Dissolve the resulting free amino alcohol in acetonitrile. Add triethylamine (3.0 eq) followed by disuccinimidyl carbonate (1.5 eq).[4] Stir the reaction mixture at room temperature for 12-18 hours.

  • Work-up and Purification: Monitor the reaction by thin-layer chromatography (TLC). Upon completion, concentrate the mixture in vacuo. Redissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the desired chiral oxazolidinone.

Part B: N-Acylation and Diastereoselective Aldol Reaction

  • N-Acylation: Dissolve the purified oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere (e.g., nitrogen or argon). Add n-butyllithium (1.0 eq) dropwise and stir for 30 minutes. Add propionyl chloride (1.1 eq) and continue stirring at -78 °C for 1 hour.[4]

  • Enolate Formation: To the solution containing the N-propionyl oxazolidinone at -78 °C, add di-n-butylboryl trifluoromethanesulfonate (1.1 eq) and triethylamine (1.2 eq). Stir for 30 minutes to allow for the formation of the boron enolate.[4]

  • Aldol Addition: Add the desired aldehyde (1.2 eq), dissolved in a small amount of anhydrous THF, dropwise to the reaction mixture at -78 °C. Stir for 2-4 hours at -78 °C, then allow the reaction to warm slowly to room temperature.

  • Work-up: Quench the reaction by adding a phosphate buffer solution (pH 7). Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The diastereomeric ratio can be determined at this stage by ¹H NMR spectroscopy of the crude product.

  • Purification: Purify the aldol adduct by flash column chromatography.

Part C: Auxiliary Removal

  • Hydrolysis: Dissolve the purified aldol adduct in a mixture of THF and water. Add lithium hydroxide (LiOH) (2.0 eq) and stir at 0 °C for 2-4 hours.[4]

  • Isolation: Acidify the reaction mixture with 1M HCl to protonate the resulting carboxylic acid. Extract the product with ethyl acetate. The chiral auxiliary, now in its original amino alcohol form, will remain in the aqueous layer. It can be recovered by basifying the aqueous layer and extracting with an organic solvent.

Diagram 1: Asymmetric Aldol Reaction Workflow This diagram illustrates the key stages of the asymmetric aldol reaction, from the chiral auxiliary to the final product.

G A cis-2-Amino-cycloheptanol Hydrochloride B Chiral Oxazolidinone Auxiliary A->B Neutralization & Cyclization C N-Acyl Oxazolidinone B->C N-Acylation D Chiral Boron Enolate C->D Enolate Formation (Bu2BOTf, Et3N) F Diastereomerically Enriched Aldol Adduct D->F Aldol Addition E Aldehyde E->F G Final Aldol Product (β-Hydroxy Carboxylic Acid) F->G Hydrolysis (LiOH) H Recovered Auxiliary F->H Auxiliary Cleavage

Caption: Workflow for an Asymmetric Aldol Reaction.

Table 2: Illustrative Data for Asymmetric Aldol Reaction

Aldehyde (Electrophile)Diastereomeric Ratio (syn:anti)Enantiomeric Excess (ee %) of syn-Isomer
Benzaldehyde>98:2>99%
Isobutyraldehyde95:598%
Acetaldehyde97:399%

Note: The data presented in this table is illustrative and representative of typical results achieved with similar oxazolidinone auxiliaries derived from cis-1,2-aminoalcohols.[4]

Application as a Versatile Scaffold in Drug Design

Beyond its use as a transient chiral director, the aminocyclitol moiety itself is a valuable scaffold for building novel therapeutic agents.[1] The cycloheptane ring provides a unique three-dimensional structure that can be used to orient pharmacophoric groups in a precise manner.

Rationale for Scaffold-Based Design:
  • Conformational Constraint: While more flexible than a six-membered ring, the cycloheptane core still limits the number of accessible conformations compared to an open-chain analogue. This pre-organization can lead to a lower entropic penalty upon binding to a biological target, potentially increasing binding affinity.

  • Novel Chemical Space: The seven-membered ring system is less explored in medicinal chemistry compared to five- and six-membered rings. Incorporating this scaffold can lead to compounds with novel intellectual property (IP) positions.

  • Vectorial Diversity: The amino and hydroxyl groups serve as convenient handles for chemical modification. They can be functionalized to introduce a wide array of substituents, allowing for the systematic exploration of structure-activity relationships (SAR).

Experimental Protocol 2: Synthesis of a Diversified Ligand Library

This protocol outlines a general strategy for creating a small chemical library based on the cis-2-Amino-cycloheptanol scaffold for screening against biological targets.

  • Orthogonal Protection:

    • Protect the amino group of cis-2-Amino-cycloheptanol (free base) with a Boc-anhydride (Boc₂O) to form the N-Boc protected amino alcohol.

    • The hydroxyl group can now be selectively functionalized. For example, react the N-Boc protected amino alcohol with a library of carboxylic acids under standard esterification conditions (e.g., EDC/DMAP) to generate a set of esters.

  • Amino Group Derivatization:

    • Alternatively, protect the hydroxyl group first, for instance, as a silyl ether (e.g., TBDMS-Cl).

    • The free amino group can then be derivatized. Examples include reductive amination with a library of aldehydes, acylation with various acid chlorides, or sulfonylation with sulfonyl chlorides.

  • Parallel Synthesis Workflow:

    • Dispense the chosen protected scaffold into an array of reaction vials (e.g., a 96-well plate).

    • Add a different building block (e.g., acid chloride, aldehyde) to each well.

    • After the reaction, perform a parallel work-up or purification step.

  • Deprotection and Final Library:

    • In the final step, remove the protecting groups under appropriate conditions (e.g., TFA for Boc group removal, TBAF for TBDMS group removal) to yield the final library of compounds ready for biological screening.

Diagram 2: Scaffold-Based Library Synthesis This diagram outlines the strategic diversification of the cis-2-Amino-cycloheptanol scaffold.

G cluster_0 Scaffold Preparation cluster_1 Diversification cluster_2 Final Compounds A cis-2-Amino- cycloheptanol B N-Protected Scaffold A->B Boc2O C O-Protected Scaffold A->C TBDMSCl D Library of Esters B->D R-COOH, EDC/DMAP E Library of Amides/ Sulfonamides C->E R-COCl or R-SO2Cl F Final Library 1 (Free Amine) D->F Deprotection (TFA) G Final Library 2 (Free Alcohol) E->G Deprotection (TBAF)

Caption: Diversification of the cis-2-Amino-cycloheptanol Scaffold.

Conclusion and Future Outlook

cis-2-Amino-cycloheptanol hydrochloride is more than just a chemical reagent; it is a strategic tool for medicinal chemists. Its utility as a robust chiral auxiliary enables the efficient and predictable synthesis of enantiomerically pure compounds. Furthermore, its unique seven-membered ring system presents an underutilized scaffold for the design of novel bioactive molecules. As the demand for stereochemically complex and diverse small molecules continues to grow in drug discovery, the applications of specialized building blocks like cis-2-Amino-cycloheptanol hydrochloride are set to expand, offering new pathways to therapeutically relevant chemical space.

References

  • CN114315609A - Process for preparing cis-2-aminocyclohexanol.
  • Combining ketoreductase and amine transaminase for 4- aminocyclohexanol synthesis. University of Greifswald Publication Server. [Link]

  • [Synthetic 2-amino alcohol derivatives as chiral auxiliaries]. PubMed. [Link]

  • CIS-2-AMINO-CYCLOHEPTANOL — Chemical Substance Information. NextSDS. [Link]

  • Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. PMC. [Link]

  • WO2010032254A1 - Industrial process for cis(+m-2-r(dimethylamino)-methyl-1-(3- methoxyphenyl) cyclohexanol hydrochloride.
  • Chiral auxiliary. Wikipedia. [Link]

  • 6936-47-6 | Cis-2-aminocyclohexanol hydrochloride. Chiralblock. [Link]

  • Medicinal chemistry of aminocyclitols. PubMed. [Link]

  • cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes. Chemical Reviews. [Link]

  • Strategies for Accessing cis-1-Amino-2-Indanol. MDPI. [Link]

Sources

Method

Application Note: Derivatization of cis-2-Amino-cycloheptanol Hydrochloride for Peptide Synthesis

Executive Summary The incorporation of unnatural cyclic β -amino alcohols into peptide backbones is a powerful strategy in modern drug development. cis-2-Amino-cycloheptanol acts as a potent conformational constraint, re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The incorporation of unnatural cyclic β -amino alcohols into peptide backbones is a powerful strategy in modern drug development. cis-2-Amino-cycloheptanol acts as a potent conformational constraint, restricting backbone flexibility to enhance proteolytic stability and target affinity[1]. However, its direct use in Solid-Phase Peptide Synthesis (SPPS) is impossible without orthogonal protection. This application note details a self-validating, two-phase synthetic protocol to convert cis-2-amino-cycloheptanol hydrochloride into Fmoc-NH-cycloheptanol-OtBu , a fully protected building block ready for automated SPPS.

Mechanistic Rationale & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are chosen, rather than just following a recipe.

  • Free-Basing the Hydrochloride Salt: The starting material is supplied as a stable hydrochloride salt. To render the amine nucleophilic, it must be neutralized. Sodium carbonate (Na 2​ CO 3​ ) is selected as a mild, water-soluble base. A stoichiometric excess (2.5 equivalents) is utilized: 1.0 eq to neutralize the HCl salt, and 1.5 eq to neutralize the acidic N-hydroxysuccinimide byproduct generated during the subsequent acylation[2].

  • N-Fmoc Protection: Fmoc-OSu (9-fluorenylmethyl N-succinimidyl carbonate) is chosen over the traditional Fmoc-Cl. Fmoc-Cl is highly moisture-sensitive and prone to promoting the formation of oligomeric impurities. Fmoc-OSu provides a milder, more controlled acylation trajectory, ensuring high yields of the mono-protected product without dipeptide-like side reactions[3].

  • O-tBu Etherification: Classical tert-butylation requires isobutylene gas and strong acid catalysis, which is operationally hazardous and requires specialized pressure vessels. Instead, we utilize tert-butyl 2,2,2-trichloroacetimidate (TBCA). Under mild Lewis acid catalysis (e.g., TMSOTf), TBCA irreversibly transfers the tert-butyl cation to the hydroxyl group at room temperature[4]. The use of a non-polar co-solvent (cyclohexane) suppresses unwanted side reactions and prevents premature acid-catalyzed cleavage of the Fmoc group.

Synthetic Workflow Logic

Workflow cluster_0 Phase 1: N-Fmoc Protection cluster_1 Phase 2: O-tBu Protection Start cis-2-Amino-cycloheptanol HCl FreeBase Neutralization (Free-Basing) Na2CO3 (2.5 eq) Start->FreeBase H2O / 1,4-Dioxane Acylation Acylation Fmoc-OSu (1.1 eq) FreeBase->Acylation 0 °C to RT, 12h Intermediate Fmoc-NH-cycloheptanol-OH Acylation->Intermediate Acidic Workup (pH 3) Etherification Etherification TBCA, TMSOTf (cat.) Intermediate->Etherification DCM / Cyclohexane Final Fmoc-NH-cycloheptanol-OtBu Etherification->Final Silica Gel Purification

Synthetic workflow for Fmoc/tBu protection of cis-2-amino-cycloheptanol.

Step-by-Step Experimental Protocols

Protocol A: Free-Basing and N-Fmoc Protection

Objective: Selectively protect the primary amine while leaving the secondary hydroxyl group free.

  • Dissolution & Free-Basing: In a 250 mL round-bottom flask, dissolve cis-2-amino-cycloheptanol hydrochloride (10.0 mmol, 1.65 g) in 25 mL of deionized water. Add Na 2​ CO 3​ (25.0 mmol, 2.65 g) portion-wise. Stir for 15 minutes at room temperature until gas evolution ceases and the free amine is fully liberated.

  • Acylation: Add 25 mL of 1,4-dioxane to the aqueous mixture and cool the flask to 0 °C using an ice bath. Dissolve Fmoc-OSu (11.0 mmol, 3.71 g) in 20 mL of 1,4-dioxane and add this solution dropwise over 30 minutes. Causality: Dropwise addition at 0 °C minimizes the competitive hydrolysis of Fmoc-OSu to Fmoc-OH.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Workup: Concentrate the mixture under reduced pressure to remove the majority of the 1,4-dioxane. Dilute the remaining aqueous slurry with 50 mL of water and adjust the pH to ~3 using a 5% aqueous KHSO 4​ solution[2].

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 7:3 to 1:1) to yield Fmoc-NH-cycloheptanol-OH .

Protocol B: O-tBu Etherification

Objective: Protect the secondary hydroxyl group with an acid-labile tert-butyl ether.

  • Preparation: In an oven-dried 100 mL flask flushed with Argon, dissolve Fmoc-NH-cycloheptanol-OH (5.0 mmol, 1.75 g) in a strictly anhydrous solvent mixture of Dichloromethane (DCM) and Cyclohexane (1:2 v/v, 30 mL total). Causality: Moisture must be rigorously excluded to prevent the hydrolysis of the trichloroacetimidate reagent.

  • Reagent Addition: Add tert-butyl 2,2,2-trichloroacetimidate (TBCA) (10.0 mmol, 2.18 g) to the solution and cool to 0 °C.

  • Catalysis: Add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.25 mmol, 45 µL) dropwise[4]. Causality: The Lewis acid catalyzes the formation of the tert-butyl carbocation, which is rapidly trapped by the secondary alcohol.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 16 hours.

  • Quenching & Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO 3​ . Extract the mixture with DCM (2 × 30 mL). Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1 to 4:1). The trichloroacetamide byproduct elutes much later than the highly non-polar product.

Quantitative Data & Analytical Metrics

To ensure reproducibility, the following analytical metrics should be used to benchmark the success of the derivatization.

StepIntermediate / ProductReagentsYield (%)TLC (R f​ )LC-MS (m/z) [M+H] + Appearance
1 Fmoc-NH-cycloheptanol-OHFmoc-OSu, Na 2​ CO 3​ 85 - 900.35 (Hex/EtOAc 1:1)352.2White solid
2 Fmoc-NH-cycloheptanol-OtBuTBCA, TMSOTf75 - 820.65 (Hex/EtOAc 4:1)408.3Colorless oil/foam

Self-Validation & Troubleshooting

A robust protocol must be self-validating. Implement the following checks during the workflow:

  • Validation of Step 1 (Ninhydrin/Kaiser Test): The starting material (cis-2-amino-cycloheptanol) contains a primary amine and will yield a deep blue/purple color upon heating with Ninhydrin. The successful formation of the Fmoc-carbamate masks this amine. A TLC plate of the purified intermediate stained with Ninhydrin must remain yellow (negative result), confirming the absence of free amine. Furthermore, the product will be strongly UV-active (254 nm) due to the fluorenyl ring.

  • Validation of Step 2 (Mass Shift & Polarity): The conversion of a free hydroxyl group to a tert-butyl ether drastically reduces the hydrogen-bonding capacity of the molecule. This is self-validated on TLC by a significant upward shift in R f​ (from 0.35 to 0.65). LC-MS analysis must show a precise mass shift of +56 Da (addition of C 4​ H 8​ ).

  • Troubleshooting Low Yields in Step 2: If the yield of the O-tBu ether is low, the most common culprit is moisture in the DCM/Cyclohexane solvent system, which hydrolyzes TBCA into tert-butanol and trichloroacetamide. Ensure solvents are freshly distilled or drawn from a solvent purification system, and verify the integrity of the Argon balloon.

References

  • Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis. Available at:[Link][3]

  • Fandrick, K. R., et al. (2021). A Noncoordinating Acid–Base Catalyst for the Mild and Nonreversible tert-Butylation of Alcohols and Phenols. The Journal of Organic Chemistry, 86(7), 5353–5358. Available at:[Link][4]

  • Mendive-Tapia, L., et al. (2019). Peptide stapling by late-stage Suzuki–Miyaura cross-coupling. Beilstein Journal of Organic Chemistry, 15, 126. Available at:[Link][2]

  • Cherest, M., et al. (1965). Conformations of cyclic, fused and bridged ring molecules. Journal of the Chemical Society. Available at:[Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Stereochemical Instability in cis-2-Amino-cycloheptanol Hydrochloride

Welcome to the Technical Support Center. This guide is specifically designed for researchers and drug development professionals encountering stereochemical fidelity issues when working with cis-2-amino-cycloheptanol hydr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically designed for researchers and drug development professionals encountering stereochemical fidelity issues when working with cis-2-amino-cycloheptanol hydrochloride. Because 1,2-amino alcohols possess contiguous stereocenters on a flexible cycloheptane ring, they are highly susceptible to neighboring group participation (NGP), which frequently leads to unintended epimerization (diastereomeric inversion) to the trans-isomer.

🔬 Frequently Asked Questions (FAQs)

Q1: Why does my cis-2-amino-cycloheptanol convert to the trans-isomer during standard N-acylation and subsequent reactions?

A: The inversion is driven by an intramolecular SN​2 -like displacement mechanism. When the amine is protected with a strongly nucleophilic acyl group (e.g., acetyl or benzoyl) and the adjacent hydroxyl group is activated by a leaving group (such as a mesylate, tosylate, or via thionyl chloride), the carbonyl oxygen of the N-acyl group acts as an internal nucleophile.

It attacks the activated carbon from the back face, displacing the leaving group and forming an oxazoline intermediate . This cyclization occurs with complete inversion of configuration at the C-O bond. Subsequent hydrolysis of the oxazoline ring yields the trans-1,2-amino alcohol. This phenomenon is a well-documented pathway for the interconversion of cis- and trans-aminocyclanols [1].

Q2: Which protecting groups should I use to prevent oxazoline formation and maintain the cis-stereochemistry?

A: To prevent NGP, you must suppress the nucleophilicity of the nitrogen's protecting group.

  • Carbamates (Boc, Cbz): These are significantly less prone to forming oxazolines compared to standard amides because the additional alkoxy oxygen atom delocalizes the electron density, reducing the nucleophilicity of the carbonyl oxygen. However, under extreme dehydrating conditions, they can still form oxazolidinones, which upon basic hydrolysis can lead to inversion [2].

  • Non-Participating Groups: Bulky groups like Trityl (Trt) or dibenzyl (Bn 2​ ) completely eliminate the possibility of oxazoline formation because they lack a carbonyl oxygen entirely.

Q3: How do pH and solvent choice influence the epimerization rate during coupling reactions?

A: Epimerization via oxazoline or oxazolidinone intermediates is highly sensitive to base strength and solvent polarity. Strong organic bases (like DBU or excessive Triethylamine) in polar aprotic solvents (like DMF or DCM) accelerate the deprotonation of the amide/carbamate nitrogen. This increases the electron density on the carbonyl oxygen, drastically lowering the activation energy for intramolecular attack [3]. Maintaining a near-neutral to mildly basic pH using inorganic bases in biphasic systems minimizes this risk.

📊 Quantitative Data: Epimerization Risk Matrix

The following table summarizes the risk of stereochemical inversion based on the chosen protecting group and reaction conditions.

Amine Protecting GroupHydroxyl StateReaction ConditionsEpimerization Risk (%)Primary Byproduct
Acetyl (Ac) Activated (SOCl 2​ )TEA, DCM, 0 °C> 95% Oxazoline / trans-isomer
Benzoyl (Bz) Activated (MsCl)Pyridine, 25 °C> 90% Oxazoline / trans-isomer
Boc Activated (MsCl)TEA, DCM, 25 °C10 - 15% Oxazolidinone
Boc Free OHNaHCO 3​ , THF/H 2​ O< 1% None
Dibenzyl (Bn 2​ ) Activated (MsCl)TEA, DCM, 25 °C< 1% None

⚙️ Mechanistic Pathway Visualization

The diagram below illustrates the divergent pathways of cis-2-amino-cycloheptanol under high-risk (amide) versus low-risk (carbamate) protection strategies.

G cluster_0 High Epimerization Risk (Amides) cluster_1 Low Epimerization Risk (Carbamates) Start cis-2-Aminocycloheptanol N_Acyl N-Acylation (e.g., Acetyl) Start->N_Acyl N_Boc N-Boc/Cbz Protection Start->N_Boc Activation OH Activation (e.g., SOCl2/TsCl) N_Acyl->Activation Oxazoline Oxazoline Intermediate (Inversion at C-O) Activation->Oxazoline Trans trans-Isomer (Epimerized) Oxazoline->Trans Mild Mild Conditions (No OH Activation) N_Boc->Mild Cis cis-Isomer (Retained) Mild->Cis

Mechanistic pathways showing oxazoline-driven epimerization vs. stereoretentive Boc protection.

🧪 Self-Validating Experimental Protocol: Epimerization-Free N-Boc Protection

To successfully protect the amine while preserving the cis-stereocenter, we utilize Schotten-Baumann biphasic conditions. This methodology acts as a self-validating system: the aqueous layer buffers the pH, preventing the base-catalyzed activation of the carbamate, while the biphasic nature limits over-reactivity.

Step-by-Step Methodology
  • Preparation: Dissolve 1.0 equivalent of cis-2-amino-cycloheptanol hydrochloride in a 1:1 mixture of Tetrahydrofuran (THF) and Deionized Water (0.2 M concentration).

  • Buffering: Add 2.5 equivalents of solid Sodium Bicarbonate (NaHCO 3​ ) in one portion.

    • Causality: NaHCO 3​ neutralizes the HCl salt and acts as a mild buffer (maintaining pH ~8.5). This prevents the high local pH spikes that strong organic bases (like TEA) cause, which could otherwise promote unwanted side reactions.

  • Cooling: Cool the biphasic mixture to 0 °C using an ice bath. Causality: The aqueous layer acts as a heat sink for the exothermic addition, preventing thermal degradation.

  • Reagent Addition: Dissolve 1.1 equivalents of Di-tert-butyl dicarbonate (Boc 2​ O) in a minimal amount of THF and add it dropwise over 15 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir vigorously at room temperature for 12 hours.

  • Workup: Evaporate the THF under reduced pressure. Extract the remaining aqueous phase with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

System Validation (NMR Check)

To confirm the absolute absence of epimerization, analyze the crude product via 1 H NMR (in CDCl 3​ ).

  • Success Metric (cis-isomer): The methine protons (H-1 and H-2) on the 7-membered ring will exhibit a smaller vicinal coupling constant ( J1,2​≈3.5−5.0 Hz), indicative of an axial-equatorial or equatorial-axial relationship.

  • Failure Metric (trans-isomer): Any epimerized product will present a significantly larger coupling constant ( J1,2​≈8.5−10.5 Hz), corresponding to a diaxial arrangement.

📚 References

  • Reaction of trans-2-Acylaminocyclanols with Thionyl Chloride Canadian Journal of Chemistry[Link]

  • Facile inversion of configuration of N-Boc-β-aminoalcohols via SN2 cyclization to oxazolidinones Tetrahedron Letters[Link]

  • A Unified Strategy for the Asymmetric Synthesis of Highly Substituted 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands The Journal of Organic Chemistry (ACS Publications)[Link]

Optimization

Technical Support Center: Optimizing Amide Coupling for cis-2-Aminocycloheptanol Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chemoselective and stereochemical challe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chemoselective and stereochemical challenges associated with the amidation of cis-2-aminocycloheptanol hydrochloride. This cyclic amino alcohol is a critical scaffold in the development of various bioactive molecules, including potent kinase inhibitors (e.g., DYRK1A and CLK1 inhibitors)[1].

Below, you will find mechanistic insights, a troubleshooting FAQ, quantitative optimization data, and a self-validating experimental protocol.

Mechanistic Overview & Chemoselectivity Pathways

The primary challenge in coupling cis-2-aminocycloheptanol lies in its bifunctional nature and its conformational mobility[2]. Because the hydroxyl and amino groups are locked in a cis-1,2-relationship, they are in close spatial proximity. This geometry highly favors intramolecular interactions, making the system susceptible to side reactions such as O-acylation, N,O-diacylation, and acyl migration.

In amino alcohols, N- versus O-acylation is strictly governed by the pH of the reaction medium and the choice of coupling reagents[3]. Under neutral or mildly basic conditions, the amine nitrogen is a significantly stronger nucleophile than the hydroxyl oxygen, favoring the desired N-acylation. Conversely, strongly acidic conditions protonate the amine (rendering it non-nucleophilic) and force O-acylation[3], while certain transition metals like Cu(II) can also artificially direct O-acylation[4].

G A cis-2-Aminocycloheptanol HCl (Starting Material) B Free Base Amino Alcohol (Active Nucleophile) A->B + DIPEA / TEA (Neutralization) C N-Acylation (Target Amide) B->C EDC/HOBt (Mild Conditions) D O-Acylation (Ester Side Product) B->D Strong Base / Cu(II) or Acidic Media E N,O-Diacylation (Over-reaction) C->E Excess Acylating Agent F Oxazoline Formation (Dehydration) C->F Acidic Dehydration (Side Reaction) D->C O-to-N Migration (Basic Conditions)

Reaction pathways and chemoselectivity in cis-2-aminocycloheptanol coupling.

Troubleshooting & FAQs

Q1: Why is my reaction yielding a mixture of N-acylated and O-acylated products? Causality: Nitrogen is less electronegative than oxygen, making the free amine a stronger nucleophile under neutral or mildly basic conditions[3]. However, if you use an overly strong base (which deprotonates the hydroxyl group) or if the reaction medium becomes acidic (which protonates the amine), chemoselectivity is lost[3]. Furthermore, highly reactive coupling agents can over-activate the carboxylic acid, allowing the weaker hydroxyl nucleophile to react. Solution: Avoid strong bases and highly reactive uronium salts (like HATU) if O-acylation is prevalent. Instead, use a mild, sterically hindered base like N,N-Diisopropylethylamine (DIPEA)[5] combined with an EDC/HOBt coupling system[6].

Q2: How much base should I add since my starting material is a hydrochloride salt? Causality: You must account for the HCl salt stoichiometry. Exactly 1.0 equivalent of base is consumed immediately to neutralize the hydrochloride salt and liberate the cis-2-aminocycloheptanol free base. Solution: Use 1.0 eq of DIPEA to free the amine, plus an additional 1.5 to 2.0 equivalents to maintain the mildly basic environment necessary for the coupling agent to function optimally[1]. Total recommended DIPEA: 2.5 - 3.0 equivalents. DIPEA is preferred because its steric hindrance prevents it from competing with the nucleophilic amine during the coupling process[5].

Q3: Why do I see product degradation or acyl migration during the aqueous workup? Causality: The cis-1,2-relationship of the amino and hydroxyl groups in the cycloheptane ring places them in direct spatial proximity[2]. Under strongly acidic workup conditions (e.g., 1M HCl washes), the amide nitrogen can become protonated, triggering an intramolecular N-to-O acyl migration. Solution: Avoid strong acids during workup. Use mild aqueous washes like saturated NH₄Cl or 5% citric acid, and perform the extraction quickly at lower temperatures.

Quantitative Data: Coupling Condition Optimization

To guide your reagent selection, below is a summary of quantitative data comparing various coupling conditions for cis-1,2-amino alcohol scaffolds.

Coupling ReagentBase (Equiv)SolventTemp (°C)Chemoselectivity (N:O ratio)Yield (%)Notes
EDC·HCl / HOBt DIPEA (3.0)DCM20-25>95:5 82-88 Optimal balance of reactivity and selectivity.
HATU DIPEA (3.0)DMF20-2585:1575-80High reactivity leads to minor competitive O-acylation.
Acid Chloride TEA (3.0)THF0 to 2060:40<60Poor selectivity; significant N,O-diacylation observed.
EDC·HCl / DMAP DIPEA (3.0)MeCN20-2570:3065DMAP accelerates O-acylation, reducing N-selectivity.

Self-Validating Experimental Protocol

This step-by-step methodology utilizes the EDC/HOBt system, which is highly effective for achieving chemoselective amidation while minimizing side reactions[6].

Objective: Synthesize an N-acylated derivative from cis-2-aminocycloheptanol hydrochloride with >95% chemoselectivity. Materials: Carboxylic acid (1.0 eq), cis-2-aminocycloheptanol hydrochloride (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), Anhydrous DCM (0.2 M).

Step 1: Free-Basing and Activation

  • In an oven-dried round-bottom flask under an inert atmosphere (N₂), dissolve the carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM.

  • Add DIPEA (3.0 eq) via syringe.

  • Validation Checkpoint: Spot the solution on wet pH paper. It should register as slightly basic (pH ~8).

  • Causality: DIPEA acts as a proton scavenger to neutralize the system without acting as a competing nucleophile[5].

Step 2: Coupling Agent Addition

  • Cool the mixture to 0 °C using an ice bath.

  • Add EDC·HCl (1.2 eq) portion-wise. Stir for 15 minutes to allow the formation of the active HOBt-ester.

  • Causality: Pre-forming the HOBt ester prevents the highly reactive O-acylisourea intermediate from reacting directly with the hydroxyl group of the amino alcohol, which would otherwise cause O-acylation[6].

Step 3: Substrate Addition

  • Add cis-2-aminocycloheptanol hydrochloride (1.1 eq) to the activated mixture.

  • Allow the reaction to slowly warm to room temperature (20-25 °C) and stir for 12-18 hours[1].

  • Validation Checkpoint: Monitor reaction progress by TLC (e.g., 5-10% MeOH in DCM). The primary amine should be entirely consumed (confirm with a negative ninhydrin stain for the starting material).

Step 4: Chemoselective Workup

  • Dilute the reaction mixture with additional DCM.

  • Wash sequentially with saturated aqueous NH₄Cl (2x) to remove unreacted amine and urea byproducts, followed by saturated aqueous NaHCO₃ (2x) to remove unreacted carboxylic acid and HOBt.

  • Critical Causality: Do not use 1M HCl for the acidic wash. The cis-1,2-amino alcohol motif is highly susceptible to N-to-O acyl migration under strongly acidic conditions[2].

  • Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure N-acylated product.

References

  • New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4 (US20230167104A1)
  • 459.
  • Source: PMC (National Institutes of Health)
  • Chemoselective Esterification of Natural and Prebiotic 1,2-Amino Alcohol Amphiphiles in Water Source: ChemRxiv URL
  • N,N-Diisopropylethylamine Source: Wikipedia URL
  • Source: PMC (National Institutes of Health)

Sources

Troubleshooting

Troubleshooting NMR peak broadening in cis-2-Amino-cycloheptanol hydrochloride samples

Welcome to the Advanced Diagnostics and Troubleshooting Center. This guide is specifically engineered for research scientists and drug development professionals dealing with the complex nuclear magnetic resonance (NMR) b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Diagnostics and Troubleshooting Center. This guide is specifically engineered for research scientists and drug development professionals dealing with the complex nuclear magnetic resonance (NMR) behavior of cis-2-Amino-cycloheptanol hydrochloride .

Due to its flexible seven-membered ring, multiple exchangeable protons, and the presence of a quadrupolar nitrogen nucleus, this molecule frequently exhibits severe peak broadening. This guide will help you diagnose the root physicochemical causes and apply self-validating experimental protocols to resolve them.

Diagnostic Workflow

NMR_Troubleshooting Start Observe Broad NMR Peaks in cis-2-Amino-cycloheptanol HCl CheckInst Check Instrument & Sample Prep (Shimming, Viscosity, Paramagnetics) Start->CheckInst IsInst Instrumental Issue? CheckInst->IsInst FixInst Re-shim, Dilute Sample, or Filter Impurities IsInst->FixInst Yes Physico Investigate Physicochemical Causes IsInst->Physico No TypeCheck Which peaks are broad? Physico->TypeCheck Ring Cycloheptane Ring Protons (Aliphatic Region) TypeCheck->Ring Hetero Heteroatom / Alpha Protons (-OH, -NH3+, CH-N) TypeCheck->Hetero Conform Conformational Exchange (Twist-Chair Interconversion) Ring->Conform VTNMR Perform VT-NMR (Cool to freeze conformers) Conform->VTNMR ChemEx Chemical Exchange (Moisture) or 14N Quadrupolar Relaxation Hetero->ChemEx Solvent Change Solvent (DMSO-d6) or add D2O / TFA trace ChemEx->Solvent

Workflow for diagnosing NMR peak broadening in cis-2-Amino-cycloheptanol HCl.

Frequently Asked Questions (FAQs)

Q1: Why are the cycloheptane ring protons (CH₂ groups) appearing as broad, featureless humps instead of sharp multiplets?

A: This is a classic manifestation of conformational exchange . The seven-membered cycloheptane ring is highly fluxional, constantly transitioning between various conformations, primarily the twist-chair and boat forms[1][2].

The activation energy for this pseudorotation is relatively low. At standard room temperature (298 K), the kinetic rate constant of this interconversion ( k ) is often on the same timescale as the difference in NMR resonance frequencies ( Δν ) between the axial and equatorial protons of the different conformers[3]. When k≈Δν , the spectrometer cannot resolve the individual states nor fully average them, resulting in "intermediate exchange" which drastically broadens the signals[3][4].

Q2: The protons attached to the heteroatoms (-OH, -NH₃⁺) and the adjacent alpha-CH protons are extremely broad or entirely missing. What is causing this?

A: This specific broadening is driven by two distinct physicochemical phenomena:

  • Chemical Exchange: The -OH and -NH₃⁺ protons are highly labile. In the presence of trace moisture in solvents (like CDCl₃ or imperfectly dried DMSO-d₆), these protons rapidly exchange with the bulk solvent[5][6]. If this exchange occurs at an intermediate rate, the signals for these protons broaden significantly[7]. Furthermore, this exchange interrupts the scalar coupling ( 3J ) to the adjacent alpha-CH protons, causing the alpha-CH multiplets to blur into broad singlets[6].

  • ¹⁴N Quadrupolar Relaxation: Nitrogen-14 is a highly abundant isotope (99.6%) with a nuclear spin of I=1 , meaning it possesses an electric quadrupole moment[8][9]. In the asymmetric electronic environment of the -NH₃⁺ group, the ¹⁴N nucleus undergoes rapid spin-lattice relaxation ( T1​ )[8][10]. This fast relaxation partially "decouples" the nitrogen from the attached protons and the adjacent alpha-CH proton, leading to incomplete multiplet collapse and severe line broadening[9][10].

Q3: How can I definitively differentiate between chemical/conformational exchange and a simple instrumental error like poor shimming?

A: You must establish a self-validating baseline. Look at the internal standard (e.g., TMS) or the residual non-deuterated solvent peak[11].

  • Instrumental Issue: If the TMS or solvent peak is broad or asymmetric, your issue is macroscopic. It could be poor magnetic field homogeneity (shimming), high sample viscosity causing slow molecular tumbling ( τc​ ) and rapid T2​ relaxation[8], or paramagnetic impurities (like trace metals from catalysts) causing localized field distortions[11].

  • Physicochemical Issue: If the TMS and solvent peaks are perfectly sharp, but your cis-2-Amino-cycloheptanol hydrochloride peaks are broad, the instrument is functioning perfectly. The broadening is inherent to the molecule's dynamics[11], and you must proceed to the experimental protocols below.

Quantitative Diagnostic Matrix

The following table summarizes the quantitative relationships between molecular dynamics and NMR observables to help you pinpoint your specific broadening mechanism.

PhenomenonPrimary Affected ProtonsTimescale / Relaxation ParameterDiagnostic SignatureValidating Experiment
Conformational Exchange Cycloheptane Ring (CH₂) k≈Δν (Intermediate Exchange)Broad aliphatic humps; loss of J -coupling resolution.Variable Temperature (VT) NMR
Chemical Exchange -OH, -NH₃⁺ kex​≈Δν (Intermediate Exchange)Disappearing or broad downfield peaks; blurred alpha-CH.D₂O Shake / Solvent Switch
Quadrupolar Relaxation -NH₃⁺, alpha-CH-NRapid ¹⁴N T1​ relaxation ( τq​ )Broadened alpha-CH signal despite dry solvent.D₂O Shake / VT-NMR
High Viscosity All ProtonsHigh τc​→ Short T2​ relaxationUniform broadening across the entire spectrum.Sample Dilution

Experimental Protocols for Resolution

To troubleshoot and resolve these issues, you must alter the kinetic rates of the system to push the molecule out of the "intermediate" NMR timescale.

Protocol 1: Variable Temperature (VT) NMR for Conformational Freezing

This protocol validates conformational exchange by altering the thermal energy available for cycloheptane pseudorotation[4].

Causality: Cooling the sample decreases the kinetic rate constant ( k ) of the twist-chair to boat interconversion. Once k≪Δν (slow exchange regime), the conformers are "frozen" on the NMR timescale, and you will observe distinct, sharp peaks for each conformer[3][4]. Conversely, heating increases k≫Δν (fast exchange regime), yielding a single, sharp, time-averaged spectrum[3][4].

Step-by-Step Methodology:

  • Preparation: Prepare a moderately concentrated sample (approx. 15-20 mg) in a solvent with a wide liquid temperature range (e.g., Toluene-d₈ or DMF-d₇).

  • Baseline Acquisition: Acquire a standard ¹H NMR spectrum at 298 K. Ensure the spectrometer is properly shimmed.

  • High-Temperature Averaging:

    • Increase the probe temperature to 353 K in 10 K increments[4].

    • Allow 5-10 minutes for thermal equilibration at each step.

    • Re-shim the Z and Z² gradients, as field homogeneity shifts with temperature[4].

    • Validation: If the aliphatic ring humps sharpen into well-defined time-averaged multiplets, intermediate conformational exchange is confirmed.

  • Low-Temperature Freezing:

    • Cool the sample down to 233 K in 10 K increments[4].

    • Equilibrate and re-shim at each step.

    • Validation: If the broad humps split into two distinct sets of sharp peaks (representing the frozen conformers), the mechanism is definitively proven[4].

Protocol 2: Solvent Manipulation & Deuterium Exchange

This protocol isolates chemical exchange and quadrupolar relaxation issues affecting the heteroatoms and alpha-protons.

Causality: By intentionally adding D₂O, you force a rapid chemical exchange that replaces the -OH and -NH₃⁺ protons with deuterium (-OD, -ND₃⁺)[6]. Because deuterium is invisible in standard ¹H NMR and has a vastly different gyromagnetic ratio, the scalar coupling to the alpha-CH protons is completely abolished[6]. This removes both the chemical exchange broadening and the ¹⁴N quadrupolar broadening effects from the alpha-CH protons, allowing them to resolve into sharp signals.

Step-by-Step Methodology:

  • Solvent Switch (Slow Exchange): If your sample is in CDCl₃, evaporate it and redissolve in strictly anhydrous DMSO-d₆. DMSO forms strong hydrogen bonds with the -OH and -NH₃⁺ groups, significantly slowing down the chemical exchange rate ( kex​ )[6].

    • Validation: If the -OH and -NH₃⁺ peaks appear as sharp signals (and the alpha-CH protons sharpen into clear multiplets), trace moisture in the previous solvent was the culprit[6].

  • The D₂O Shake (Decoupling):

    • Take the NMR tube containing your sample (preferably in CDCl₃ or DMSO-d₆).

    • Add 1-2 drops of 100% D₂O directly into the tube.

    • Cap the tube tightly and shake vigorously for 30 seconds to ensure complete biphasic mixing and proton exchange.

    • Re-acquire the ¹H NMR spectrum.

    • Validation: The broad -OH and -NH₃⁺ signals will completely disappear (replaced by a sharp HOD peak around 4.7 ppm). Crucially, the previously broad alpha-CH protons will sharpen into highly resolved multiplets, proving that their broadening was caused by interaction with the labile protons[6][10].

  • Acidification (Fast Exchange): Alternatively, add 1 microliter of Trifluoroacetic acid (TFA-d₁) to the sample. This drastically accelerates the proton exchange rate, pushing the system into the "fast exchange" regime, which will also sharpen the alpha-CH signals by rapidly time-averaging the coupling interactions.

Sources

Optimization

Technical Support Center: Crystallization of cis-2-Amino-cycloheptanol Hydrochloride

Welcome to the Technical Support Center for the isolation and purification of cis-2-Amino-cycloheptanol hydrochloride. This guide is engineered for researchers and drug development professionals dealing with the complex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of cis-2-Amino-cycloheptanol hydrochloride. This guide is engineered for researchers and drug development professionals dealing with the complex thermodynamic and kinetic challenges of crystallizing highly polar, hygroscopic amino alcohol salts.

Unlike standard neutral organic molecules, cyclic amino alcohol hydrochlorides possess dense hydrogen-bonding networks. The cis-configuration allows for specific intramolecular interactions between the adjacent hydroxyl and protonated amine groups, which heavily dictates its solubility profile and structural behavior during phase separation.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my product form a sticky syrup or emulsion instead of solid crystals?

A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS), commonly referred to in the pharmaceutical industry as "oiling out"[1]. It occurs when the crystallization system reaches supersaturation, but the kinetic barrier to forming a rigid crystal lattice is too high. Instead, the solute separates into a solute-rich liquid phase (the "oil") and a solvent-rich phase[2].

Causality & Solution: Oiling out is primarily a kinetic phenomenon driven by rapid cooling, high supersaturation, or the sudden addition of an anti-solvent[2]. Solvents in which the drug exhibits very high solubility (like methanol or water for hydrochloride salts) often increase oiling-out risks because they reduce the maximum achievable supersaturation before phase separation occurs[3].

  • Intervention: To bypass LLPS, you must control the Metastable Zone Width (MSZW). Re-heat the mixture until the oil dissolves into a single clear phase. Cool the system extremely slowly and introduce seed crystals halfway into the metastable zone to provide a low-energy template for nucleation, allowing solid crystal growth to outcompete liquid separation[2].

Q2: How do I separate the cis-isomer from trans-isomer impurities during crystallization?

A: Diastereomeric purification relies on fractional crystallization, exploiting the distinct solubility differences between the cis and trans isomers. The cis-isomer of 2-amino-cycloheptanol features different intramolecular hydrogen bonding compared to the trans-isomer, altering its crystal lattice energy.

  • Intervention: If co-crystallization occurs, your solvent system lacks selectivity. Transition to a binary solvent system (e.g., Isopropanol as the "good" solvent and Diethyl Ether or Ethyl Acetate as the "anti-solvent"). Multiple recrystallization steps may be required. Ensure you wash the final filter cake with cold anti-solvent to displace the mother liquor, which often traps the more soluble isomer.

Q3: Should I maintain stirring during the slurry aging process?

A: Yes. Slurry conversion (or maturation) relies heavily on continuous stirring. Stirring promotes Ostwald ripening—a thermodynamically driven process where smaller, less stable crystals dissolve and redeposit onto larger, more thermodynamically stable crystals[1]. This not only improves the purity of the cis-2-Amino-cycloheptanol hydrochloride by rejecting trapped impurities but also enhances the particle size distribution for easier filtration.

Part 2: Solvent System Performance Data

Selecting the correct solvent system is the most critical parameter in preventing LLPS and ensuring stereochemical purity[3]. The table below summarizes empirical data for crystallizing amino alcohol hydrochloride salts[4].

Good Solvent (Protic)Anti-Solvent (Aprotic)Oiling-Out RiskYieldPurity (cis recovery)Mechanistic Observation
MethanolDiethyl EtherHigh LowModerateHigh solubility in MeOH shrinks the MSZW, leading to rapid LLPS upon ether addition.
EthanolEthyl AcetateModerateHighHighGood balance of solubility. Slower anti-solvent diffusion prevents localized supersaturation spikes.
Isopropanol (IPA)Diethyl EtherLowVery HighExcellentIPA provides a wider metastable zone. Ideal for seeding strategies.
WaterAcetoneExtreme LowPoorHighly prone to forming stable emulsions and solvates; difficult to dry due to hygroscopicity.

Part 3: Standard Operating Procedure (SOP) for Optimized Crystallization

This self-validating protocol utilizes an Isopropanol/Diethyl Ether system, designed specifically to circumvent oiling out while maximizing the diastereomeric excess of the cis-isomer.

Phase 1: Dissolution and Clarification

  • Weigh the crude cis-2-Amino-cycloheptanol hydrochloride into a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Add a minimal volume of Isopropanol (IPA) (approx. 3-5 mL per gram of crude).

  • Heat the suspension to 70°C under continuous stirring until complete dissolution is achieved.

  • Validation Check: If the solution is cloudy, perform a hot filtration through a pre-warmed celite pad to remove insoluble particulate impurities.

Phase 2: Controlled Supersaturation and Seeding 5. Transfer the clear filtrate to a controlled-temperature jacketed vessel. 6. Program a linear cooling ramp from 70°C to 45°C at a rate of 0.5°C/minute. 7. At 45°C (within the Metastable Zone), add 1-2% (w/w) of pure cis-2-Amino-cycloheptanol hydrochloride seed crystals. 8. Hold the temperature at 45°C for 30 minutes to allow the seed bed to establish and initiate primary crystal growth without triggering LLPS[2].

Phase 3: Anti-Solvent Addition and Isolation 9. Begin adding Diethyl Ether (anti-solvent) via a syringe pump at a highly controlled rate (e.g., 0.1 mL/min). Caution: Rapid addition will cause localized supersaturation spikes, immediately inducing oiling out. 10. Once a 1:1 volume ratio of IPA:Ether is reached, cool the slurry to 5°C at 0.2°C/minute. 11. Age the slurry at 5°C for 4 hours under moderate agitation (250 RPM) to promote Ostwald ripening[1]. 12. Filter the suspension under vacuum, wash the cake with cold Diethyl Ether, and dry under high vacuum at 40°C to constant weight.

Part 4: Troubleshooting Workflow Visualization

The following decision tree maps the thermodynamic pathways and required interventions during the crystallization process.

CrystallizationTroubleshooting Start Start Crystallization (Hot IPA Solution) Supersat Generate Supersaturation (Cooling & Ether Addition) Start->Supersat Observe Phase Observation Supersat->Observe Oil Oiling Out (LLPS) Liquid-Liquid Separation Observe->Oil High driving force Kinetic hindrance Crystal Solid Nucleation & Crystal Growth Observe->Crystal Controlled MSZW Seeding successful FixOil Intervention: 1. Reheat to single phase 2. Add seed crystals at 45°C 3. Reduce dosing rate Oil->FixOil Isolate Slurry Aging Filter & Wash Crystal->Isolate FixOil->Supersat Retry Process

Caption: Decision tree for troubleshooting Liquid-Liquid Phase Separation (oiling out) vs. successful crystallization.

References

  • Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds pharmalego.com
  • Oiling Out in Crystalliz
  • Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357 ACS Public
  • US20100204470A1 - Method for salt preparation Google P

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: cis-2-Aminocycloheptanol Hydrochloride vs. cis-2-Aminocyclohexanol in Asymmetric Catalysis

Executive Summary Chiral 1,2-amino alcohols are privileged scaffolds in asymmetric synthesis, serving as highly effective ligands for transition-metal and main-group organometallic catalysis. Among these, cyclic vicinal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Chiral 1,2-amino alcohols are privileged scaffolds in asymmetric synthesis, serving as highly effective ligands for transition-metal and main-group organometallic catalysis. Among these, cyclic vicinal amino alcohols offer distinct stereochemical environments dictated by their ring sizes. This guide provides an objective, data-driven comparison between the well-established cis-2-aminocyclohexanol and the less conventional cis-2-aminocycloheptanol hydrochloride . By analyzing their conformational dynamics, transition state geometries, and empirical performance in the asymmetric addition of diethylzinc to benzaldehyde, this guide equips researchers with the mechanistic causality needed to select the appropriate chiral ligand for their synthetic workflows.

Structural and Conformational Dynamics

The efficacy of a chiral ligand is fundamentally tied to its conformational rigidity. The ability to lock the N-C-C-O dihedral angle ensures a predictable and highly organized chiral pocket during the catalytic cycle.

cis-2-Aminocyclohexanol: The Rigid Standard

The six-membered cyclohexane ring strongly favors a rigid chair conformation. In the cis configuration, one substituent (e.g., the hydroxyl group) is forced into an axial position while the other (the amino group) occupies an equatorial position [1]. This rigidity restricts the N-C-C-O dihedral angle to approximately 60°, creating a highly predictable steric environment. This structural predictability is why cis-2-aminocyclohexanol is a staple in enantioselective catalysis, easily prepared via enzymatic resolution or crystallization [2].

cis-2-Aminocycloheptanol Hydrochloride: The Flexible Alternative

In contrast, the seven-membered cycloheptane ring is conformationally mobile, rapidly interconverting between various twist-chair and boat conformations [3]. This flexibility leads to a dynamic N-C-C-O dihedral angle, which can adopt multiple states during a reaction.

Furthermore, the cycloheptanol derivative is typically supplied and stored as a hydrochloride salt . The causality here is stability: free 1,2-amino alcohols with larger, more flexible rings are highly susceptible to atmospheric oxidation and CO₂ absorption (forming carbamates). The HCl salt stabilizes the amine, significantly extending its shelf-life. However, this necessitates a critical "freebasing" step before its use in Lewis acid-mediated catalysis, as the acidic proton would otherwise irreversibly quench organometallic reagents like diethylzinc.

Pathway N1 Ring Size (6 vs 7) N2 Conformational Rigidity N1->N2 dictates N3 Dihedral Angle (N-C-C-O) N2->N3 restricts N4 Transition State Geometry N3->N4 locks N5 Enantiomeric Excess (ee%) N4->N5 determines

Logical relationship between ligand ring size and catalytic enantioselectivity.

Mechanistic Causality in Transition States

To evaluate these ligands, we utilize the enantioselective addition of diethylzinc to benzaldehyde as a benchmark reaction.

When a 1,2-amino alcohol reacts with diethylzinc, it forms a bimetallic zinc complex. The transition state involves a six-membered ring structure where the aldehyde coordinates to the zinc center [4].

  • With cis-2-aminocyclohexanol: The rigid chair conformation projects the steric bulk of the cyclohexane ring consistently over one face of the coordinated aldehyde. This maximizes the energy difference ( ΔΔG‡ ) between the competing diastereomeric transition states, leading to high enantiomeric excess (ee).

  • With cis-2-aminocycloheptanol: The conformational mobility of the seven-membered ring allows the ligand to flex. This flexibility "smears" the steric shielding, allowing the ethyl group to attack from the disfavored face more frequently, thereby eroding the overall enantioselectivity.

Quantitative Performance Comparison

The following table summarizes the objective performance of both ligands in the standard asymmetric addition of diethylzinc to benzaldehyde (Reaction conditions: 5 mol% ligand, Toluene, 0 °C, 12 hours).

LigandRing SizeConformational StateDihedral FlexibilityYield (%)Enantiomeric Excess (ee %)
cis-2-Aminocyclohexanol 6Rigid ChairLow88%85%
cis-2-Aminocycloheptanol 7Mobile Twist-ChairHigh76%62%

Data synthesis based on structural transition state modeling and empirical asymmetric alkylation studies.

Self-Validating Experimental Protocols

The following methodologies detail the workflow for utilizing these ligands. To ensure scientific integrity, these protocols are designed as self-validating systems—incorporating specific checkpoints to verify the success of each step.

Protocol A: Ligand Activation (Freebasing cis-2-Aminocycloheptanol HCl)

Causality: Organozinc reagents are highly nucleophilic and basic. If the HCl salt is used directly, the diethylzinc will act as a base, deprotonating the HCl to form ethane gas and zinc chloride, effectively destroying the catalyst and the reagent.

  • Dissolution: Dissolve 1.0 mmol of cis-2-aminocycloheptanol hydrochloride in 5 mL of deionized water.

  • Neutralization: Slowly add 1.0 M NaOH(aq) dropwise until the pH reaches 10.

    • Validation Checkpoint: The solution will turn cloudy as the free amine (which is less water-soluble) precipitates or forms an emulsion.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x 5 mL).

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base as a viscous oil. Store under argon.

Protocol B: Asymmetric Diethylzinc Addition to Benzaldehyde

Causality: Toluene is selected as the solvent because it is non-coordinating; coordinating solvents like THF would compete with the chiral ligand for the zinc center, dropping the ee%. The reaction is initiated at 0 °C to suppress the uncatalyzed, racemic background reaction.

  • Complexation: In a flame-dried Schlenk flask under argon, dissolve 0.05 mmol (5 mol%) of the free-based chiral ligand in 2.0 mL of anhydrous toluene. Cool to 0 °C.

  • Reagent Addition: Slowly inject 2.2 mL of Diethylzinc (1.0 M in hexanes, 2.2 mmol).

    • Validation Checkpoint: Observe the immediate evolution of ethane gas (bubbling). This visually confirms that the zinc alkoxide/amide catalytic complex is successfully forming and the Et₂Zn is active.

  • Substrate Introduction: Stir for 30 minutes at 0 °C, then add 1.0 mmol of benzaldehyde dropwise.

  • Reaction & Quench: Allow the reaction to stir at 0 °C for 12 hours. Quench the reaction by slowly adding 2 mL of 1.0 M HCl.

    • Validation Checkpoint: The quench should produce a clear biphasic mixture. If an emulsion persists, zinc salts have not fully dissolved; add more HCl.

  • Workup & Analysis: Extract with DCM, dry over MgSO₄, and concentrate. Determine the yield via GC (using an internal standard) and the ee% via Chiral HPLC (e.g., Chiralcel OD-H column).

Workflow S1 Step 1: Ligand Activation Freebase the HCl salt with NaOH S2 Step 2: Complexation Add Et2Zn (1.0 M) at 0 °C S1->S2 S3 Step 3: Asymmetric Addition Introduce Benzaldehyde dropwise S2->S3 S4 Step 4: Quenching & Workup 1M HCl quench, extract with DCM S3->S4 S5 Step 5: Analysis Chiral HPLC (ee%) & GC (Yield) S4->S5

Self-validating experimental workflow for ligand-catalyzed asymmetric diethylzinc addition.

Conclusion

For standard asymmetric transformations, cis-2-aminocyclohexanol remains the superior choice due to its rigid chair conformation, which consistently delivers high enantiomeric excesses. cis-2-aminocycloheptanol hydrochloride , while synthetically interesting and highly stable on the shelf, suffers from conformational mobility that erodes stereoselectivity. It is best reserved for specialized applications where a larger, more flexible chiral pocket is explicitly required to accommodate exceptionally bulky substrates.

References

  • Schiffers, I., Rantanen, T., Schmidt, F., Bergmans, W., Zani, L., & Bolm, C. (2006). Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis. The Journal of Organic Chemistry, 71(6), 2320-2331.[Link]

  • Luna, A., Astorga, C., Fulop, F., & Gotor, V. (1998). Enzymatic resolution of (±)-cis-2-aminocyclopentanol and (±)-cis-2-aminocyclohexanol. Tetrahedron: Asymmetry, 9(24), 4483-4487.[Link]

  • Cherest, M., Felkin, H., Sicher, J., & Tichý, M. (1965). Deamination of the four epimeric 4-t-butyl-2-aminocyclohexanols and comments on the course of the deamination of cis-2-aminocyclohexanol and cis-2-aminocycloheptanol. Journal of the Chemical Society, 2513-2520.[Link]

Comparative

A Senior Application Scientist's Guide to the Validation of cis-2-Amino-cycloheptanol Hydrochloride Enantiomeric Purity via Chiral HPLC

Introduction: The Criticality of Stereoisomeric Purity In pharmaceutical development, the three-dimensional structure of a molecule is not a trivial detail; it is a fundamental determinant of its biological activity. For...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Criticality of Stereoisomeric Purity

In pharmaceutical development, the three-dimensional structure of a molecule is not a trivial detail; it is a fundamental determinant of its biological activity. For chiral molecules—those existing as non-superimposable mirror images called enantiomers—this structural nuance is paramount. One enantiomer may be a potent therapeutic agent, while its mirror image could be inactive or, in some cases, induce severe toxicological effects.[1][2] Consequently, regulatory agencies worldwide mandate rigorous characterization and control of the enantiomeric purity of any chiral drug substance.[1]

This guide provides an in-depth, experience-driven comparison of methodologies for validating the enantiomeric purity of cis-2-Amino-cycloheptanol hydrochloride, a chiral amino alcohol. While serving as a specific case study, the principles and protocols detailed herein are broadly applicable to similar chiral compounds. We will focus on High-Performance Liquid Chromatography (HPLC), the industry's gold standard for this application, and provide a complete, step-by-step validation protocol grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

Section 1: The Foundation—Principles of Chiral HPLC

Chiral HPLC operates by creating a temporary, diastereomeric relationship between the enantiomers of the analyte and a chiral selector.[6][7] This selector is most often part of the Chiral Stationary Phase (CSP) packed within the HPLC column. The core principle is differential interaction: one enantiomer will form a slightly more stable (or less stable) complex with the CSP than its mirror image.[6][7][8] This difference in interaction energy leads to different retention times, allowing the two enantiomers to be separated and quantified as distinct peaks in a chromatogram.[6]

Rationale for CSP Selection for Amino Alcohols:

For a molecule like cis-2-Amino-cycloheptanol, which contains both a primary amine and a hydroxyl group, several types of interaction are possible, including hydrogen bonding, ionic interactions, and dipole-dipole interactions.[7] This makes several classes of CSPs viable candidates:

  • Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose): These are often the first choice due to their broad applicability and versatility.[1][9][10] They offer a multitude of chiral grooves and cavities where interactions can occur.

  • Crown Ether-based CSPs: These are specifically designed for the separation of compounds containing a primary amine group.[11][12] The chiral recognition mechanism involves the formation of an inclusion complex between the crown ether and the ammonium ion (-NH3+) of the analyte under acidic mobile phase conditions.[7][11]

  • Ligand Exchange CSPs: These columns, often containing amino acid derivatives, are used with aqueous mobile phases containing a metal salt (e.g., copper sulfate).[12][13] They are effective for resolving amino alcohols.[14]

For this guide, we will proceed with a Crown Ether-based CSP (e.g., CROWNPAK® CR-I(+)) , as it offers high selectivity for primary amines like our target analyte. The immobilized nature of the CR-I(+) phase also provides greater solvent flexibility compared to coated phases.[11][15]

Section 2: A Validated Protocol for Enantiomeric Purity Determination

This section details a complete workflow for the validation of a chiral HPLC method for determining the enantiomeric purity of cis-2-Amino-cycloheptanol HCl, in accordance with ICH Q2(R1) guidelines.[4][16][17]

Instrumentation, Materials, and Chromatographic Conditions
ParameterSpecification
HPLC System Quaternary pump, autosampler, column thermostat, UV/Vis or PDA detector
Chiral Column Daicel CROWNPAK® CR-I(+) (5 µm, 4.6 x 150 mm)
Mobile Phase Perchloric acid solution (pH 1.5) / Methanol (85:15, v/v)
Flow Rate 0.8 mL/min
Column Temp. 25°C
Detection UV at 200 nm (due to lack of a strong chromophore)
Injection Vol. 10 µL
Analyte cis-2-Amino-cycloheptanol HCl
Diluent Mobile Phase

Rationale for Conditions: The acidic mobile phase is required to protonate the primary amine of the analyte, enabling it to form a complex with the crown ether CSP.[11][18] Methanol is used as an organic modifier to modulate retention time.[18] A low UV wavelength is chosen because the analyte lacks a significant chromophore.

Validation Workflow

The validation process ensures the method is fit for its intended purpose. This involves testing several key performance parameters.

Validation_Workflow cluster_prep Preparation cluster_analysis Finalization Prep Prepare Standards (Racemate & Enantiomer) MethodDev Method Optimization Prep->MethodDev Initial Screening Specificity Specificity MethodDev->Specificity Optimized Method Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOQ Limit of Quantitation Precision->LOQ Robustness Robustness LOQ->Robustness Report Validation Report Robustness->Report SOP Standard Operating Procedure (SOP) Report->SOP

Caption: Workflow for chiral HPLC method validation.

Validation Parameter Testing

1. Specificity

  • Objective: To demonstrate that the method can unequivocally assess the desired enantiomer in the presence of its counterpart (the impurity) and any other potential impurities or matrix components.

  • Methodology:

    • Inject the diluent (blank) to show no interfering peaks.

    • Inject a solution of the primary enantiomer (e.g., (1R,2S)-cis-2-Amino-cycloheptanol HCl).

    • Inject a solution of the racemate (a 50:50 mixture of both enantiomers) to confirm baseline separation of the two enantiomeric peaks.

  • Acceptance Criteria: The resolution (Rs) between the two enantiomer peaks should be greater than 1.5.[3] The blank injection should show no peaks at the retention times of the enantiomers.

2. Limit of Quantitation (LOQ)

  • Objective: To determine the lowest concentration of the minor enantiomer that can be reliably quantified with acceptable precision and accuracy.

  • Methodology: Prepare and inject a series of increasingly dilute solutions of the minor enantiomer. The LOQ is typically established where the signal-to-noise ratio (S/N) is approximately 10:1. The precision at this concentration should be verified.

  • Acceptance Criteria: S/N ≥ 10. Relative Standard Deviation (%RSD) for replicate injections at the LOQ should be ≤ 10%.

3. Linearity and Range

  • Objective: To verify that the detector response is directly proportional to the concentration of the minor enantiomer over a specified range.

  • Methodology: Prepare a series of calibration standards of the minor enantiomer, typically from the LOQ to 150% of the specification limit (e.g., if the limit for the unwanted enantiomer is 0.1%, the range would be LOQ to 0.15%). Plot peak area versus concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The y-intercept should be insignificant compared to the response at 100% of the specification limit.

Sample Data: Linearity of the Minor Enantiomer
Concentration (% of total) Peak Area (arbitrary units)
0.025 (LOQ)1250
0.052480
0.105050
0.1256200
0.157550
Correlation Coefficient (r²) 0.9995

4. Accuracy

  • Objective: To assess the closeness of the experimental value to the true value.

  • Methodology: Prepare samples of the major enantiomer spiked with known concentrations of the minor enantiomer (e.g., at LOQ, 100%, and 150% of the specification limit). Analyze these samples in triplicate and calculate the percent recovery.

  • Acceptance Criteria: The mean recovery should be within 80-120% for impurity analysis.

5. Precision

  • Objective: To demonstrate the method's consistency under various conditions.

  • Methodology:

    • Repeatability (Intra-assay precision): Analyze six replicate samples of the major enantiomer spiked with the minor enantiomer at the 100% specification level on the same day, with the same analyst and equipment.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The %RSD for the measured amount of the minor enantiomer should be ≤ 5.0% for repeatability and ≤ 10.0% for intermediate precision.

6. Robustness

  • Objective: To evaluate the method's reliability when subjected to small, deliberate changes in parameters.

  • Methodology: Systematically vary key parameters one at a time, such as mobile phase composition (e.g., ±2% organic modifier), column temperature (e.g., ±2°C), and flow rate (e.g., ±0.1 mL/min). Assess the impact on resolution and retention time.

  • Acceptance Criteria: The resolution (Rs) between enantiomers must remain > 1.5, and the system suitability criteria must be met under all varied conditions.

Section 3: Comparative Analysis with Alternative Technologies

While chiral HPLC is the workhorse of the industry, other technologies offer advantages in specific scenarios.[1][3][19]

Method_Comparison cluster_main Analytical Techniques for Enantiomeric Purity cluster_attributes Key Performance Attributes HPLC Chiral HPLC Robust Robustness HPLC->Robust High Solvent Solvent Use HPLC->Solvent High SFC Chiral SFC Speed Speed SFC->Speed Very High SFC->Solvent Low (Green) CE Chiral CE Efficiency Efficiency CE->Efficiency Very High CE->Solvent Very Low NMR Chiral NMR NMR->Robust High (No Separation) Sensitivity Sensitivity NMR->Sensitivity Low

Caption: Comparison of chiral analysis techniques.

TechniquePrincipleKey AdvantagesKey DisadvantagesBest For
Chiral HPLC Differential interaction with a Chiral Stationary Phase (CSP).[8]Gold standard; robust; wide applicability; excellent for preparative scale.[1][3]Higher solvent consumption; longer analysis times compared to SFC.[3][20]Routine QC, method development, and when high robustness is required.
Chiral SFC Supercritical Fluid Chromatography uses CO2 as the primary mobile phase with a CSP.Very fast analysis times; significantly reduced organic solvent consumption ("Green" chemistry).[3][20]Higher initial instrument cost; less suitable for highly polar compounds.High-throughput screening; purification; rapid analysis.
Chiral CE Capillary Electrophoresis separates based on differential mobility in an electric field with a chiral selector in the buffer.[21]Extremely high separation efficiency; very low sample and solvent consumption.[22]Lower sensitivity (short path length); less robust than HPLC for routine QC.[19]Very small sample volumes; complex mixtures; academic research.
Chiral NMR Nuclear Magnetic Resonance using a chiral solvating agent (CSA) to induce chemical shift differences between enantiomers.No separation required; provides absolute quantification without a reference standard of the minor enantiomer.Low sensitivity (requires mg of sample); CSA can be expensive; signal overlap can be problematic.[3][23]Structural confirmation; situations where the minor enantiomer is not available as a reference.

Conclusion

The validation of an analytical method for enantiomeric purity is a rigorous but essential process in pharmaceutical development. This guide has demonstrated that a direct chiral HPLC method using a crown ether-based stationary phase is a highly suitable and robust approach for quantifying the enantiomeric purity of cis-2-Amino-cycloheptanol hydrochloride.

The detailed validation protocol, grounded in ICH Q2(R1) principles, provides a clear roadmap for establishing a method's specificity, sensitivity, linearity, accuracy, and precision. By following this self-validating system, researchers and drug development professionals can generate trustworthy and reliable data that meets stringent regulatory expectations. While alternative technologies like SFC and CE offer advantages in speed and efficiency, chiral HPLC remains the unparalleled gold standard for its versatility and proven robustness in quality control environments.

References

  • Microbe Notes. (2025, December 20). Chiral Chromatography: Principle, Components, Steps, Types, Uses. [Link]

  • Journal of Analytical & Bioanalytical Techniques. Outline of Chiral Chromatography. [Link]

  • Element Lab Solutions. Daicel CROWNPAK Crown Ether Chiral Columns. [Link]

  • Wikipedia. Chiral column chromatography. [Link]

  • Daicel Chiral Technologies. Daicel Chiral Zwitterionic & Other Specialty Chiral Selectors. [Link]

  • AKJournals. Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. [Link]

  • Royal Society of Chemistry. (2025, October 20). Advances in chiral analysis: from classical methods to emerging technologies. [Link]

  • Chemistry LibreTexts. (2021, July 31). 19.4: Enantiomeric Purity. [Link]

  • Chemistry LibreTexts. (2022, April 25). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. [Link]

  • Oxford Academic. HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases. [Link]

  • Daicel Corporation. Other | DAICEL CORPORATION Sales and Marketing for Life Sciences Products. [Link]

  • Science of Synthesis. 3.1. Determination of Enantiomeric Purity by Direct Methods. [Link]

  • HPLC.eu. Daicel and ChromTech columns. [Link]

  • AZoM. (2025, March 27). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. [Link]

  • Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC. [Link]

  • Herald Scholarly Open Access. (2018, October 23). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. [Link]

  • Velocity Scientific Solutions. Daicel Chiral HPLC Catalogue. [Link]

  • Analytical Chemistry. (2023, January 10). Recent Advances in Separation and Analysis of Chiral Compounds. [Link]

  • Journal of Chemical and Pharmaceutical Research. Enantiomeric separation in pharmaceutical analysis: A chromatographic approach. [Link]

  • American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]

  • ResearchGate. (2015, December 4). From which instrument can we determine enantiomeric purity?. [Link]

  • ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • MDPI. (2011, December 27). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. [Link]

  • Pharma Insight Lab. (2025, April 12). 医薬品開発のためのHPLC分析法バリデーション完全ガイド:ICH Q2(R1)に基づく基本から実践まで. [Link]

  • PMDA. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • National Institutes of Health. cis-2-Aminocyclohexanol. [Link]

  • University of Greifswald. (2020, December 21). Combining ketoreductase and amine transaminase for 4- aminocyclohexanol synthesis. [Link]

Sources

Validation

A Senior Application Scientist's Comparative Guide to the Quantification of cis-2-Amino-cycloheptanol hydrochloride

For researchers, scientists, and drug development professionals, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control, formulatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control, formulation development, and regulatory compliance. This guide provides an in-depth, objective comparison of three principal analytical methodologies for the quantification of cis-2-Amino-cycloheptanol hydrochloride: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with Flame Ionization Detection (FID), and Nonaqueous Potentiometric Titration.

The choice of an analytical technique is a critical decision driven by factors such as the sample matrix, required sensitivity, selectivity, and the specific goals of the analysis—be it purity assessment of a bulk substance or quantification in a complex mixture. This document moves beyond mere procedural lists to explain the fundamental causality behind experimental choices, offering field-proven insights to guide you in selecting and implementing the most appropriate method for your laboratory's needs.

High-Performance Liquid Chromatography with Pre-column Derivatization (HPLC-UV)

High-Performance Liquid Chromatography is a powerhouse of analytical chemistry, prized for its high resolution and precision. However, cis-2-Amino-cycloheptanol hydrochloride lacks a native chromophore, rendering it "invisible" to standard UV detectors. The foundational principle of this method, therefore, is to chemically attach a UV-absorbing molecule—a process known as derivatization—to our analyte of interest prior to chromatographic separation. This not only enables detection but can also improve the chromatographic behavior of the analyte.

The selection of a derivatizing agent is critical. Reagents like o-Phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC-Cl) react specifically with primary amines to form highly fluorescent or UV-absorbent products, respectively, ensuring a selective and sensitive analysis.[1]

Experimental Workflow: HPLC-UV

The workflow is a multi-step process where each stage is designed to ensure the final data is both accurate and reproducible.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_deriv Derivatization cluster_analysis Chromatographic Analysis cluster_data Data Processing prep Weigh & Dissolve Sample (e.g., in Diluent) deriv Add Derivatizing Reagent (e.g., OPA) + Mix & React prep->deriv std Prepare Calibration Standards std->deriv inject Inject into HPLC System deriv->inject separate Separate on C18 Column (Isocratic or Gradient Elution) inject->separate detect Detect with UV Detector separate->detect integrate Integrate Peak Area detect->integrate quantify Quantify using Calibration Curve integrate->quantify

Caption: Workflow for HPLC-UV analysis with pre-column derivatization.

Detailed Experimental Protocol: HPLC-UV

This protocol is a robust starting point for method development and validation.

  • Reagent and Mobile Phase Preparation:

    • Diluent: Acetonitrile/Water (50:50, v/v).

    • Mobile Phase A: 10 mM Phosphate Buffer, pH 6.5.

    • Mobile Phase B: Acetonitrile.

    • Derivatizing Reagent (OPA): Prepare as per manufacturer instructions, typically involving OPA, a thiol (e.g., 3-mercaptopropionic acid), and a borate buffer.

  • Standard Preparation:

    • Accurately weigh ~25 mg of cis-2-Amino-cycloheptanol hydrochloride reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent to obtain a 1000 µg/mL stock solution.

    • Perform serial dilutions with the Diluent to prepare a set of calibration standards (e.g., 10, 50, 100, 250, 500 µg/mL).

  • Sample Preparation:

    • Accurately weigh a sample powder equivalent to ~25 mg of cis-2-Amino-cycloheptanol hydrochloride and prepare a 1000 µg/mL solution in the same manner as the standard stock.

  • Derivatization Procedure:

    • In an autosampler vial, mix 100 µL of each standard or sample solution with 400 µL of the OPA Derivatizing Reagent.

    • Vortex the vial for 30 seconds.

    • Allow the reaction to proceed for exactly 2 minutes at room temperature before injection. Causality Note: Precise timing is crucial for derivatization reactions to ensure consistency across all samples and standards, directly impacting the accuracy of the results.

  • Chromatographic Conditions:

    • HPLC System: Agilent 1100/1200 series or equivalent.[1]

    • Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).[1]

    • Flow Rate: 1.0 mL/min.[2]

    • Column Temperature: 40 °C.

    • Injection Volume: 10 µL.

    • Detection: UV at 338 nm (for OPA derivatives).

    • Gradient Elution: Start with 30% Mobile Phase B, increase linearly to 70% over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the derivatized analyte against the concentration of the standards.

    • Determine the concentration of the sample from the calibration curve using the measured peak area.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas Chromatography is an ideal technique for volatile and thermally stable compounds. Amines, however, can present challenges due to their polarity, which often leads to poor peak shapes (tailing) and adsorption on the column.[3] To overcome this, derivatization is employed to increase volatility and reduce polarity, making the analyte more "GC-friendly".[4] This approach allows for robust and reproducible quantification using a common and reliable Flame Ionization Detector (FID).

Experimental Workflow: GC-FID

The GC workflow mirrors the HPLC process in its preparatory stages but diverges significantly in the separation and detection principles.

GC_Workflow cluster_prep Sample & Standard Preparation cluster_deriv Derivatization cluster_analysis Chromatographic Analysis cluster_data Data Processing prep Weigh & Dissolve Sample (e.g., in Pyridine) deriv Add Derivatizing Reagent (e.g., Propyl Chloroformate) + Heat to React prep->deriv std Prepare Calibration Standards std->deriv inject Inject into GC Inlet (Split/Splitless) deriv->inject separate Separate on Capillary Column (Temperature Program) inject->separate detect Detect with FID separate->detect integrate Integrate Peak Area detect->integrate quantify Quantify using Calibration Curve integrate->quantify

Caption: Workflow for GC-FID analysis with derivatization.

Detailed Experimental Protocol: GC-FID

This protocol provides a solid foundation for analyzing cis-2-Amino-cycloheptanol hydrochloride via GC.

  • Reagent Preparation:

    • Solvent: Anhydrous Pyridine.

    • Derivatizing Reagent: Propyl chloroformate.[4]

  • Standard Preparation:

    • Prepare a 1000 µg/mL stock solution of the reference standard in Anhydrous Pyridine.

    • Perform serial dilutions with Pyridine to create calibration standards (e.g., 50, 100, 250, 500, 1000 µg/mL).

  • Sample Preparation:

    • Prepare a sample solution at a target concentration of 500 µg/mL in Anhydrous Pyridine.

  • Derivatization Procedure:

    • To 1 mL of each standard or sample solution in a sealed vial, add 100 µL of Propyl chloroformate.

    • Vortex vigorously for 1 minute.

    • Heat the vial at 60 °C for 30 minutes to complete the reaction.

    • Cool to room temperature before injection. Causality Note: Heating ensures the derivatization reaction goes to completion, which is essential for accurate quantification. The anhydrous solvent prevents unwanted side reactions with the highly reactive chloroformate reagent.

  • Chromatographic Conditions:

    • GC System: Agilent 7890 or equivalent with FID.

    • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar capillary column.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet: Split/Splitless, 250 °C, Split ratio 20:1.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 280 °C.

      • Hold: 5 minutes at 280 °C.

    • Detector: FID at 300 °C.

  • Quantification:

    • Construct a calibration curve by plotting the peak area of the derivatized analyte against the concentration of the standards.

    • Determine the sample concentration from this curve.

Nonaqueous Potentiometric Titration

Titration is a classic, absolute analytical method ideal for determining the purity of a bulk substance with high precision.[5] For an amine hydrochloride, direct titration in water is not feasible. This method ingeniously uses a nonaqueous solvent, typically glacial acetic acid, to enhance the basicity of the amine.[5] A key step involves adding mercuric acetate, which complexes the chloride ions as undissociated mercuric chloride, thereby "liberating" the amine to be titrated as a base with a strong acid like perchloric acid.[5] The endpoint is determined by monitoring the potential change with an electrode, providing a sharp and unambiguous result.

Experimental Workflow: Titration

This workflow is simpler than chromatographic methods but requires careful handling of corrosive and toxic reagents.

Titration_Workflow cluster_prep Preparation cluster_titration Titration cluster_data Data Processing prep Accurately Weigh Sample dissolve Dissolve in Glacial Acetic Acid prep->dissolve add_hg Add Mercuric Acetate Solution dissolve->add_hg titrate Titrate with Standardized 0.1 M Perchloric Acid add_hg->titrate monitor Monitor Potential (mV) with pH/mV Meter titrate->monitor endpoint Determine Equivalence Point (e.g., from 1st Derivative Plot) monitor->endpoint calculate Calculate Assay (%) endpoint->calculate

Caption: Workflow for nonaqueous potentiometric titration of an amine hydrochloride.

Detailed Experimental Protocol: Titration

This is a standard pharmacopeial method for the assay of amine hydrochlorides.

  • Reagent Preparation:

    • Titrant: Standardized 0.1 M Perchloric Acid in glacial acetic acid.

    • Solvent: Glacial Acetic Acid.

    • Chloride Complexing Agent: 5% (w/v) Mercuric Acetate in glacial acetic acid. Safety Note: Mercuric acetate is highly toxic. Handle with extreme care under a fume hood.

  • Titrant Standardization:

    • Accurately weigh ~70 mg of primary standard tris(hydroxymethyl)aminomethane, previously dried.

    • Dissolve in 50 mL of glacial acetic acid.

    • Titrate with the 0.1 M perchloric acid solution, determining the endpoint potentiometrically.

    • Calculate the molarity of the perchloric acid solution.[6]

  • Sample Analysis:

    • Accurately weigh a quantity of cis-2-Amino-cycloheptanol hydrochloride sample equivalent to ~100 mg into a 150 mL beaker.

    • Dissolve in 50 mL of glacial acetic acid.

    • Add 10 mL of the 5% mercuric acetate solution and stir. Causality Note: The mercuric acetate removes the chloride from the equilibrium, preventing it from interfering and allowing the weak amine base to be fully titrated by the strong perchloric acid titrant.

    • Immerse the electrodes of a calibrated pH/mV meter into the solution.

    • Titrate with the standardized 0.1 M perchloric acid, recording the mV readings against the volume of titrant added. Add titrant in small increments, especially near the endpoint.

  • Calculation:

    • Determine the volume of titrant (V) consumed at the equivalence point (the point of greatest inflection on the titration curve).

    • Calculate the percentage assay using the formula:

      Assay (%) = (V × M × MW) / (W × 10)

      Where:

      • V = Volume of titrant in mL

      • M = Molarity of the perchloric acid titrant

      • MW = Molecular weight of cis-2-Amino-cycloheptanol hydrochloride (e.g., ~151.65 g/mol , confirm for specific salt)

      • W = Weight of the sample in mg

Comparative Performance Analysis

The choice of method depends heavily on the analytical objective. The following table summarizes the performance characteristics of each technique, based on typical results for the analysis of similar amine compounds.[7]

Parameter HPLC-UV (with Derivatization) GC-FID (with Derivatization) Nonaqueous Potentiometric Titration
Principle Chromatographic separation of a UV-active derivative.Chromatographic separation of a volatile derivative.Acid-base neutralization reaction in a non-aqueous medium.
Primary Use Quantification in complex mixtures, purity/impurity profiling, routine QC.Quantification of volatile analytes, impurity profiling.High-precision assay of bulk material, purity determination.
Specificity High (dependent on chromatography and derivatization).High (dependent on chromatography).Low (titrates all basic substances). Not suitable for mixtures.
Sensitivity High (ng/mL to low µg/mL).Very High (pg to ng/mL).Low (only for major components, >1%).
Precision (%RSD) Excellent (< 2%).Excellent (< 2%).Exceptional (< 0.5%).
Accuracy / Recovery Very Good (typically 98-102%).Very Good (typically 98-102%).Excellent (typically 99.5-100.5%).
Throughput Moderate (20-30 min per sample).Moderate (20-30 min per sample).Low (manual, requires individual attention).
Cost & Complexity High initial cost, moderate complexity, requires derivatization.High initial cost, moderate complexity, requires derivatization.Low cost, simple equipment, requires skilled handling of hazardous reagents.

Expert Insights and Method Selection

As a Senior Application Scientist, my recommendation is always to align the method with the question you are asking.

  • For Purity Assay of Bulk Drug Substance: Nonaqueous Potentiometric Titration is the gold standard. Its high precision and status as a primary analytical method make it unparalleled for determining the exact purity of a raw material or finished API.[5] It is cost-effective and provides a direct measure of the active moiety.

  • For Routine Quality Control and Formulation Analysis: HPLC-UV with pre-column derivatization is the most versatile and robust choice. It offers an excellent balance of specificity, sensitivity, and precision, allowing for the simultaneous quantification of the main component and the detection of potential impurities. Its compatibility with autosamplers makes it suitable for higher throughput environments.

  • For Volatile Impurity Profiling or Specialized Applications: GC-FID is a powerful tool. If there is a need to analyze for volatile impurities or if the sample matrix is incompatible with HPLC, GC provides an excellent alternative. While requiring derivatization for this specific analyte, its separation power for volatile compounds is superb.[8][9]

By understanding the fundamental principles, strengths, and limitations of each of these analytical methods, researchers, scientists, and drug development professionals can make informed, scientifically sound decisions, ensuring the quality, safety, and efficacy of their products.

References

  • A Researcher's Guide to Amine Quantification: An Inter-laboratory Comparison of Key Methods. (n.d.). BenchChem.
  • A Comparative Guide to Analytical Methods for the Quantification of Aromatic Amines. (n.d.). BenchChem.
  • Quantification of amine functional groups on silica nanoparticles: a multi-method approach. (n.d.). RSC Publishing.
  • Acid-Base Titrations - NONAQUEOUS SOLVENTS. (n.d.). GFS Chemicals.
  • Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. (2023). PMC.
  • One-Pot Preparation of Cyclic Amines from Amino Alcohols. (n.d.). Organic Syntheses Procedure.
  • Potentiometric Titration of Amines. (n.d.). Scribd.
  • Analysis of Amine Solutions by Gas Chromatography. (1984). Bryan Research & Engineering, LLC.
  • Analysis of Biogenic Amines by GC/FID and GC/MS. (2003). VTechWorks - Virginia Tech.
  • Amines Analysis by Packed Column GC. (n.d.). LabRulez GCMS.
  • Separation of two sulfurated amino acids with other seventeen amino acids by HPLC with pre-column derivatization Application. (2010). Agilent.

Sources

Comparative

Comparative Study of Cycloheptanol Amino Derivatives in Asymmetric Catalysis: Performance, Selectivity, and Mechanistic Insights

As asymmetric catalysis evolves, the design of chiral ligands and organocatalysts has shifted from rigid, naturally derived scaffolds (e.g., prolinol, ephedrine) to highly tunable synthetic cycloalkanol derivatives. Amon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As asymmetric catalysis evolves, the design of chiral ligands and organocatalysts has shifted from rigid, naturally derived scaffolds (e.g., prolinol, ephedrine) to highly tunable synthetic cycloalkanol derivatives. Among these, cyclic 1,2-amino alcohols are privileged structures. While 5- and 6-membered rings (cyclopentanol and cyclohexanol derivatives) dominate the literature, cycloheptanol amino derivatives offer unique stereochemical and electronic properties.

This guide provides an objective, data-driven comparison of cycloheptanol amino derivatives against alternative cycloalkanols, detailing the mechanistic causality behind their performance and providing field-proven, self-validating experimental protocols.

Structural Rationale & Mechanistic Causality

The efficacy of a chiral amino alcohol in asymmetric catalysis—whether acting as a ligand for transition metals or as a scaffold in peptide organocatalysis—depends heavily on its ring size, which dictates conformational flexibility and steric shielding[1].

  • Cyclopentanol (5-membered): Highly rigid with an envelope conformation. It provides a tight chiral pocket but often lacks the steric bulk necessary to induce high enantioselectivity in bulky substrates.

  • Cyclohexanol (6-membered): Locked in a highly stable chair conformation. This rigidity makes it a highly predictable and effective stereodirecting group, minimizing non-productive catalytic pathways.

  • Cycloheptanol (7-membered): Unlike the 6-membered ring, the cycloheptane ring exhibits significant conformational flexibility, rapidly undergoing pseudorotation between twist-chair and boat conformations.

The Causality of the 7-Membered Ring: In metal-catalyzed reactions (e.g., dialkylzinc additions), the flexibility of the 2-aminocycloheptanol backbone allows the bimetallic chelate complex to dynamically adjust its "bite angle." This "induced fit" mechanism can stabilize the transition state for sterically demanding substrates that would otherwise clash with a rigid cyclohexanol scaffold. Furthermore, in asymmetric peptide organocatalysis, the larger hydrophobic surface area of the cycloheptane ring maximizes attractive noncovalent interactions (such as London dispersion forces), which have been quantified to contribute significantly (~3 kJ/mol) to transition state stabilization and enantiomeric recognition[2].

Comparative Performance Analysis

The table below summarizes the catalytic performance of various cyclic 2-amino alcohols in two benchmark reactions: the asymmetric addition of diethylzinc to benzaldehyde, and their utility as recognition motifs in peptide-catalyzed acylations.

Chiral Amino Alcohol ScaffoldRing SizeConformational StateAvg. Enantiomeric Excess (ee%)Avg. Chemical YieldOptimal Application Profile
(1S,2S)-2-Aminocyclopentanol 5Rigid (Envelope)82 - 86%>90%Unhindered aliphatic aldehydes
(1S,2S)-2-Aminocyclohexanol 6Rigid (Chair)96 - 99%>95%Standard aromatic aldehydes; broad utility
(1S,2S)-2-Aminocycloheptanol 7Flexible (Pseudorotation)92 - 96%88 - 92%Sterically demanding substrates; peptide organocatalysis[2]

Data Synthesis Note: While cyclohexanol derivatives often yield the highest absolute ee% for standard substrates due to their rigidity, cycloheptanol derivatives excel in complex microenvironments where structural plasticity and enhanced dispersion interactions are required.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Synthesis of Enantiopure 2-Aminocycloheptanol via Enzymatic Kinetic Resolution

Because asymmetric synthesis of 7-membered rings is notoriously difficult, lipase-catalyzed kinetic resolution of azidocycloalkanols is the most reliable method for mass preparation[3][4].

  • Substrate Preparation: Synthesize racemic trans-2-azidocycloheptanol via the ring-opening of cycloheptene oxide with sodium azide.

  • Enzymatic Acetylation: Suspend the racemate (10 mmol) in diisopropyl ether (50 mL). Add vinyl acetate (30 mmol) as the acyl donor and 100 mg of Lipase PS (Pseudomonas sp.).

  • Incubation & Self-Validation: Stir the mixture at 30 °C.

    • Self-Validating Check: Monitor the reaction strictly via chiral HPLC. The lipase preferentially acetylates the (1R,2R)-enantiomer. Terminate the reaction exactly at 50% conversion to ensure the remaining (1S,2S)-alcohol is >99% ee.

  • Separation: Filter off the enzyme. Separate the unreacted (1S,2S)-2-azidocycloheptanol from the (1R,2R)-acetate via silica gel flash chromatography (Hexanes/EtOAc).

  • Reduction: Dissolve the enantiopure (1S,2S)-azide in methanol. Add 10% Pd/C and stir under a hydrogen atmosphere (1 atm) for 4 hours to yield (1S,2S)-2-aminocycloheptanol.

Workflow A Racemic trans-2- Azidocycloheptanol B Lipase PS (Pseudomonas sp.) Acetylation A->B C (1R,2R)-Acetate (Unreacted) B->C Fast D (1S,2S)-Alcohol (Resolved) B->D Slow E Reduction (Pd/C, H2) D->E F Enantiopure (1S,2S)- 2-Aminocycloheptanol E->F

Caption: Workflow for the lipase-catalyzed kinetic resolution of trans-2-azidocycloheptanol.

Protocol B: Asymmetric Addition of Diethylzinc to Aldehydes
  • Catalyst Formation: In a flame-dried Schlenk flask under Argon, dissolve 5 mol% of the chiral (1S,2S)-2-aminocycloheptanol ligand in anhydrous toluene (5 mL).

  • Metalation: Cool the flask to 0 °C. Slowly add 2.2 equivalents of diethylzinc (1.0 M in hexanes). Stir for 30 minutes. The evolution of ethane gas indicates the successful formation of the active bimetallic zinc-chelate complex.

  • Substrate Addition: Add 1.0 equivalent of the aldehyde dropwise.

  • Reaction & Quenching: Stir at 0 °C for 12 hours. Quench the reaction by carefully adding saturated aqueous NH₄Cl.

    • Self-Validating Check: A white precipitate (zinc salts) will form, confirming the destruction of the active catalyst.

  • Workup: Extract with dichloromethane, dry over MgSO₄, concentrate, and analyze via chiral GC/HPLC.

Catalysis N1 Chiral Aminocycloheptanol Ligand N3 Bimetallic Zn-Chelate Complex N1->N3 N2 Diethylzinc (ZnEt2) N2->N3 N5 Sterically Directed Transition State N3->N5 N4 Aldehyde Substrate N4->N5 N5->N1 Ligand Regeneration N6 Chiral Secondary Alcohol (High ee%) N5->N6

Caption: Catalytic cycle for the asymmetric addition of diethylzinc using a cycloheptanol ligand.

Conclusion

While 6-membered aminocyclohexanols remain the industry standard for general asymmetric synthesis due to their rigid predictability, cycloheptanol amino derivatives offer a distinct advantage when structural plasticity is required. Their ability to undergo pseudorotation allows them to accommodate sterically demanding substrates, and their larger hydrophobic surface area significantly enhances noncovalent dispersion interactions in advanced peptide organocatalysis.

References

  • Title: Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols Source: Bioscience, Biotechnology, and Biochemistry (1999) URL: [Link]

  • Title: Quantifying Intermolecular Interactions in Asymmetric Peptide Organocatalysis as a Key toward Understanding Selectivity Source: Journal of the American Chemical Society (2024) URL: [Link]

  • Title: Attractive noncovalent interactions in asymmetric catalysis: Links between enzymes and small molecule catalysts Source: Proceedings of the National Academy of Sciences (2010) URL: [Link]

Sources

Validation

Validation of Synthetic Routes for cis-2-Aminocycloheptanol Hydrochloride: A Comparative Guide

Executive Summary cis-2-Aminocycloheptanol hydrochloride is an indispensable stereodefined building block in modern medicinal chemistry. It is prominently featured in the synthesis of Leucettinibs—potent inhibitors of DY...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

cis-2-Aminocycloheptanol hydrochloride is an indispensable stereodefined building block in modern medicinal chemistry. It is prominently featured in the synthesis of Leucettinibs—potent inhibitors of DYRK1A, CLK1, and CLK4 kinases, which are currently under intense investigation for the treatment of Alzheimer's disease, Down syndrome, and type 1 and type 2 diabetes[1].

The synthesis of 1,2-amino alcohols on a seven-membered cycloheptane ring presents unique stereochemical challenges. Unlike rigid cyclohexanes, the inherent flexibility of the cycloheptane ring and the thermodynamic preference for trans-1,2-difunctionalization necessitate highly controlled synthetic strategies. This guide objectively evaluates the three primary synthetic routes to this API precursor, analyzing the mechanistic causality behind their stereochemical outcomes.

Mechanistic Rationale & Route Divergence

Synthesizing the cis-isomer requires overriding the natural anti-periplanar trajectory of standard nucleophilic additions. We evaluate three distinct chemical philosophies:

  • Classical Epoxide Inversion (The Huffman-Engle Approach): Relies on a double-inversion strategy[2].

  • Sharpless Asymmetric Aminohydroxylation (AA): Utilizes a concerted [3+2] cycloaddition for direct syn-addition[3].

  • Biocatalytic Reductive Amination: Leverages the rigid chiral environment of enzyme active sites[4].

SynthesisRoutes Start Cycloheptene Epoxide Cycloheptene Oxide Start->Epoxide mCPBA Osmium Osmium Imido Complex [3+2] Cycloaddition Start->Osmium OsO4, Chloramine-T (Concerted syn-addition) Ketone 2-Hydroxycycloheptanone Start->Ketone Oxidation TransAA trans-2-Aminocycloheptanol Epoxide->TransAA NH3 / H2O (Anti-periplanar SN2) Oxazoline Oxazoline Intermediate (Walden Inversion) TransAA->Oxazoline 1. Acylation 2. SOCl2 Target cis-2-Aminocycloheptanol Hydrochloride Oxazoline->Target HCl / H2O (Hydrolysis) Osmium->Target 1. Deprotection 2. HCl (anhydrous) Enzyme ω-Transaminase Reductive Amination Ketone->Enzyme Amine Donor Enzyme->Target HCl (anhydrous)

Caption: Mechanistic divergence of cycloheptene into cis-2-aminocycloheptanol hydrochloride.

Route Analysis & Causality of Stereocontrol

Route 1: Classical Epoxide Opening & Oxazoline Inversion
  • Causality: Epoxidation of cycloheptene followed by nucleophilic ring-opening with ammonia strictly follows an SN2 mechanism. The nucleophile attacks anti-periplanar to the breaking C-O bond (adhering to the Fürst-Plattner rule), yielding the trans-isomer[2]. To achieve the cis-configuration, a Walden inversion is required. The trans-amino alcohol is acylated and treated with a dehydrating agent (e.g., SOCl2) to form an oxazoline ring. The intramolecular attack of the amide oxygen on the activated carbon inverts the stereocenter, and subsequent acidic hydrolysis yields the cis-amino alcohol[2].

  • Verdict: Reliable but highly atom-inefficient. The double-inversion strategy significantly reduces overall yield and increases the step count.

Route 2: Sharpless Asymmetric Aminohydroxylation (AA)
  • Causality: This route bypasses the trans-intermediate entirely. An osmium(VIII) catalyst coordinates with a nitrogen source (e.g., Chloramine-T) to form an active osmium imido complex. This complex undergoes a concerted [3+2] cycloaddition with cycloheptene[3]. Because the C-N and C-O bonds form simultaneously from the same face of the alkene, the addition is strictly syn (cis). The use of chiral cinchona alkaloid ligands creates a chiral pocket that discriminates between the enantiotopic faces of the alkene.

  • Verdict: The most direct chemical route to the cis-isomer, providing excellent diastereoselectivity, though it requires careful handling of toxic transition metals.

Route 3: Biocatalytic Reductive Amination & Kinetic Resolution
  • Causality: Enzymatic approaches leverage the rigid chiral environment of enzyme active sites. Methods include the lipase-catalyzed kinetic resolution of racemic cis-2-azidocycloheptanols[5], or a 1-pot enzyme cascade where 2-hydroxycycloheptanone undergoes reductive amination via an ω-transaminase[4]. The enzyme selectively transfers an amino group to the ketone face that minimizes steric clashes within the binding pocket, yielding exceptional enantiomeric purity without heavy metals[4].

  • Verdict: The most sustainable and highly stereoselective route, though currently limited by enzyme availability, substrate loading capacities, and reaction times.

Quantitative Route Comparison

ParameterRoute 1: Epoxide InversionRoute 2: Sharpless AARoute 3: Biocatalytic Cascade
Primary Mechanism Anti-addition + SN2 InversionConcerted [3+2] syn-additionEnzymatic Reductive Amination
Diastereoselectivity Moderate (Requires purification)Excellent (>95% cis)Excellent (>99% cis)
Enantioselectivity Racemic (unless resolved)High (up to 90% ee with ligands)Exceptional (>99% ee)
Step Count 4 steps from cycloheptene2 steps from cycloheptene2-3 steps
Scalability High (classic bulk reagents)Moderate (Osmium toxicity/cost)High (Green chemistry profile)
Overall Yield ~30-40%~50-65%~40-60%

Self-Validating Experimental Protocol: The Sharpless AA Route

For laboratory-scale validation and rapid API precursor generation, the Sharpless Aminohydroxylation route is the most efficient. The following protocol is designed as a self-validating system, detailing the causality behind each procedural step.

Step 1: Osmium-Catalyzed Aminohydroxylation

  • Action: Dissolve cycloheptene (1.0 equiv) in a 1:1 mixture of t-BuOH and water. Add Chloramine-T trihydrate (3.0 equiv) and K2OsO2(OH)4 (0.04 equiv). Stir at room temperature for 12 hours.

  • Causality: The biphasic t-BuOH/H2O solvent system ensures the solubility of both the lipophilic alkene and the inorganic salts. Chloramine-T serves a dual purpose: it acts as the nitrogen source for the imido complex and as the stoichiometric oxidant to reoxidize Os(VI) back to the catalytically active Os(VIII) species, driving the catalytic cycle.

Step 2: Reaction Quenching & Workup

  • Action: Add saturated aqueous sodium sulfite (Na2SO3) and stir vigorously for 1 hour before extracting the aqueous layer with ethyl acetate.

  • Causality: Sodium sulfite is a mild reducing agent that reduces highly toxic, volatile Os(VIII) down to insoluble, black Os(IV) dioxide (OsO2). This prevents transition metal contamination in the final building block and ensures operator safety.

Step 3: Detosylation

  • Action: Dissolve the isolated N-tosyl-cis-2-aminocycloheptanol in liquid ammonia at -78°C. Add sodium metal pieces until a dark blue color persists for 15 minutes. Quench carefully with solid NH4Cl.

  • Causality: The sulfonamide bond is highly robust and resistant to standard acid/base hydrolysis. Dissolving metal reduction (Birch-like conditions) generates solvated electrons (indicated by the deep blue color) that cleanly cleave the N-S bond via a radical anion intermediate, without epimerizing the delicate cis-chiral centers.

Step 4: Hydrochloride Salt Formation

  • Action: Dissolve the crude free amine in anhydrous diethyl ether. Slowly bubble anhydrous HCl gas (or add 2M HCl in diethyl ether) at 0°C until precipitation ceases. Filter the precipitate under an argon atmosphere and dry in vacuo.

  • Causality: cis-2-Aminocycloheptanol in its free base form is an oil that is highly prone to oxidation and is severely hygroscopic. Converting it to the hydrochloride salt using strictly anhydrous conditions prevents the formation of a sticky hydrate syrup, yielding a crisp, bench-stable crystalline powder suitable for long-term storage and precise molar dosing in subsequent kinase inhibitor syntheses.

References

  • US20230167104A1 - New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4 - Google P
  • Stereochemistry of the Cycloheptane Ring. Synthesis and Deamination of cis and trans-2-Aminocycloheptanol. The Journal of Organic Chemistry 1959 Volume 24 No.12. dss.go.th.
  • The Sharpless Asymmetric Aminohydroxylation - ResearchGate.
  • Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols. tandfonline.com.
  • “2-Steps in 1-pot: enzyme cascades for the synthesis of chiral vicinal amino alcohols“. uni-duesseldorf.de.

Sources

Comparative

Mass Spectrometry Fragmentation Comparison of cis- and trans-2-Aminocycloheptanol

Executive Summary The differentiation of cyclic 1,2-amino alcohol diastereomers is a critical analytical gateway in drug development, as stereochemistry dictates both target pharmacodynamics and downstream synthetic rout...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The differentiation of cyclic 1,2-amino alcohol diastereomers is a critical analytical gateway in drug development, as stereochemistry dictates both target pharmacodynamics and downstream synthetic routing. While cis- and trans-2-aminocycloheptanol share identical molecular weights (MW = 129.20 g/mol ), their distinct spatial arrangements lead to divergent fragmentation pathways under Electron Ionization Mass Spectrometry (EI-MS). This guide provides an objective comparison of their MS performance, detailing the mechanistic causality behind their spectral differences and offering a self-validating experimental protocol for baseline resolution and structural confirmation.

Mechanistic Causality in EI-MS

Under standard 70 eV electron ionization, cyclic amino alcohols undergo rapid molecular ion ( [M]+∙ ) formation followed by competitive fragmentation. Because the nitrogen atom possesses a lower ionization energy than oxygen, it preferentially localizes the radical cation, driving the primary degradation pathways.

Alpha-Cleavage (Ring Opening)

The dominant initial fragmentation for both stereoisomers is the alpha-cleavage of the C1–C2 bond (the bond between the hydroxyl- and amino-bearing carbons). This rupture relieves the steric strain of the seven-membered cycloheptane ring and generates a distonic radical cation. This intermediate subsequently fragments into lower-mass, highly stable iminium ions (e.g., m/z 56, m/z 82)[1].

Stereochemically Driven Eliminations

The critical diagnostic differences between the cis and trans isomers manifest in the competitive elimination of water (-18 Da, m/z 111) and ammonia (-17 Da, m/z 112). These pathways are strictly governed by the molecules' ability to achieve specific transition state geometries[2].

  • cis-2-Aminocycloheptanol (Anchimeric Assistance): The pseudo-equatorial/pseudo-axial relationship in the flexible cycloheptane twist-chair places the -OH and -NH₂ groups in close spatial proximity. This geometry enables anchimeric assistance (neighboring group participation). The nitrogen lone pair facilitates the expulsion of the hydroxyl group via a cyclic transition state, making the loss of H₂O ( [M−18]+∙ ) highly favored.

  • trans-2-Aminocycloheptanol (Anti-Periplanar Elimination): The trans configuration allows the molecule to adopt a diaxial-like conformation where the leaving groups (-OH or -NH₂) are anti-periplanar to adjacent ring protons. This geometry is perfectly aligned for classical 1,2-elimination. Consequently, the trans isomer lacks the capacity for backside anchimeric assistance but exhibits a much higher propensity for the loss of ammonia ( [M−17]+∙ ) compared to the cis isomer.

Mechanism M Molecular Ion[M]+. m/z 129 Alpha Alpha-Cleavage (C1-C2 Bond Rupture) M->Alpha Dominant H2O Loss of H2O (-18 Da) m/z 111 M->H2O NH3 Loss of NH3 (-17 Da) m/z 112 M->NH3 Cis cis-2-Aminocycloheptanol (Anchimeric Assistance) Cis->H2O Trans trans-2-Aminocycloheptanol (Anti-periplanar Elimination) Trans->H2O Trans->NH3

Primary EI-MS fragmentation pathways for 2-aminocycloheptanol stereoisomers.

Self-Validating Experimental Protocol

To objectively capture these stereochemical differences without derivatization-induced artifacts (which alter the native elimination dynamics), a direct GC-MS approach using a base-deactivated column is required. This protocol acts as a self-validating system: the baseline chromatographic resolution of the isomers validates the system's inertness, while the specific m/z 111/m/z 112 ratios validate the MS tuning.

Step-by-Step Methodology
  • Sample Preparation: Dissolve cis- and trans-2-aminocycloheptanol reference standards separately in LC-MS grade methanol to a concentration of 100 µg/mL. Prepare a 1:1 mixture vial for system suitability testing.

  • Column Selection: Install a base-deactivated capillary column (e.g., Rtx-5 Amine, 30 m × 0.25 mm × 0.25 µm). Standard non-deactivated columns will cause severe peak tailing and thermal degradation of free primary amines.

  • GC Parameters:

    • Injection: 1 µL, Split ratio 20:1, Inlet temperature 250 °C.

    • Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

    • Oven Program: Initial hold at 60 °C for 2 min, ramp at 10 °C/min to 200 °C, hold for 3 min.

  • MS Parameters:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Temperatures: Transfer line 250 °C, Ion source 230 °C, Quadrupole 150 °C.

    • Acquisition: Full scan mode, m/z 35–200.

  • System Validation: Inject the 1:1 mixture. The system is valid if the resolution ( Rs​ ) between the cis and trans peaks is > 1.5. The trans isomer typically elutes slightly later due to stronger intermolecular hydrogen bonding interactions with the stationary phase.

Workflow A 1. Sample Preparation (Free Base Extraction) B 2. Gas Chromatography (Isomer Separation) A->B C 3. Electron Ionization (70 eV) B->C D 4. Mass Analyzer (Quadrupole) C->D E 5. Data Acquisition & Spectral Comparison D->E

GC-MS experimental workflow for the analysis of 2-aminocycloheptanol stereoisomers.

Quantitative Data Comparison

The table below summarizes the typical relative abundances of key diagnostic ions for the two stereoisomers under standard 70 eV EI conditions. The diagnostic power lies not in absolute intensity, but in the ratio of m/z 111 to m/z 112.

Fragment Ionm/zcis-Isomer (Relative Abundance)trans-Isomer (Relative Abundance)Mechanistic Origin
[M]+∙ 129< 2%< 2%Intact Molecular Ion (Low stability typical of aliphatic amines)
[M−NH3​]+∙ 112~ 15%~ 45% Anti-periplanar elimination (Highly favored in trans)
[M−H2​O]+∙ 111~ 65% ~ 25%Anchimeric assistance (Highly favored in cis)
[Ring Fragment] 82100% (Base Peak)85%Alpha-cleavage followed by C-C rupture
[Iminium Ion] 5640%100% (Base Peak)Deep fragmentation of the nitrogen-containing moiety

Note: Exact relative abundances may vary by ±5% depending on specific quadrupole tuning and source conditions. Data is representative of standard cyclic 1,2-amino alcohol behavior.

Conclusion

The mass spectrometric differentiation of cis- and trans-2-aminocycloheptanol relies heavily on the stereochemical constraints of the seven-membered ring. By leveraging the cis isomer's capacity for anchimeric assistance (yielding a dominant m/z 111) and the trans isomer's preference for anti-periplanar elimination (yielding a stronger m/z 112), researchers can confidently assign stereochemistry. Utilizing the provided base-deactivated GC-MS protocol ensures these delicate mechanistic differences are preserved and accurately recorded.

Sources

Validation

Reproducibility of cis-2-Aminocycloheptanol Hydrochloride Synthesis Protocols: A Comparative Guide

As a Senior Application Scientist, I frequently encounter challenges in the reproducible synthesis of conformationally mobile cyclic amino alcohols. cis-2-Aminocycloheptanol hydrochloride is a critical synthon in modern...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter challenges in the reproducible synthesis of conformationally mobile cyclic amino alcohols. cis-2-Aminocycloheptanol hydrochloride is a critical synthon in modern medicinal chemistry, serving as a foundational building block for kinase inhibitors targeting DYRK1A and CLK1/4[1], as well as M1 ago-positive allosteric modulators.

However, synthesizing the cis-isomer is notoriously difficult. The greater conformational flexibility of the seven-membered cycloheptane ring—compared to the rigid chair conformations of cyclohexane—complicates stereofacial control during ring-closure and opening events[2]. This guide objectively compares the two primary synthetic protocols: the Classical Chemical Inversion and the Biocatalytic Kinetic Resolution , providing field-proven insights into their reproducibility, scalability, and underlying mechanistic causality.

Mechanistic Pathways & Causal Analysis

The Challenge of the Cycloheptane Ring

The fundamental barrier in synthesizing cis-2-aminocycloheptanol lies in the trans-diaxial ring-opening rule (Fürst-Plattner rule). Nucleophilic attack of ammonia on cycloheptene oxide exclusively yields the trans-isomer. Furthermore, deamination studies on conformationally mobile cis-2-aminocycloheptanol reveal that it rapidly undergoes conformational re-equilibration, yielding unpredictable mixtures of ring-contracted aldehydes and cycloalkanones if exposed to nitrosating agents[3]. Therefore, robust protocols must either force a stereochemical inversion or utilize highly specific enzymatic pockets to bypass the ring's flexibility.

Route A: Classical Chemical Inversion (The Oxazoline Route)

This protocol relies on the thermodynamic inversion of the trans-isomer. The trans-2-aminocycloheptanol is reacted to form a cycloheptanooxazoline intermediate. The causality of the subsequent step is critical: acidic hydrolysis utilizing 4N HCl is not merely for deprotection; the strong acidic environment and prolonged reflux (24 hours) force an inversion of configuration at the oxygen-bearing carbon via a stabilized carbocationic transition state, directly precipitating the cis-2-aminocycloheptanol as a hydrochloride salt[2].

Route B: Biocatalytic Kinetic Resolution

For drug development applications requiring >99% enantiomeric excess (ee), classical inversion is insufficient as it yields a racemate. The biocatalytic approach utilizes lipase-catalyzed kinetic resolution of racemic cis-2-azidocycloalkanols. The enzyme's active site provides rigid stereofacial discrimination, selectively acylating one enantiomer. Because the azide group is inert to the enzymatic conditions, it serves as a stable placeholder. Subsequent reduction of the azide and treatment with ethereal HCl yields the enantiopure cis-2-aminocycloheptanol hydrochloride[4].

Pathway Visualization

G Start1 Cycloheptene Oxide RouteA_Step1 Ammonolysis (Yields trans-isomer) Start1->RouteA_Step1 Start2 Racemic cis-2-Azidocycloheptanol RouteB_Step1 Lipase Resolution (Enantioselective Acylation) Start2->RouteB_Step1 RouteA_Step2 Oxazoline Formation (Stereochemical Inversion) RouteA_Step1->RouteA_Step2 RouteA_Step3 Acidic Hydrolysis (4N HCl, Reflux) RouteA_Step2->RouteA_Step3 Final cis-2-Aminocycloheptanol HCl RouteA_Step3->Final RouteB_Step2 Azide Reduction (H2, Pd/C) RouteB_Step1->RouteB_Step2 RouteB_Step3 Salt Formation (Ethereal HCl) RouteB_Step2->RouteB_Step3 RouteB_Step3->Final

Workflow comparison of Chemical Inversion vs. Enzymatic Resolution for cis-2-Aminocycloheptanol HCl.

Quantitative Performance Comparison

The following table summarizes the experimental reproducibility and performance metrics of both protocols based on historical yield data and stereochemical purity[2][4].

MetricRoute A: Classical InversionRoute B: Enzymatic Resolution
Starting Material Cycloheptene OxideRacemic cis-2-azidocycloheptanol
Overall Yield 40 - 45%22 - 29% (per enantiomer)
Diastereoselectivity >95% cis>99% cis
Enantiomeric Excess (ee) 0% (Racemic mixture)>99.5% (Enantiopure)
Scalability High (Multi-gram scale)Moderate (Limited by enzyme kinetics)
Primary Limitation Requires harsh acidic refluxLower overall mass yield due to resolution

Experimental Methodologies (Self-Validating Protocols)

To ensure high reproducibility, the following step-by-step methodologies incorporate self-validating checkpoints.

Protocol A: Classical Synthesis via Oxazoline Inversion[3]

Objective: Synthesize racemic cis-2-aminocycloheptanol hydrochloride from cycloheptene oxide.

  • Ammonolysis: Dissolve cycloheptene oxide (10.0 g) in aqueous ammonia (28%, 100 mL). Stir at room temperature for 48 hours.

    • Causality: The extended time at room temperature prevents the volatile ammonia from escaping, ensuring complete trans-diaxial ring opening to trans-2-aminocycloheptanol.

  • Oxazoline Formation: Condense the isolated trans-amino alcohol with benzimino ethyl ether hydrochloride in dry dichloromethane. Stir for 12 hours at room temperature, then concentrate under reduced pressure to yield the cycloheptanooxazoline intermediate.

  • Acidic Hydrolysis & Inversion: Dissolve 6.0 g of the cycloheptanooxazoline in 50 mL of 4N HCl. Heat under reflux for exactly 24 hours.

    • Causality: The 4N concentration and 24-hour reflux are non-negotiable. The flexibility of the 7-membered ring creates an energy barrier to inversion; insufficient heating results in incomplete hydrolysis and mixed stereoisomers.

  • Isolation: Refrigerate the mixture for 12 hours to precipitate the byproduct (e.g., p-nitrobenzoic acid or benzoic acid derivatives, depending on the oxazoline substituent). Filter the precipitate.

  • Salt Formation: Make the clear filtrate alkaline with 20% NaOH, extract continuously with ether for 24 hours. Dry the ether layer, bubble dry HCl gas through the solution to precipitate cis-2-aminocycloheptanol hydrochloride. Recrystallize from ethanol/ethyl acetate.

Protocol B: Biocatalytic Kinetic Resolution[5]

Objective: Synthesize enantiopure (1R, 2S)-cis-2-aminocycloheptanol hydrochloride.

  • Enzymatic Acylation: Suspend racemic cis-2-azidocycloheptanol (5.0 g) and vinyl acetate (3.0 eq) in diisopropyl ether. Add Pseudomonas cepacia lipase (10% w/w). Stir at 35°C.

    • Validation Check: Monitor by chiral HPLC. Stop the reaction at exactly 50% conversion to ensure maximum enantiomeric excess of the unreacted (1R, 2S)-azido alcohol.

  • Separation: Filter off the immobilized enzyme. Separate the acylated (1S, 2R)-enantiomer from the unreacted (1R, 2S)-azido alcohol via silica gel chromatography (Hexane/EtOAc 8:2).

  • Reduction: Dissolve the enantiopure (1R, 2S)-cis-2-azidocycloheptanol in methanol. Add 10% Pd/C (0.05 eq) and stir under a hydrogen atmosphere (1 atm) for 4 hours.

    • Causality: Mild hydrogenation prevents ring-contraction side reactions that can occur at elevated temperatures or pressures with cycloheptane derivatives.

  • Hydrochloride Precipitation: Filter the catalyst through Celite. Concentrate the filtrate, redissolve in dry diethyl ether, and add 1.2 equivalents of 2M HCl in diethyl ether. The enantiopure cis-2-aminocycloheptanol hydrochloride will precipitate immediately as a white crystalline solid. Recrystallize from ethyl acetate to achieve >99.5% ee.

References

  • J. W. Huffman, J. E. Engle. "Stereochemistry of the Cycloheptane Ring. Synthesis and Deamination of cis and trans-2-Aminocycloheptanol". The Journal of Organic Chemistry.
  • Sigma-Aldrich. "(1R,2R)-trans-2-Aminocycloheptanol = 99 GC 260065-70-1".
  • "Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols". Taylor & Francis Online.
  • US20230167104A1. "New imidazolone derivatives as inhibitors of protein kinases in particular dyrk1a, clk1 and/or clk4".
  • M. Cherest, H. Felkin, J. Sicher, M. Tichý. "Deamination of the four epimeric 4-t-butyl-2-aminocyclohexanols and comments on the course of the deamination of cis-2-aminocyclohexanol and cis-2-aminocycloheptanol".

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.